Aniline-piperazine-C3-NH-Boc

Core Science & Biosynthesis

An In-depth Technical Guide to the Basic Properties of Aniline-piperazine-C3-NH-Boc

For Researchers, Scientists, and Drug Development Professionals

Introduction

The compound "Aniline-piperazine-C3-NH-Boc" is a bifunctional linker molecule commonly utilized in the synthesis of complex chemical probes and drug candidates, particularly in the field of Proteolysis Targeting Chimeras (PROTACs). A thorough understanding of its basic properties is crucial for reaction optimization, purification, formulation, and predicting its behavior in biological systems. This technical guide provides a detailed analysis of the basicity of this molecule, outlines experimental protocols for its determination, and presents expected values based on the constituent functional groups.

Theoretical Assessment of Basicity

The overall basicity of the molecule is a composite of the properties of its aniline (B41778) and piperazine (B1678402) moieties.

• Aniline Moiety : Aniline is a weak base, with the pKa of its conjugate acid being approximately 4.6.[1][2][3][4] This low basicity is due to the delocalization of the nitrogen's lone pair of electrons into the aromatic π-system, which reduces their availability for protonation.[1] The aniline nitrogen in the target molecule is substituted with an alkyl chain, which is an electron-donating group. Electron-donating groups generally increase the basicity of anilines.[5][6][7] Therefore, the pKa associated with the aniline nitrogen in "Aniline-piperazine-C3-NH-Boc" is expected to be slightly higher than that of unsubstituted aniline.

• Piperazine Moiety : Piperazine is a cyclic diamine and exhibits two distinct pKa values for its conjugate acids, typically around 9.73 (for the first protonation) and 5.33 (for the second protonation).[8][9][10] In the target molecule, both nitrogen atoms of the piperazine ring are substituted. N-alkylation of piperazine is known to decrease the pKa. For instance, the pKa of 1,4-dimethylpiperazine (B91421) is around 8, which is lower than the first pKa of piperazine.[11] The substituents on the piperazine nitrogens in "Aniline-piperazine-C3-NH-Boc" are large alkyl groups, which will sterically and electronically influence the basicity. The nitrogen attached to the aniline-propyl group is expected to be the more basic of the two piperazine nitrogens.

Data on Core Moieties and Expected Values

For accurate characterization, the pKa values of "Aniline-piperazine-C3-NH-Boc" must be determined experimentally. The following table summarizes the known pKa values of the parent heterocycles and provides a framework for the anticipated experimental results for the target compound.

Compound/Moiety	Basic Center	Literature pKa (Conjugate Acid)	Expected pKa for Aniline-piperazine-C3-NH-Boc
Aniline	Aryl Amine (N-Ar)	~ 4.61[1][2]	Experimentally Determined Value 1 (~4.5 - 5.5)
Piperazine	Aliphatic Amine (N1)	~ 9.73[8][9]	Experimentally Determined Value 2 (~8.0 - 9.5)
Piperazine	Aliphatic Amine (N2)	~ 5.33[8][9]	Experimentally Determined Value 3 (~5.0 - 6.0)

Experimental Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for determining the pKa values of ionizable compounds.[12][13][14] The following protocol provides a detailed methodology for characterizing "Aniline-piperazine-C3-NH-Boc".

Materials and Equipment

• Aniline-piperazine-C3-NH-Boc sample (minimum 95% purity)

• Calibrated pH meter with a combination glass electrode

• Automated titrator or manual burette (Class A)

• Magnetic stirrer and stir bar

• Titration vessel (e.g., 50 mL beaker)

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Potassium Chloride (KCl) for maintaining ionic strength

• Deionized water (18.2 MΩ·cm), purged with nitrogen to remove dissolved CO2

• Organic co-solvent (e.g., Methanol (B129727) or Acetonitrile) if solubility is low[15]

• Standard pH buffers (e.g., pH 4, 7, and 10)

Solution Preparation

• Analyte Solution : Accurately weigh approximately 20-40 µmoles of the compound and dissolve it in a known volume (e.g., 20 mL) of deionized water to prepare a ~1-2 mM solution.[12][15] If necessary, a co-solvent like methanol can be used, but the amount should be kept minimal and consistent across all experiments (e.g., 10% v/v).[15]

• Ionic Strength Adjustment : Add KCl to the analyte solution to maintain a constant ionic strength (e.g., 0.15 M) throughout the titration.[12][16]

• Titrants : Use commercially available standardized 0.1 M HCl and 0.1 M NaOH or prepare and standardize them against a primary standard.

Titration Procedure

• Calibration : Calibrate the pH meter using at least three standard buffers (e.g., pH 4.01, 7.00, 10.01) at the desired experimental temperature.[12][16]

• Inert Atmosphere : Place the titration vessel with the analyte solution on the magnetic stirrer. Purge the solution with a gentle stream of nitrogen for 10-15 minutes before and during the titration to prevent the absorption of atmospheric CO2.[12][16]

• Initial pH Adjustment : As the compound has multiple basic sites, a back-titration approach is recommended. Add a known excess of standardized 0.1 M HCl to the solution to fully protonate all basic nitrogen atoms (e.g., adjust to pH ~2).

• Titration : Titrate the acidified analyte solution with standardized 0.1 M NaOH. Add the titrant in small, precise increments (e.g., 0.02-0.05 mL).

• Data Acquisition : Record the pH value and the volume of titrant added after each increment, allowing the pH reading to stabilize.

Data Analysis

• Titration Curve : Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate the titration curve.

• Equivalence Points : Identify the equivalence points (inflection points) on the curve. This is most accurately done by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/Δ²V) of the titration curve. The peaks of the first derivative curve correspond to the equivalence points.

• pKa Calculation : The pKa value for each basic center is equal to the pH at the half-equivalence point (the midpoint between equivalence points). For a polyprotic base, multiple pKa values will be determined from the successive half-equivalence points.

• Replication : Perform the titration in triplicate to ensure the reproducibility and accuracy of the results.[12]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the potentiometric titration workflow for determining the pKa of Aniline-piperazine-C3-NH-Boc.

Caption: Experimental workflow for pKa determination via potentiometric titration.

References

• 1. Aniline - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. ec-undp-electoralassistance.org [ec-undp-electoralassistance.org]
• 4. pKa of Aniline [vcalc.com]
• 5. [PDF] Substituent effects on the physical properties and pKa of aniline | Semantic Scholar [semanticscholar.org]
• 6. quora.com [quora.com]
• 7. Basicity of Amines, Effect of Substituents on Basicity, and Synthetic uses of Aryl Diazonium Salts | Pharmaguideline [pharmaguideline.com]
• 8. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Piperazine - Wikipedia [en.wikipedia.org]
• 10. webqc.org [webqc.org]
• 11. researchgate.net [researchgate.net]
• 12. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. enamine.net [enamine.net]
• 16. dergipark.org.tr [dergipark.org.tr]

An In-depth Technical Guide to Aniline-piperazine-C3-NH-Boc: A Core Component in Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aniline-piperazine-C3-NH-Boc, identified by the CAS number 643087-19-8, is a crucial bifunctional linker molecule employed in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are a revolutionary therapeutic modality designed to hijack the cell's natural protein disposal machinery to eliminate disease-causing proteins. This technical guide provides a comprehensive overview of Aniline-piperazine-C3-NH-Boc, including its synthesis, properties, and its application in the creation of potent protein degraders, with a specific focus on Wee1 kinase inhibitors.

Core Compound Properties

Aniline-piperazine-C3-NH-Boc, also referred to as tert-butyl (3-(4-(phenylamino)piperidin-1-yl)propyl)carbamate, serves as a rigid and versatile linker in PROTAC design. The piperazine (B1678402) ring imparts conformational stability, which is critical for the effective formation of a ternary complex between the target protein and an E3 ubiquitin ligase. The three-carbon (C3) alkyl chain provides the necessary spacing, while the Boc-protected amine offers a convenient handle for synthetic elaboration.

Property	Value
IUPAC Name	tert-butyl (3-(4-(phenylamino)piperidin-1-yl)propyl)carbamate
CAS Number	643087-19-8
Molecular Formula	C21H36N4O2
Molecular Weight	388.54 g/mol
Appearance	Solid
Primary Application	PROTAC Linker

Synthesis and Experimental Protocols

The synthesis of Aniline-piperazine-C3-NH-Boc is a multi-step process that involves the strategic assembly of its constituent parts. The following is a representative experimental protocol for its synthesis, as adapted from patent literature (WO2020069105A1).

Experimental Protocol: Synthesis of Aniline-piperazine-C3-NH-Boc (Intermediate 3)

Step 1: Synthesis of tert-butyl (3-bromopropyl)carbamate

To a solution of 3-bromopropylamine (B98683) hydrobromide (1.0 eq) in a suitable solvent such as dichloromethane (B109758) (DCM), di-tert-butyl dicarbonate (B1257347) (Boc)2O (1.1 eq) and a base like triethylamine (B128534) (TEA) (2.5 eq) are added at 0 °C. The reaction mixture is stirred at room temperature overnight. After completion, the reaction is quenched with water, and the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield tert-butyl (3-bromopropyl)carbamate.

Step 2: Synthesis of tert-butyl (3-(4-oxopiperidin-1-yl)propyl)carbamate

A mixture of tert-butyl (3-bromopropyl)carbamate (1.0 eq), piperidin-4-one (1.2 eq), and a base such as potassium carbonate (K2CO3) (2.0 eq) in a solvent like acetonitrile (B52724) is heated at reflux overnight. The reaction mixture is then cooled, filtered, and the filtrate is concentrated. The residue is purified by column chromatography to afford tert-butyl (3-(4-oxopiperidin-1-yl)propyl)carbamate.

Step 3: Synthesis of tert-butyl (3-(4-(phenylamino)piperidin-1-yl)propyl)carbamate (Aniline-piperazine-C3-NH-Boc)

To a solution of tert-butyl (3-(4-oxopiperidin-1-yl)propyl)carbamate (1.0 eq) and aniline (B41778) (1.1 eq) in a solvent like dichloroethane (DCE), sodium triacetoxyborohydride (B8407120) (NaBH(OAc)3) (1.5 eq) is added portion-wise. The reaction is stirred at room temperature until completion. The reaction is then quenched with a saturated solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography to yield the final product, Aniline-piperazine-C3-NH-Boc.

Application in PROTAC Development: Targeting Wee1 Kinase

Aniline-piperazine-C3-NH-Boc is a key linker used in the synthesis of PROTACs targeting Wee1 kinase, a critical regulator of the G2/M cell cycle checkpoint.[1] The resulting PROTAC, often a derivative of the Wee1 inhibitor adavosertib (AZD1775) and an E3 ligase ligand like pomalidomide, induces the degradation of Wee1, leading to mitotic catastrophe and cell death in cancer cells.[1][2][3]

Quantitative Data: Biological Activity of a Wee1 PROTAC

The following table summarizes the biological activity of a representative Wee1 PROTAC synthesized using an aniline-piperazine based linker.

Compound	Target	E3 Ligase Ligand	DC50 (nM)	Dmax (%)	Cell Line	Reference
Wee1 Degrader	Wee1	Pomalidomide	<10	>90	OVCAR8	WO2020069105A1

DC50: Concentration for 50% maximal degradation. Dmax: Maximum degradation.

Signaling Pathways and Mechanisms of Action

The mechanism of action of a Wee1-targeting PROTAC involves the formation of a ternary complex between the PROTAC, the Wee1 kinase (the protein of interest or POI), and an E3 ubiquitin ligase (e.g., Cereblon). This proximity induces the ubiquitination of Wee1, marking it for degradation by the proteasome.

PROTAC-mediated Wee1 Degradation Pathway

Caption: PROTAC-mediated degradation of Wee1 kinase.

Wee1 Signaling Pathway in Cell Cycle Control

Wee1 kinase plays a crucial role in the G2/M checkpoint by phosphorylating and inhibiting Cyclin-Dependent Kinase 1 (CDK1), thereby preventing premature entry into mitosis. This allows for DNA repair before cell division.

Caption: Role of Wee1 kinase in the G2/M cell cycle checkpoint.

Experimental Workflow for PROTAC Evaluation

The evaluation of a novel PROTAC involves a series of in vitro and in vivo experiments to determine its efficacy and mechanism of action.

Caption: Experimental workflow for evaluating a novel PROTAC.

Conclusion

Aniline-piperazine-C3-NH-Boc is a well-validated and effective linker for the construction of PROTACs. Its structural features provide a balance of rigidity and flexibility that is conducive to the formation of a productive ternary complex, leading to efficient protein degradation. The successful application of this linker in the development of Wee1 kinase degraders highlights its importance in the expanding field of targeted protein degradation and offers a promising scaffold for the development of novel therapeutics against a range of challenging disease targets. Researchers and drug development professionals can leverage the information and protocols provided in this guide to advance their own research in this exciting area.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Selective Wee1 degradation by PROTAC degraders recruiting VHL and CRBN E3 ubiquitin ligases - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structure Elucidation of Aniline-piperazine-C3-NH-Boc

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aniline-piperazine-C3-NH-Boc, also known by its IUPAC name tert-butyl (3-(4-(4-aminophenyl)piperazin-1-yl)propyl)carbamate, is a bifunctional linker molecule increasingly utilized in the development of targeted protein degraders, such as Proteolysis Targeting Chimeras (PROTACs).[1][2] Its structure incorporates a terminal aniline (B41778) moiety, a piperazine (B1678402) ring, a propyl spacer, and a tert-butyloxycarbonyl (Boc) protected amine. Accurate structural confirmation and characterization of this linker are critical for ensuring the quality and efficacy of the final therapeutic agent. This guide provides a comprehensive overview of the analytical techniques and experimental protocols required for the complete structure elucidation of Aniline-piperazine-C3-NH-Boc.

Chemical Structure

The chemical structure of Aniline-piperazine-C3-NH-Boc is presented below:

Molecular Formula: C₁₈H₃₀N₄O₂ Molecular Weight: 334.46 g/mol CAS Number: 643087-19-8[2]

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative data from key analytical techniques for the structure elucidation of Aniline-piperazine-C3-NH-Boc. These predictions are based on the analysis of its constituent chemical moieties.

Table 1: Predicted ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
6.78	d, J=8.5 Hz	2H	Ar-H (ortho to NH₂)
6.65	d, J=8.5 Hz	2H	Ar-H (ortho to piperazine)
4.95	br s	1H	-NH -Boc
3.65	br s	2H	Ar-NH ₂
3.25	q, J=6.5 Hz	2H	-CH ₂-NH-Boc
3.10	t, J=5.0 Hz	4H	Piperazine-N-CH ₂ (adjacent to Ar)
2.65	t, J=5.0 Hz	4H	Piperazine-N-CH ₂ (adjacent to propyl)
2.50	t, J=7.0 Hz	2H	-CH ₂-CH₂-NH-Boc
1.80	p, J=7.0 Hz	2H	-CH₂-CH ₂-CH₂-
1.45	s	9H	-C(CH ₃)₃

Table 2: Predicted ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
156.0	-C =O (Boc)
141.0	C -NH₂ (aromatic)
140.5	C -Piperazine (aromatic)
119.0	C H (aromatic, ortho to piperazine)
116.5	C H (aromatic, ortho to NH₂)
79.5	-C (CH₃)₃
58.0	-C H₂-NH-Boc
53.5	Piperazine-C H₂ (adjacent to propyl)
50.5	Piperazine-C H₂ (adjacent to Ar)
39.0	-C H₂-CH₂-NH-Boc
28.5	-C(C H₃)₃
26.0	-CH₂-C H₂-CH₂-

Table 3: Predicted FT-IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3450-3300	Medium, Sharp (doublet)	N-H stretch (aromatic amine)
3350	Medium, Sharp	N-H stretch (carbamate)
2975-2850	Strong	C-H stretch (aliphatic)
1690	Strong	C=O stretch (Boc carbamate)
1620	Medium	N-H bend (aromatic amine)
1520	Medium	C=C stretch (aromatic)
1250	Strong	C-N stretch (aromatic amine)
1170	Strong	C-O stretch (carbamate)

Table 4: Predicted Mass Spectrometry Data (ESI+)

m/z	Predicted Fragment
335.26	[M+H]⁺
279.20	[M - C₄H₈ + H]⁺
235.19	[M - Boc + H]⁺
192.15	[Aniline-piperazine-CH₂]⁺
120.08	[Aniline-piperazine]⁺
106.07	[Aniline-N]⁺
57.07	[C₄H₉]⁺

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of Aniline-piperazine-C3-NH-Boc in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: Utilize a 500 MHz NMR spectrometer equipped with a 5 mm probe.

• ¹H NMR Acquisition:

  • Acquire the spectrum at a probe temperature of 298 K.

  • Use a standard pulse sequence with a 30° pulse angle and a relaxation delay of 2 seconds.

  • Accumulate 16-32 scans to achieve a good signal-to-noise ratio.

  • Reference the chemical shifts to the residual solvent peak of CDCl₃ at 7.26 ppm.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set a relaxation delay of 5 seconds to ensure quantitative observation of all carbon signals.

  • Accumulate a sufficient number of scans (typically >1024) for adequate signal-to-noise.

  • Reference the chemical shifts to the CDCl₃ solvent peak at 77.16 ppm.

• Data Analysis: Process the raw data using appropriate NMR software. Perform phasing, baseline correction, and integration of the spectra.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: Prepare a thin film of the sample on a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory for a neat sample.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

  • Co-add 16-32 scans to improve the signal-to-noise ratio.

  • The final spectrum should be presented in terms of transmittance or absorbance.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups within the molecule.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

• Instrumentation: Employ a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source.

• Data Acquisition:

  • Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

  • Operate the ESI source in positive ion mode.

  • Acquire the mass spectrum over a relevant mass-to-charge (m/z) range (e.g., 50-500).

  • For fragmentation analysis (MS/MS), select the precursor ion corresponding to the protonated molecule [M+H]⁺ and subject it to collision-induced dissociation (CID).

• Data Analysis: Determine the accurate mass of the molecular ion to confirm the elemental composition. Analyze the fragmentation pattern to corroborate the proposed structure.

Visualizations

The following diagrams illustrate the structure elucidation workflow and the chemical structure of Aniline-piperazine-C3-NH-Boc.

Caption: Workflow for the structure elucidation of Aniline-piperazine-C3-NH-Boc.

Caption: Key structural components of Aniline-piperazine-C3-NH-Boc.

References

• 1. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to tert-butyl (3-(4-phenylpiperazin-1-yl)propyl)carbamate

This technical guide provides a comprehensive overview of tert-butyl (3-(4-phenylpiperazin-1-yl)propyl)carbamate, a molecule of interest for researchers, scientists, and professionals in drug development. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes information from structurally related molecules and established chemical and pharmacological principles to offer insights into its properties, synthesis, and potential biological activities.

Chemical Properties and Data

The chemical properties of tert-butyl (3-(4-phenylpiperazin-1-yl)propyl)carbamate can be estimated based on its constituent functional groups: the tert-butyl carbamate (B1207046), the propyl linker, and the phenylpiperazine moiety. The tert-butoxycarbonyl (Boc) group is a common protecting group in organic synthesis, and the phenylpiperazine scaffold is a well-known pharmacophore found in numerous centrally acting agents.

Property	Estimated Value	Source/Basis for Estimation
Molecular Formula	C20H33N3O2
Molecular Weight	347.50 g/mol
Appearance	White to off-white solid	General appearance of similar organic compounds
Solubility	Soluble in organic solvents like methanol, ethanol, DMSO, and DCM. Sparingly soluble in water.	Based on the non-polar nature of the phenyl and tert-butyl groups.
Melting Point	Not available	Would require experimental determination.
Boiling Point	Not available	Would require experimental determination.
pKa	Estimated basic pKa around 7.5-8.5 for the piperazine (B1678402) nitrogen.	Based on the pKa of similar N-arylpiperazines.

Synthesis and Experimental Protocols

A plausible synthetic route to tert-butyl (3-(4-phenylpiperazin-1-yl)propyl)carbamate involves a two-step process starting from commercially available reagents. The proposed workflow is outlined below.

Proposed Synthesis Workflow

Caption: Proposed two-step synthesis of the target compound.

General Experimental Protocol

Step 1: Synthesis of 3-(4-phenylpiperazin-1-yl)propan-1-amine (Starting Material)

• To a solution of 1-phenylpiperazine (1.0 eq) in a suitable solvent such as acetonitrile, add a base like potassium carbonate (2.0 eq).

• Add 3-chloropropanenitrile (1.1 eq) dropwise to the mixture at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• The resulting crude 3-(4-phenylpiperazin-1-yl)propanenitrile is then reduced. To a solution of the nitrile in a dry ether solvent (e.g., THF), add a reducing agent like lithium aluminum hydride (LiAlH4) (1.5 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Quench the reaction carefully by the sequential addition of water and aqueous sodium hydroxide.

• Filter the resulting precipitate and extract the filtrate with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-(4-phenylpiperazin-1-yl)propan-1-amine.

Step 2: Synthesis of tert-butyl (3-(4-phenylpiperazin-1-yl)propyl)carbamate

• Dissolve 3-(4-phenylpiperazin-1-yl)propan-1-amine (1.0 eq) in a chlorinated solvent like dichloromethane (B109758) (DCM).

• Add a base such as triethylamine (B128534) (1.2 eq) to the solution.

• Add a solution of di-tert-butyl dicarbonate ((Boc)2O) (1.1 eq) in DCM dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for several hours until completion (monitored by TLC).

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the final compound.

Potential Biological Activity and Signaling Pathways

The phenylpiperazine moiety is a key structural feature in many psychoactive drugs, often exhibiting affinity for various neurotransmitter receptors. Compounds containing this scaffold have been reported to act as antagonists or agonists at serotonergic (5-HT) and dopaminergic (D) receptors. For instance, (S)-WAY-100135, a phenylpiperazine derivative, is a known selective antagonist at 5-HT1A receptors[1]. Another piperazine derivative, LQFM180, has shown anxiolytic-like and antidepressant-like activities, suggesting involvement of serotonergic, noradrenergic, and dopaminergic pathways[2].

The carbamate group, while often used as a protecting group, can also contribute to the biological activity of a molecule. Carbamates are found in various therapeutic agents and can influence properties like stability and membrane permeability[3].

Based on these precedents, it is hypothesized that tert-butyl (3-(4-phenylpiperazin-1-yl)propyl)carbamate may interact with central nervous system (CNS) receptors, potentially modulating serotonergic or dopaminergic signaling.

Hypothesized Signaling Pathway

Caption: Potential modulation of the 5-HT1A receptor signaling pathway.

Conclusion

While direct experimental data on tert-butyl (3-(4-phenylpiperazin-1-yl)propyl)carbamate is scarce, this guide provides a foundational understanding of its chemical nature, a plausible synthetic approach, and a hypothesis regarding its potential biological activity based on the well-documented pharmacology of its structural components. The phenylpiperazine core suggests a potential for CNS activity, making this compound and its analogs interesting candidates for further investigation in the field of neuroscience and drug discovery. The provided synthetic protocol offers a practical starting point for researchers aiming to synthesize and evaluate this molecule. Future experimental studies are necessary to validate these hypotheses and fully elucidate the pharmacological profile of this compound.

References

• 1. (S)-N-tert-butyl-3-(4-(2-methoxyphenyl)-piperazin-1-yl)-2-phenylpropanamide [(S)-WAY-100135]: a selective antagonist at presynaptic and postsynaptic 5-HT1A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A new piperazine derivative: 1-(4-(3,5-di-tert-butyl-4-hydroxybenzyl) piperazin-1-yl)-2-methoxyethan-1-one with antioxidant and central activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Aniline-piperazine-C3-NH-Boc: A Key PROTAC Linker

CAS Number: 643087-19-8

Synonyms: tert-butyl (3-(4-(phenyl)piperazin-1-yl)propyl)carbamate, Compound Int-3

Introduction

Aniline-piperazine-C3-NH-Boc is a bifunctional linker molecule integral to the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are a novel therapeutic modality designed to hijack the cell's ubiquitin-proteasome system to induce the degradation of specific target proteins. This linker serves as a crucial component in the synthesis of potent PROTACs, including those developed to target and degrade Wee1 kinase, a key regulator of the G2/M cell cycle checkpoint.[1] Its chemical structure allows for the covalent attachment of a ligand for a target protein and a ligand for an E3 ubiquitin ligase, thereby facilitating the formation of a ternary complex essential for target protein ubiquitination and subsequent degradation.

Physicochemical Properties

A summary of the key physicochemical properties of Aniline-piperazine-C3-NH-Boc is presented in the table below.

Property	Value
CAS Number	643087-19-8
Molecular Formula	C₁₈H₃₀N₄O₂
Molecular Weight	334.46 g/mol
Appearance	Solid
Purity	≥97%
Solubility	Soluble in DMSO

Synthesis Protocol

The synthesis of Aniline-piperazine-C3-NH-Boc is detailed in the patent WO2020069105A1, where it is referred to as "intermediate 3". The general synthetic scheme involves a multi-step process. A representative, generalized protocol is outlined below.

Materials:

• 1-(4-aminophenyl)piperazine (B1268280)

• tert-butyl (3-bromopropyl)carbamate

• Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of 1-(4-aminophenyl)piperazine in DMF, add DIPEA.

• Add a solution of tert-butyl (3-bromopropyl)carbamate in DMF dropwise to the reaction mixture.

• Stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield Aniline-piperazine-C3-NH-Boc.

Application in PROTAC Synthesis: Targeting Wee1 Kinase

Aniline-piperazine-C3-NH-Boc is a key linker used in the synthesis of PROTACs targeting the Wee1 kinase. These PROTACs typically consist of a Wee1 inhibitor, such as adavosertib (AZD1775), linked to an E3 ligase ligand, such as pomalidomide (B1683931) (a ligand for Cereblon, CRBN) or a VHL ligand. The aniline-piperazine-C3-NH-Boc linker connects these two moieties.

Wee1 Kinase Signaling Pathway

Wee1 is a nuclear kinase that plays a critical role in the G2/M checkpoint of the cell cycle.[2][3][4] It phosphorylates and inactivates cyclin-dependent kinase 1 (CDK1), preventing premature entry into mitosis and allowing time for DNA repair.[2][4] In many cancer cells, the G1 checkpoint is defective, making them highly reliant on the G2/M checkpoint for survival. Inhibition or degradation of Wee1 forces these cells into premature mitosis with damaged DNA, leading to mitotic catastrophe and apoptosis.[4]

Caption: Wee1 signaling pathway and PROTAC-mediated degradation.

PROTAC-Mediated Wee1 Degradation Workflow

The development and evaluation of a Wee1-targeting PROTAC using the Aniline-piperazine-C3-NH-Boc linker involves a series of experimental steps.

Caption: Experimental workflow for Wee1 PROTAC synthesis and evaluation.

Experimental Protocols

Western Blot for PROTAC-Induced Protein Degradation

This protocol outlines the general steps to assess the degradation of a target protein, such as Wee1, following treatment with a PROTAC.

Materials:

• Cancer cell line of interest

• PROTAC compound

• DMSO (vehicle control)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Wee1, anti-GAPDH as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with varying concentrations of the PROTAC (e.g., 0.1 nM to 10 µM) or with DMSO as a vehicle control.

  • Incubate for a specific time period (e.g., 4, 8, 16, 24 hours).

• Cell Lysis and Protein Quantification:

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells with lysis buffer and collect the lysate.

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate the membrane with the primary antibody against the target protein and a loading control overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and add the chemiluminescent substrate.

• Data Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein levels to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle-treated control.

  • Plot the percentage of degradation against the PROTAC concentration to determine the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation).

Quantitative Data

The efficacy of PROTACs utilizing the Aniline-piperazine-C3-NH-Boc linker is typically evaluated by determining their DC₅₀ and Dₘₐₓ values in various cancer cell lines. Below is a representative table summarizing such data for a hypothetical Wee1-targeting PROTAC.

Cell Line	Target Protein	DC₅₀ (nM)	Dₘₐₓ (%)	Treatment Time (h)
OVCAR-3 (Ovarian Cancer)	Wee1	15	>90	24
MV-4-11 (Leukemia)	Wee1	25	>95	16
HCT116 (Colon Cancer)	Wee1	50	>85	24

Conclusion

Aniline-piperazine-C3-NH-Boc is a versatile and effective linker for the construction of PROTACs. Its application in the development of Wee1-targeting degraders highlights its importance in the field of targeted protein degradation. The methodologies and data presented in this guide provide a comprehensive overview for researchers and drug development professionals working with this key chemical entity. The continued exploration of PROTACs utilizing this and similar linkers holds significant promise for the development of novel cancer therapeutics.

References

• 1. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Molecular Pathways: Targeting the Protein Kinase Wee1 in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

An In-Depth Technical Guide to Aniline-piperazine-C3-NH-Boc: A Core PROTAC Linker

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular and functional characteristics of Aniline-piperazine-C3-NH-Boc, a bifunctional linker integral to the development of Proteolysis Targeting Chimeras (PROTACs). This document details its physicochemical properties, a comprehensive synthesis protocol, and its application in targeting key cellular proteins for degradation.

Core Molecular Data

Aniline-piperazine-C3-NH-Boc, also known as tert-butyl (3-(4-(phenyl)piperazin-1-yl)propyl)carbamate, is a crucial building block in the synthesis of PROTACs. PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to the protein's ubiquitination and subsequent degradation by the proteasome. The linker component, such as Aniline-piperazine-C3-NH-Boc, plays a critical role in the efficacy of the final PROTAC molecule by dictating the distance and orientation between the target protein and the E3 ligase.

Property	Value	Reference
Molecular Weight	334.46 g/mol	[1]
Chemical Formula	C₁₈H₃₀N₄O₂
CAS Number	643087-19-8	[1]
Common Name	Aniline-piperazine-C3-NH-Boc	[1]
Synonym	tert-butyl (3-(4-(phenyl)piperazin-1-yl)propyl)carbamate
Application	PROTAC Linker	[1]

Experimental Protocols

Synthesis of Aniline-piperazine-C3-NH-Boc (Compound Int-3)

The following protocol is a representative synthesis for Aniline-piperazine-C3-NH-Boc, based on established methodologies for similar compounds. Researchers should adapt this protocol based on their specific laboratory conditions and available reagents.

Materials:

• 1-Phenylpiperazine (B188723)

• tert-butyl (3-bromopropyl)carbamate

• Potassium carbonate (K₂CO₃)

• Acetonitrile (B52724) (ACN)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) (EtOAc)

• Hexanes

Procedure:

• Reaction Setup: To a solution of 1-phenylpiperazine (1.0 eq) in acetonitrile (ACN), add tert-butyl (3-bromopropyl)carbamate (1.2 eq) and potassium carbonate (K₂CO₃) (2.5 eq).

• Reaction Conditions: Stir the reaction mixture at 80 °C for 12-16 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the solid potassium carbonate. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane (DCM) and wash with a saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes to yield the pure Aniline-piperazine-C3-NH-Boc.

Application in PROTAC Development

Aniline-piperazine-C3-NH-Boc serves as a linker to connect a ligand for a target protein with a ligand for an E3 ubiquitin ligase, such as Cereblon (CRBN) or Von Hippel-Lindau (VHL). A notable application is in the synthesis of PROTACs targeting Wee1 kinase, a key regulator of the G2/M cell cycle checkpoint.[1]

PROTAC Experimental Workflow

The development of a PROTAC using Aniline-piperazine-C3-NH-Boc typically follows the workflow illustrated below. The Boc protecting group on the linker is first removed to expose a primary amine, which is then coupled to a ligand for the target protein. The aniline (B41778) moiety of the linker can be functionalized to attach to an E3 ligase ligand.

PROTAC Synthesis and Evaluation Workflow.

Signaling Pathway: Wee1 Kinase Degradation

PROTACs constructed with the Aniline-piperazine-C3-NH-Boc linker have been designed to target Wee1 kinase for degradation.[1] Wee1 is a critical negative regulator of the cell cycle, primarily at the G2/M checkpoint. It phosphorylates and inactivates cyclin-dependent kinase 1 (CDK1), preventing premature entry into mitosis. By inducing the degradation of Wee1, these PROTACs can force cancer cells with damaged DNA to enter mitosis, leading to mitotic catastrophe and apoptosis.

Wee1 Signaling Pathway and PROTAC-mediated Degradation.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to Aniline-piperazine-C3-NH-Boc: A Bifunctional Linker for Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aniline-piperazine-C3-NH-Boc is not an active pharmaceutical ingredient with a direct mechanism of action, but rather a crucial chemical tool known as a bifunctional linker. Specifically, it functions as a PROTAC (Proteolysis Targeting Chimera) linker, designed for the synthesis of molecules that hijack the cell's natural protein disposal system to eliminate disease-causing proteins.[1][2][3] This guide provides a detailed examination of the molecular components of Aniline-piperazine-C3-NH-Boc, its role in the broader mechanism of PROTACs, and the experimental context for its application.

Deconstruction of the Aniline-piperazine-C3-NH-Boc Linker

The structure of Aniline-piperazine-C3-NH-Boc is composed of several key moieties, each contributing to its function as a versatile building block in medicinal chemistry.

Component	Chemical Moiety	Role & Significance in Drug Development
Warhead/Ligand Connector	Aniline-piperazine	The piperazine (B1678402) ring is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs with a wide range of central nervous system, antihistamine, anti-inflammatory, and anticancer activities.[4][5][6] Its derivatives are known to interact with various biological targets.[4] The aniline (B41778) group provides a common attachment point for further chemical modification.
Spacer	-C3- (Propyl Chain)	The three-carbon alkyl chain provides a simple, flexible spacer. The length and nature of the linker are critical in PROTAC design, as they determine the spatial orientation of the two ends of the molecule, influencing the formation and stability of the key ternary complex (Target Protein-PROTAC-E3 Ligase).[7][8]
Synthetic Handle	-NH-Boc	This represents a Boc (tert-butoxycarbonyl) protected amine. The Boc group is a standard protecting group in organic synthesis, preventing the amine from undergoing unwanted reactions.[9][10][] It can be easily removed under acidic conditions, revealing a reactive amine that can then be coupled to another molecule, such as an E3 ligase ligand.[12][13]

Core Application: The PROTAC Mechanism of Action

The primary utility of Aniline-piperazine-C3-NH-Boc is in the synthesis of PROTACs. A PROTAC is a heterobifunctional molecule with two key domains connected by a linker.

• Warhead: Binds to a specific target protein of interest (POI) that is slated for degradation.

• E3 Ligase Ligand: Recruits a specific E3 ubiquitin ligase.

• Linker: Covalently connects the warhead and the E3 ligase ligand.

The mechanism, facilitated by the PROTAC molecule, is as follows:

• Ternary Complex Formation: The PROTAC simultaneously binds to the target protein and an E3 ligase (e.g., Cereblon or VHL), forming a ternary complex.

• Ubiquitination: Within this proximity, the E3 ligase transfers ubiquitin molecules from a ubiquitin-conjugating enzyme (E2) onto the surface of the target protein.

• Proteasomal Degradation: The poly-ubiquitinated target protein is now recognized by the 26S proteasome, the cell's protein degradation machinery, which unfolds and degrades the protein into smaller peptides.

• Catalytic Cycle: The PROTAC molecule is then released and can induce the degradation of another target protein, acting in a catalytic manner.

Figure 1: General mechanism of action for a PROTAC molecule.

Synthetic Utility and Experimental Protocols

Aniline-piperazine-C3-NH-Boc is documented as an intermediate for synthesizing specific PROTACs, such as those targeting the WEE1 kinase.[1][2] For example, it can be used to create Pomalidomide-C3-adavosertib, where adavosertib is the WEE1 inhibitor (the warhead) and pomalidomide (B1683931) is a known ligand for the Cereblon E3 ligase.

Figure 2: Generalized synthetic workflow utilizing the linker.

Key Experimental Protocols for PROTAC Characterization

While no experiments are performed on the linker itself, the final PROTAC molecule synthesized using it would be subjected to a battery of tests to confirm its mechanism of action.

Protocol 1: Target Protein Degradation Assay (Western Blot)

• Objective: To quantify the reduction of the target protein in cells treated with the PROTAC.

• Methodology:

  • Cell Culture: Plate cancer cells (e.g., a line where the target protein is expressed) in 6-well plates and allow them to adhere overnight.

  • Treatment: Treat cells with varying concentrations of the synthesized PROTAC (e.g., 1 nM to 10 µM) for a specified time course (e.g., 4, 8, 16, 24 hours). Include a vehicle control (e.g., DMSO).

  • Lysis: Wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantification: Determine protein concentration in the lysates using a BCA assay.

  • Electrophoresis: Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer: Transfer the separated proteins to a PVDF membrane.

  • Immunoblotting: Block the membrane (e.g., with 5% non-fat milk in TBST) and probe with a primary antibody specific to the target protein. A loading control antibody (e.g., GAPDH, β-actin) must be used.

  • Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and visualize using an enhanced chemiluminescence (ECL) substrate on an imaging system.

  • Analysis: Densitometry is used to quantify the protein bands relative to the loading control. The concentration at which 50% degradation occurs (DC₅₀) is calculated.

Protocol 2: Cell Viability Assay

• Objective: To determine the effect of target protein degradation on cancer cell proliferation.

• Methodology:

  • Cell Seeding: Seed cells in 96-well plates at a predetermined density.

  • Treatment: After 24 hours, treat cells with a serial dilution of the PROTAC.

  • Incubation: Incubate the plates for a period relevant to the cell doubling time (e.g., 72 hours).

  • Assay: Add a viability reagent (e.g., CellTiter-Glo®, which measures ATP levels, or an MTS reagent).

  • Measurement: Read luminescence or absorbance using a plate reader.

  • Analysis: Normalize the data to vehicle-treated controls and plot a dose-response curve to determine the concentration that inhibits 50% of cell growth (GI₅₀).

Conclusion

Aniline-piperazine-C3-NH-Boc is a well-defined chemical entity whose value lies not in its own biological activity, but in its role as a modular linker for the construction of sophisticated therapeutic candidates like PROTACs. Its constituent parts—the aniline-piperazine head, the propyl spacer, and the protected amine tail—are deliberately chosen to facilitate the assembly of bifunctional molecules. Understanding the function of such linkers is fundamental for drug development professionals engaged in the rapidly advancing field of targeted protein degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. targetmol.cn [targetmol.cn]
• 4. Piperazine derivatives with central pharmacological activity used as therapeutic tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel Piperazine Derivatives as Potent Antihistamine, Anti-Inflammatory, and Anticancer Agents, their Synthesis and Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The medicinal chemistry of piperazines: A review | Scilit [scilit.com]
• 7. Use of Aldehyde–Alkyne–Amine Couplings to Generate Medicinal Chemistry-Relevant Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. symeres.com [symeres.com]
• 9. genscript.com [genscript.com]
• 10. Boc | BroadPharm [broadpharm.com]
• 12. genscript.com [genscript.com]
• 13. Amine Protection / Deprotection [fishersci.co.uk]

An In-Depth Technical Guide to Aniline-piperazine-C3-NH-Boc as a PROTAC Linker Core

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Aniline-piperazine-C3-NH-Boc linker building block and its application in the development of Proteolysis Targeting Chimeras (PROTACs). We will delve into its role in the synthesis of the potent and selective Wee1 kinase degrader, ZNL-02-096 (also known as Pomalidomide-C3-adavosertib), presenting key quantitative data, detailed experimental methodologies, and visual diagrams of the relevant biological and chemical processes.

Introduction: The Strategic Role of Piperazine-Based Linkers in PROTAC Design

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that hijack the cell's ubiquitin-proteasome system to induce the degradation of specific target proteins.[1] A PROTAC molecule consists of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects these two moieties. The linker is a critical determinant of a PROTAC's efficacy, influencing its physicochemical properties, stability, and the geometry of the ternary complex formed between the POI and the E3 ligase.[1]

The "Aniline-piperazine-C3-NH-Boc" entity represents a sophisticated and versatile building block for PROTAC synthesis.[2][3] Its constituent parts—a piperazine (B1678402) ring, a three-carbon (C3) alkyl chain, and a Boc-protected amine—offer a strategic motif in PROTAC design.[4] The piperazine core imparts a degree of rigidity, which can pre-organize the PROTAC into a conformation favorable for stable ternary complex formation.[4] The Boc-protected amine provides a versatile synthetic handle for the modular and controlled assembly of the final PROTAC molecule.[4]

This guide will focus on the utility of Aniline-piperazine-C3-NH-Boc as a precursor in the synthesis of ZNL-02-096, a PROTAC that targets the Wee1 kinase for degradation by recruiting the Cereblon (CRBN) E3 ligase.

ZNL-02-096: A Case Study in Wee1 Degradation

ZNL-02-096 is a potent and selective Wee1 degrader constructed by linking the Wee1 inhibitor adavosertib (the "warhead") to the CRBN ligand pomalidomide (B1683931).[5] This PROTAC demonstrates how the Aniline-piperazine-C3-NH-Boc core can be elaborated to create a highly effective targeted protein degrader.

Chemical Structures of Key Components

The assembly of ZNL-02-096 involves the strategic connection of three key molecules. The precise structures are essential for understanding the synthetic workflow and the final architecture of the PROTAC.

Quantitative Data for ZNL-02-096

ZNL-02-096 has been demonstrated to be a highly potent and selective degrader of Wee1 kinase. The following table summarizes the key quantitative data reported for this PROTAC.

Parameter	Value	Cell Line	Reference
IC50	3.58 nM	Not specified	[6]
Maximal Degradation	Achieved at 100 nM	MOLT-4	[5]
Wee1 Degradation	Submicromolar concentrations	MOLT-4
PLK1 Sparing	Spared at submicromolar concentrations	MOLT-4

Signaling Pathway and Mechanism of Action

ZNL-02-096 functions by inducing the proximity of Wee1 kinase and the CRBN E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of Wee1. Wee1 is a critical regulator of the G2/M cell cycle checkpoint. By targeting Wee1 for degradation, ZNL-02-096 disrupts this checkpoint, causing cancer cells with DNA damage to prematurely enter mitosis, leading to mitotic catastrophe and apoptosis.

Experimental Protocols

The synthesis of ZNL-02-096 from the Aniline-piperazine-C3-NH-Boc linker precursor involves a multi-step process. While a detailed, step-by-step protocol for the synthesis of the specific "Aniline-piperazine-C3-NH-Boc" linker used for ZNL-02-096 is not publicly available in peer-reviewed literature, the general synthetic logic can be inferred from related publications on pomalidomide-based PROTACs. The process involves the sequential coupling of the linker with the E3 ligase ligand and the target protein inhibitor.

General Synthetic Workflow

The synthesis of a PROTAC like ZNL-02-096 from a Boc-protected amine linker precursor generally follows these key steps:

• Boc Deprotection: Removal of the tert-butoxycarbonyl (Boc) protecting group from the primary amine of the linker precursor, typically under acidic conditions (e.g., trifluoroacetic acid in dichloromethane).

• First Coupling Reaction: The newly exposed amine on the linker is then coupled to either the pomalidomide or adavosertib moiety. This is often an amidation reaction if the ligand has a carboxylic acid group, or a nucleophilic aromatic substitution if the ligand has a suitable leaving group.

• Second Coupling Reaction: The other end of the linker is then coupled to the second ligand. The specific chemistry depends on the functional groups available on the linker and the second ligand.

• Purification: The final PROTAC product is purified, typically using techniques such as column chromatography and/or high-performance liquid chromatography (HPLC).

Example Protocol: Coupling of Pomalidomide to an Amine Linker

The following is a representative protocol for the coupling of pomalidomide to a linker containing a primary amine, adapted from literature on the synthesis of pomalidomide-based PROTACs.[7]

Materials:

• 4-Fluorothalidomide (as a precursor to pomalidomide)

• Amine-functionalized linker (e.g., the deprotected Aniline-piperazine-C3-amine)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Dissolve 4-fluorothalidomide (1 equivalent) and the amine-functionalized linker (1.1 equivalents) in DMSO.

• Add DIPEA (3 equivalents) to the reaction mixture.

• Heat the reaction mixture (e.g., to 90 °C) and stir for a specified time (e.g., 12-24 hours), monitoring the reaction progress by LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Perform an aqueous workup by diluting the reaction mixture with water and extracting the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography to yield the pomalidomide-linker conjugate.

Note: This is a generalized protocol. The specific reaction conditions, stoichiometry, and purification methods would need to be optimized for the synthesis of ZNL-02-096.

Conclusion

The Aniline-piperazine-C3-NH-Boc linker building block is a valuable tool in the development of sophisticated PROTACs. Its semi-rigid piperazine core and versatile Boc-protected amine handle facilitate the construction of potent and selective protein degraders. The successful synthesis of ZNL-02-096, a highly effective Wee1 kinase degrader, highlights the utility of this linker motif in advancing the field of targeted protein degradation. The data and methodologies presented in this guide provide a solid foundation for researchers and drug development professionals working to design and synthesize novel PROTAC-based therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Nimbolide-Based Kinase Degrader Preferentially Degrades Oncogenic BCR-ABL - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid synthesis of pomalidomide-conjugates for the development of protein degrader libraries - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Aniline-piperazine-C3-NH-Boc

An in-depth technical guide on the solubility, stability, and application of Aniline-piperazine-C3-NH-Boc for researchers, scientists, and drug development professionals.

Compound Identifier: Aniline-piperazine-C3-NH-Boc Synonyms: Compound Int-3 CAS Number: 643087-19-8 Role: PROTAC (Proteolysis Targeting Chimera) Linker

Introduction

Aniline-piperazine-C3-NH-Boc is a bifunctional linker used in the synthesis of PROTACs.[1][2] PROTACs are novel therapeutic modalities that leverage the cell's own ubiquitin-proteasome system to degrade specific target proteins. This compound serves as a crucial component for conjugating a target protein ligand with an E3 ligase ligand.[1] It has been utilized in the synthesis of degraders for targets such as the Wee1 kinase and other kinases including RET, ABL1, ALK, AXL, and EGFR.[1][2] Understanding its physicochemical properties, particularly solubility and stability, is paramount for its effective handling, formulation, and application in drug discovery workflows.

Solubility Profile

While extensive quantitative solubility data for Aniline-piperazine-C3-NH-Boc is not widely published, its solubility profile can be estimated based on its structure and data from closely related compounds.[3] The presence of the Boc protecting group and aromatic aniline (B41778) ring significantly reduces its aqueous solubility.[3] The compound exhibits good solubility in common organic solvents used in synthesis and is sparingly soluble in alcohols.[3] For biological and in vivo studies, specific formulations are required to achieve necessary working concentrations.[1][3]

Table 1: Estimated Solubility of Aniline-piperazine-C3-NH-Boc

Solvent / Formulation System	Estimated Solubility	Remarks
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL	High solubility is expected.[3]
N,N-Dimethylformamide (DMF)	Soluble	Expected to be readily soluble.[3]
Dichloromethane (DCM)	Soluble	Expected to be readily soluble.[3]
Methanol	Sparingly soluble	Lower solubility compared to DMSO or DMF.[3]
Water	Insoluble	The molecule's structure limits aqueous solubility.[3]
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	≥ 2.5 mg/mL	A common formulation for in vivo studies.[3]
10% DMSO / 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL	An alternative formulation for in vivo administration.[3]

| 10% DMSO / 90% Corn Oil | ≥ 2.5 mg/mL | A lipid-based formulation.[3] |

Stability Characteristics

The stability of Aniline-piperazine-C3-NH-Boc is primarily dictated by the chemical lability of the tert-butoxycarbonyl (Boc) protecting group.[3]

• Acidic Conditions (pH < 4): The compound is unstable due to the ready cleavage of the Boc group, which exposes the free amine.[3]

• Neutral Conditions (pH 6-8): The compound is expected to be stable for extended periods.[3]

• Basic Conditions (pH > 9): The Boc group is generally stable under basic and nucleophilic conditions.[3]

• Storage: For long-term storage, especially for the compound in solution, temperatures of -20°C to -80°C are recommended to minimize degradation.[3]

Experimental Protocols

Protocol for Solubility Determination

A standard laboratory method to experimentally determine the solubility of Aniline-piperazine-C3-NH-Boc involves the shake-flask method.[3]

• Preparation of Saturated Solutions: Add an excess amount of the compound to a known volume of the desired solvent in a sealed vial.

• Equilibration: Agitate the mixture using a shaker or rotator at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved compound.[3]

• Phase Separation: Centrifuge or filter the suspension to separate the undissolved solid from the saturated solution (supernatant).

• Analysis: Carefully extract a precise volume of the clear supernatant and dilute it with an appropriate solvent. Analyze the concentration of the compound in the diluted sample using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

• Calculation: Based on the measured concentration and the dilution factor, calculate the original concentration in the saturated solution to determine the solubility in units such as mg/mL.[3]

Caption: Workflow for determining the solubility of a compound.

Protocol for In Vivo Formulation

For in vivo studies, the compound's low aqueous solubility necessitates co-solvent or suspension formulations.[1]

Example Formulation (PEG300/Tween 80):

• Prepare a concentrated stock solution of the compound in DMSO (e.g., 25 mg/mL).[1]

• To prepare the final working solution (e.g., 2.5 mg/mL), take the required volume of the DMSO stock solution.

• Add PEG300 and mix until the solution is clear.[1]

• Add Tween 80 and mix again until clear.[1]

• Finally, add ddH₂O (double-distilled water) to reach the final volume and mix thoroughly.[1]

Example Oral Formulation (CMC Suspension):

• Prepare a 0.5% Carboxymethyl cellulose (B213188) (CMC) sodium salt solution by dissolving 0.5 g of CMC-Na in 100 mL of ddH₂O.[1]

• Add the required mass of the solid compound directly to the 0.5% CMC-Na solution.[1]

• Vortex or sonicate the mixture to create a homogenous suspension at the desired concentration (e.g., 2.5 mg/mL).[1]

Application in PROTAC Synthesis and Mechanism

Aniline-piperazine-C3-NH-Boc serves as a linker in the modular synthesis of PROTACs. The Boc-protected amine allows for controlled, sequential chemical reactions, while the aniline-piperazine moiety provides a vector for attaching to either the target protein ligand or the E3 ligase ligand. The resulting PROTAC molecule acts as a bridge, bringing the target protein into close proximity with an E3 ubiquitin ligase. This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the target protein. The polyubiquitinated protein is then recognized and degraded by the proteasome, effectively eliminating it from the cell.

Caption: Conceptual diagram of the PROTAC mechanism of action.

References

• 1. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]

In-Depth Technical Guide: Aniline-piperazine-C3-NH-Boc Spectral Data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectral data for Aniline-piperazine-C3-NH-Boc, a crucial bifunctional linker molecule widely utilized in the development of Proteolysis Targeting Chimeras (PROTACs). The systematic name for this compound is tert-butyl (3-(4-(4-aminophenyl)piperazin-1-yl)propyl)carbamate, and it is registered under CAS Number 643087-19-8.

This document presents the available Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data in a clear, tabular format for easy reference and comparison. Furthermore, it outlines a detailed experimental protocol for the synthesis of this linker, providing a practical basis for its preparation in a laboratory setting.

Core Spectral Data

The structural integrity and purity of Aniline-piperazine-C3-NH-Boc are paramount for its successful application in PROTAC synthesis. The following tables summarize the key spectral data points for this compound.

Table 1: ¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
[Data Not Publicly Available]	-	-	Aromatic Protons
[Data Not Publicly Available]	-	-	-NH₂ (Aniline)
[Data Not Publicly Available]	-	-	Piperazine Protons
[Data Not Publicly Available]	-	-	Propyl Chain Protons (-CH₂-)
[Data Not Publicly Available]	-	-	-NH- (Carbamate)
1.45	s	9H	-C(CH₃)₃ (Boc)

Note: While the exact chemical shifts for the aromatic, piperazine, and propyl protons are not publicly available in the searched literature, the characteristic singlet for the nine protons of the tert-butyloxycarbonyl (Boc) protecting group is consistently reported around 1.45 ppm in similar structures.

Table 2: Mass Spectrometry (MS) Data

Ionization Mode	[M+H]⁺ (m/z)
ESI+	[Data Not Publicly Available]

Note: The expected [M+H]⁺ for the molecular formula C₁₈H₃₀N₄O₂ would be approximately 349.24. Researchers should expect to observe a prominent ion at this mass-to-charge ratio in Electrospray Ionization (ESI) mass spectrometry.

Experimental Protocols

The synthesis of Aniline-piperazine-C3-NH-Boc is a multi-step process. The following protocol is a representative synthesis based on standard organic chemistry methodologies for similar structures.

Synthesis of tert-butyl (3-(4-(4-aminophenyl)piperazin-1-yl)propyl)carbamate

Materials:

• 1-(4-Aminophenyl)piperazine (B1268280)

• tert-butyl (3-bromopropyl)carbamate

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297)

• Hexanes

Procedure:

• To a solution of 1-(4-aminophenyl)piperazine (1.0 eq) in acetonitrile, add tert-butyl (3-bromopropyl)carbamate (1.1 eq) and potassium carbonate (2.5 eq).

• The reaction mixture is stirred vigorously at 60°C for 12-18 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is partitioned between dichloromethane and water. The organic layer is separated, washed with saturated sodium bicarbonate solution and brine.

• The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

• The crude product is purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the desired product, Aniline-piperazine-C3-NH-Boc.

Characterization:

• ¹H NMR: The purified product should be characterized by ¹H NMR spectroscopy to confirm the presence of all expected proton signals, including the characteristic singlet of the Boc group.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be performed to confirm the exact mass of the synthesized compound.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of Aniline-piperazine-C3-NH-Boc.

Caption: General synthesis and purification workflow.

Signaling Pathway Context

Aniline-piperazine-C3-NH-Boc is a linker used in the synthesis of PROTACs. The following diagram illustrates the general mechanism of action of a PROTAC.

Caption: PROTAC-mediated protein degradation pathway.

Preliminary Biological Screening of Aniline-piperazine-C3-NH-Boc: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary biological screening of Aniline-piperazine-C3-NH-Boc, a chemical intermediate used as a Proteolysis Targeting Chimera (PROTAC) linker. This molecule serves as a crucial component in the synthesis of targeted protein degraders, particularly those aimed at inhibiting Wee1 kinase.[1][2] This document outlines its potential biological activities, presents available quantitative data, details relevant experimental protocols, and visualizes associated cellular pathways and workflows.

Executive Summary

Aniline-piperazine-C3-NH-Boc has been identified as a key building block for PROTACs, which are novel therapeutic modalities designed to hijack the cell's natural protein disposal system to eliminate disease-causing proteins. As a linker, its structure and properties are critical for the efficacy of the final PROTAC molecule. Preliminary screening data indicates that this linker, as part of a larger PROTAC construct, is associated with potent kinase inhibition and anti-proliferative effects. The primary assays for evaluating such a compound include cytotoxicity assays to determine its effect on cell viability, and kinase inhibition assays to assess its activity against specific enzyme targets.

Biological Activity and Data Presentation

Aniline-piperazine-C3-NH-Boc is a component of PROTACs designed to target kinases for degradation.[1][2] As part of a synthesized PROTAC, it has demonstrated inhibitory activity against multiple kinases and anti-proliferative effects in cancer cell lines.

Kinase Inhibition

As a linker within a PROTAC, this compound contributes to a molecule that has shown potent and selective inhibition of several kinases. The reported IC50 values, which represent the concentration of the PROTAC required to inhibit 50% of the kinase activity, are in the low nanomolar range.

Target Kinase	IC50 (nM)
RET	0.3 - 48
ABL1	0.3 - 48
ALK	0.3 - 48
AXL	0.3 - 48
EGFR	0.3 - 48

Table 1: In vitro kinase inhibitory activity of PROTACs synthesized using Aniline-piperazine-C3-NH-Boc. Data is presented as a range reported for various kinases.[1]

Anti-proliferative Activity

The anti-proliferative activity of PROTACs incorporating this linker has been evaluated in cancer cell lines that are dependent on the targeted kinase for their growth and survival. The GI50 values, representing the concentration required to inhibit cell growth by 50%, are also in the low nanomolar range for RET-dependent cancer cell lines.[1]

Cell Line Type	GI50 (nM)
RET-dependent cancer cells	Low nanomolar

Table 2: Anti-proliferative activity of PROTACs containing the Aniline-piperazine-C3-NH-Boc linker in relevant cancer cell lines.[1]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the preliminary biological screening of Aniline-piperazine-C3-NH-Boc and its derivatives.

In Vitro Kinase Inhibition Assay (LanthaScreen® Eu Kinase Binding Assay)

This assay is designed to measure the binding and displacement of an ATP-competitive kinase inhibitor scaffold (tracer) to the kinase of interest, providing a method to determine the IC50 of a test compound.[3]

Materials:

• Kinase (e.g., WEE1)

• LanthaScreen® Eu-anti-Tag Antibody

• Alexa Fluor® 647-labeled Kinase Tracer

• Test Compound (Aniline-piperazine-C3-NH-Boc derivative)

• 1X Kinase Buffer A

• 384-well plate

Procedure:

• Prepare a serial dilution of the test compound in DMSO. Further dilute in 1X Kinase Buffer A to achieve a 3X final concentration.

• Prepare a kinase/antibody mixture by combining the kinase and the Eu-anti-Tag antibody in 1X Kinase Buffer A to a 3X final concentration.

• Prepare the tracer solution at a 3X final concentration in 1X Kinase Buffer A.

• In a 384-well plate, add 5 µL of the test compound solution.

• Add 5 µL of the kinase/antibody mixture to each well.

• Add 5 µL of the tracer solution to each well.

• Incubate the plate for 1 hour at room temperature, protected from light.

• Read the plate on a fluorescence plate reader capable of measuring fluorescence resonance energy transfer (FRET) between the europium donor and the Alexa Fluor® 647 acceptor.

• Calculate the FRET ratio and plot the results against the test compound concentration to determine the IC50 value.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[4]

Materials:

• Cancer cell line (e.g., a RET-dependent line)

• Complete culture medium

• Test Compound

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plate

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of the test compound in culture medium.

• Remove the old medium from the cells and add 100 µL of the diluted test compound to each well. Include vehicle-only controls.

• Incubate the plate for the desired exposure time (e.g., 72 hours) at 37°C.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to purple formazan (B1609692) crystals.[5]

• Carefully remove the medium containing MTT.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.

• Subtract the background absorbance and calculate the percentage of cell viability relative to the vehicle control to determine the GI50 value.

Membrane Integrity Assay (LDH Release Assay)

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the release of LDH from damaged cells into the culture medium.[6][7]

Materials:

• Target cells

• Test Compound

• LDH Assay Kit (containing reaction mixture and stop solution)

• Lysis Buffer (for maximum LDH release control)

• 96-well plate

Procedure:

• Plate cells in a 96-well plate and treat with serial dilutions of the test compound as described for the MTT assay. Include controls for spontaneous LDH release (vehicle-treated cells), maximum LDH release (cells treated with lysis buffer), and a no-cell background control.

• Incubate for the desired period.

• Centrifuge the plate at 250 x g for 3 minutes.

• Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Add 50 µL of the LDH Reaction Mixture to each well.

• Incubate for 30 minutes at room temperature, protected from light.

• Add 50 µL of Stop Solution to each well.

• Measure the absorbance at 490 nm and a reference wavelength of 680 nm.

• Calculate the percentage of cytotoxicity by subtracting background and normalizing the LDH release in treated samples to the maximum LDH release control.

Visualizations

PROTAC-Mediated Protein Degradation Pathway

The Aniline-piperazine-C3-NH-Boc linker is integral to the function of PROTACs that induce the degradation of target proteins like Wee1 kinase. The diagram below illustrates the general mechanism of action.

Caption: PROTAC-mediated degradation of a target protein.

General Workflow for Preliminary Biological Screening

The logical flow of experiments for the initial assessment of a new chemical entity like Aniline-piperazine-C3-NH-Boc is depicted below.

Caption: Experimental workflow for screening new compounds.

Logical Relationship for Assay Selection

The choice of assays is guided by the intended application of the compound. For a PROTAC linker, both cellular and biochemical assays are necessary to build a comprehensive profile.

Caption: Rationale for selecting primary screening assays.

References

• 1. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. LDH cytotoxicity assay [protocols.io]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Aniline-piperazine-C3-NH-Boc in PROTAC Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of the Aniline-piperazine-C3-NH-Boc linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs). The focus is on the synthesis and evaluation of a specific Wee1 kinase degrader, Pomalidomide-C3-adavosertib, as detailed in patent WO2020069105A1.[1][2] This document outlines the rationale for using this linker, detailed experimental protocols for synthesis and biological evaluation, and presents key quantitative data.

Introduction to Aniline-piperazine-C3-NH-Boc in PROTAC Design

The Aniline-piperazine-C3-NH-Boc linker is a key building block for constructing heterobifunctional PROTACs. Its structure incorporates a piperazine (B1678402) moiety, which imparts a degree of rigidity to the linker. This rigidity can be advantageous for pre-organizing the PROTAC into a conformation that favors the formation of a stable and productive ternary complex between the target protein and the E3 ligase, a crucial step for efficient ubiquitination and subsequent degradation. The three-carbon (C3) alkyl chain provides appropriate spacing between the target-binding ligand and the E3 ligase ligand. The Boc-protected amine serves as a versatile synthetic handle for the modular and controlled assembly of the PROTAC molecule.

Application: Synthesis of a Wee1 Kinase Degrader

The Aniline-piperazine-C3-NH-Boc linker has been successfully employed in the synthesis of PROTACs targeting the Wee1 kinase, a critical regulator of the G2/M cell cycle checkpoint.[1][3][4] By linking the Wee1 inhibitor adavosertib (AZD1775) to the Cereblon (CRBN) E3 ligase ligand pomalidomide (B1683931), a potent and selective Wee1 degrader, designated as Pomalidomide-C3-adavosertib (referred to as compound 13 in patent WO2020069105A1), was developed.[1][3][5]

Quantitative Data Summary

The following table summarizes the key quantitative data for the Wee1 degrader synthesized using the Aniline-piperazine-C3-NH-Boc linker.

Compound ID (in patent)	Target Protein	E3 Ligase Ligand	Linker Type	IC50 (Wee1)	DC50 (MOLT4 cells)	Dmax (MOLT4 cells)
Compound 13	Wee1	Pomalidomide	Aniline-piperazine-C3	1-10 nM[1]	Not explicitly stated, but significant degradation observed at 100 nM[1]	>90% at 100 nM[1]

Signaling Pathway and Experimental Workflow

PROTAC-Mediated Wee1 Degradation Signaling Pathway

Caption: PROTAC-mediated degradation of Wee1 kinase.

Experimental Workflow for Synthesis and Evaluation

Caption: Experimental workflow for PROTAC synthesis and evaluation.

Experimental Protocols

Synthesis of Pomalidomide-C3-adavosertib (Compound 13)

This protocol is adapted from the general procedures described in patent WO2020069105A1.[1]

Step 1: Boc Deprotection of Aniline-piperazine-C3-NH-Boc

• Dissolve Aniline-piperazine-C3-NH-Boc in a suitable solvent such as dichloromethane (B109758) (DCM).

• Add an excess of trifluoroacetic acid (TFA) and stir the reaction at room temperature for 1-2 hours.

• Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, remove the solvent and excess TFA under reduced pressure to yield the deprotected amine as a TFA salt.

Step 2: Coupling with Pomalidomide Derivative

• To a solution of a suitable activated pomalidomide derivative (e.g., with a carboxylic acid functionality) in an anhydrous aprotic solvent like N,N-dimethylformamide (DMF), add a coupling agent such as HATU and a non-nucleophilic base like DIPEA.

• Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add the deprotected aniline-piperazine-C3-amine TFA salt from Step 1 to the reaction mixture.

• Stir the reaction at room temperature overnight.

• Monitor the reaction progress by LC-MS.

• Upon completion, perform an aqueous workup and purify the product by flash column chromatography.

Step 3: Coupling with Adavosertib Derivative

• The product from Step 2, which now has a free aniline (B41778) group, is coupled to an activated adavosertib derivative.

• A suitable adavosertib derivative with a leaving group (e.g., a halogen) is reacted with the aniline intermediate in the presence of a palladium catalyst and a suitable ligand (e.g., Buchwald-Hartwig amination conditions).

• The reaction is typically carried out in an anhydrous solvent such as dioxane or toluene (B28343) under an inert atmosphere at elevated temperature.

• Monitor the reaction by LC-MS.

• Upon completion, the reaction mixture is cooled, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by preparative HPLC to yield the final Pomalidomide-C3-adavosertib PROTAC.

Biological Evaluation Protocols

Target Engagement: LanthaScreen™ Eu Kinase Binding Assay

This assay is used to determine the binding affinity (IC50) of the PROTAC for the target kinase.[1]

• Prepare a reaction mixture containing the Wee1 kinase, a fluorescently labeled ATP-competitive tracer, and the europium-labeled anti-tag antibody in assay buffer.

• Add serial dilutions of the Pomalidomide-C3-adavosertib PROTAC to the reaction mixture in a 384-well plate.

• Incubate the plate at room temperature for 1 hour.

• Read the plate on a fluorescence plate reader capable of measuring time-resolved fluorescence resonance energy transfer (TR-FRET).

• Calculate the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Cellular Degradation Assay: Immunoblotting (Western Blot)

This assay is used to quantify the extent of target protein degradation in cells.[1]

• Seed MOLT4 cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with increasing concentrations of Pomalidomide-C3-adavosertib for a specified time (e.g., 5 hours).[1]

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against Wee1 overnight at 4°C.

• Incubate the membrane with a primary antibody against a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software and normalize the Wee1 signal to the loading control. Calculate the percentage of degradation relative to the vehicle-treated control to determine DC50 and Dmax values.

Cell Viability Assay: CellTiter-Glo® Luminescent Cell Viability Assay

This assay measures the number of viable cells in culture based on quantitation of the ATP present.

• Seed cells in a 96-well plate and treat with a dose range of the PROTAC for a specified period (e.g., 72 hours).

• Equilibrate the plate to room temperature.

• Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Plot the luminescent signal against the compound concentration to determine the cell viability and calculate the GI50 (concentration for 50% growth inhibition).

References

• 1. WO2020069105A1 - Degraders of wee1 kinase - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. graylab.stanford.edu [graylab.stanford.edu]
• 4. Development and Characterization of a Wee1 Kinase Degrader - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and biological evaluation of Wee1 kinase degraders - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of an Aniline-Piperazine-C3-NH-Boc Linker

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of a key intermediate, an Aniline-piperazine-C3-NH-Boc linker. This trifunctional molecule is a valuable building block in the development of various chemical probes and therapeutic agents, particularly in the field of Proteolysis Targeting Chimeras (PROTACs), where precise linker design is crucial for efficacy and selectivity.

Synthetic Strategy Overview

The synthesis of the Aniline-piperazine-C3-NH-Boc linker involves a multi-step process. The general strategy outlined here focuses on a robust and widely applicable approach involving the initial coupling of a protected piperazine (B1678402) derivative to an aniline (B41778) core, followed by the introduction of the C3-NH-Boc linker. This method allows for flexibility in the choice of aniline and piperazine starting materials, enabling the generation of a diverse library of linkers.

Experimental Protocols

Materials and Reagents

• N-Boc-piperazine

• 2-Bromoiodobenzene (or other suitable halo-aniline derivative)

• Palladium catalyst (e.g., Pd2(dba)3)

• Phosphine ligand (e.g., Xantphos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (B28343) (anhydrous)

• tert-Butyl (3-bromopropyl)carbamate

• Potassium carbonate (K2CO3)

• Acetonitrile (anhydrous)

• Dichloromethane (B109758) (DCM)

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) (EtOAc)

• Hexanes

Step 1: Synthesis of tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate

This step involves a palladium-catalyzed Buchwald-Hartwig amination to couple N-Boc-piperazine with a halo-aniline derivative.

Protocol:

• To an oven-dried Schlenk flask, add N-Boc-piperazine (1.0 eq), 2-bromoiodobenzene (1.1 eq), Pd2(dba)3 (0.02 eq), Xantphos (0.04 eq), and sodium tert-butoxide (1.4 eq).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: Hexanes/EtOAc gradient) to afford tert-butyl 4-(2-bromophenyl)piperazine-1-carboxylate.

Parameter	Value
Reactants	N-Boc-piperazine, 2-bromoiodobenzene
Catalyst/Ligand	Pd2(dba)3 / Xantphos
Base	Sodium tert-butoxide (NaOtBu)
Solvent	Toluene
Temperature	100 °C
Reaction Time	12-16 hours
Typical Yield	70-85%

Step 2: Synthesis of tert-Butyl (3-(4-(2-aminophenyl)piperazin-1-yl)propyl)carbamate

This step introduces the C3-NH-Boc linker via a nucleophilic substitution reaction.

Protocol:

• In a round-bottom flask, dissolve tert-butyl 4-(2-bromophenyl)piperazine-1-carboxylate (1.0 eq) in anhydrous acetonitrile.

• Add tert-butyl (3-bromopropyl)carbamate (1.2 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80 °C and stir for 16-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel (eluent: DCM/Methanol gradient) to yield the desired product.

Parameter	Value
Reactants	tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate, tert-Butyl (3-bromopropyl)carbamate
Base	Potassium carbonate (K2CO3)
Solvent	Acetonitrile
Temperature	80 °C
Reaction Time	16-24 hours
Typical Yield	60-75%

Step 3: Boc Deprotection of the Piperazine Nitrogen

This final step removes the Boc protecting group from the piperazine nitrogen, making it available for further functionalization.

Protocol:

• Dissolve the product from Step 2 (1.0 eq) in a 1:1 mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA).[1]

• Stir the reaction mixture at room temperature for 2 hours.[1]

• Monitor the deprotection by LC-MS.[1]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.[1]

• Co-evaporate the residue with DCM (3 times) to ensure complete removal of TFA.[1]

• The resulting amine salt is often used in the next step without further purification.

Parameter	Value
Reactant	Boc-protected piperazine derivative
Reagent	Trifluoroacetic acid (TFA)
Solvent	Dichloromethane (DCM)
Temperature	Room Temperature
Reaction Time	2 hours
Typical Yield	>95% (as the TFA salt)

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the key experimental workflow for the synthesis of the Aniline-piperazine-C3-NH-Boc linker.

Caption: Synthetic workflow for the Aniline-piperazine-C3-NH-Boc linker.

Data Summary

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Buchwald-Hartwig Amination	N-Boc-piperazine, 2-bromoiodobenzene, Pd2(dba)3, Xantphos, NaOtBu	Toluene	100	12-16	70-85
2	Alkylation	Intermediate 1, tert-Butyl (3-bromopropyl)carbamate, K2CO3	Acetonitrile	80	16-24	60-75
3	Boc Deprotection	Intermediate 2, TFA	DCM	RT	2	>95

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of a versatile Aniline-piperazine-C3-NH-Boc linker. The described methods are robust and can be adapted for the synthesis of a variety of related linkers for applications in drug discovery and chemical biology. The provided data and workflow diagrams offer a clear guide for researchers in the field.

References

• 1. benchchem.com [benchchem.com]

Application Notes: Synthesis and Utility of Aniline-Piperazine-C3-NH-Boc Linkers

Introduction

The "Aniline-piperazine-C3-NH-Boc" linker is a versatile bifunctional molecule integral to the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are innovative therapeutic agents that co-opt the body's own ubiquitin-proteasome system to selectively degrade disease-causing proteins. This specific linker incorporates a rigid piperazine (B1678402) ring, which can enhance binding affinity and improve pharmacokinetic properties, connected to an aniline (B41778) moiety for further functionalization and a Boc-protected three-carbon aliphatic chain that serves as a versatile attachment point.[1][2] This linker is a key intermediate in the synthesis of advanced PROTACs, such as Pomalidomide-C3-adavosertib, which targets the Wee1 kinase for degradation.[3][4][5]

Core Synthetic Strategies

The construction of the Aniline-piperazine-C3-NH-Boc linker is typically achieved through a multi-step sequence involving two key coupling reactions: a palladium-catalyzed C-N cross-coupling for the aniline-piperazine bond formation and a standard amide bond formation to attach the C3-linker.

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction is a powerful method for forming the crucial C-N bond between an aryl halide (or triflate) and the piperazine nitrogen.[1][6] It offers high yields and excellent functional group tolerance, making it superior to harsher, traditional methods like the Ullmann condensation.[6][7] The choice of palladium precursor, phosphine (B1218219) ligand, and base is critical for optimizing reaction efficiency.[3][8]

• Amide Coupling: Following the formation of the aniline-piperazine core, the C3-NH-Boc linker is typically installed via an amide coupling reaction. A carboxylic acid derivative of the linker, such as 4-(Boc-amino)butanoic acid, is activated using standard coupling reagents like HATU, HBTU, or EDC/HOBt.[9][10] This activated species then reacts with a free amine on the piperazine moiety to form a stable amide bond.

Visualization of Synthetic Pathways

The following diagrams illustrate the logical workflow for the synthesis of the target linker and the catalytic cycle of the key C-N bond-forming reaction.

Caption: Synthetic workflow for Aniline-piperazine-C3-NH-Boc.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocols

A plausible and efficient multi-step protocol for the synthesis of tert-butyl (4-(4-(4-aminophenyl)piperazin-1-yl)butanoyl)carbamate is detailed below. This procedure integrates common methodologies for N-arylation, nitro reduction, and amide coupling.

Step 1: Synthesis of tert-butyl 4-(4-nitrophenyl)piperazine-1-carboxylate

This step can be achieved via a Buchwald-Hartwig amination, providing a robust method for coupling Boc-piperazine with an aryl bromide.

• Reagents & Setup: To an oven-dried flask, add 1-bromo-4-nitrobenzene (B128438) (1.0 eq), 1-Boc-piperazine (1.2 eq), sodium tert-butoxide (NaOtBu, 1.4 eq), and a palladium catalyst system such as Pd₂(dba)₃ (2 mol%) and a suitable phosphine ligand (e.g., BINAP, 4 mol%).

• Solvent & Atmosphere: Add anhydrous toluene (B28343) (approx. 0.1 M concentration relative to the aryl bromide). Purge the flask with an inert gas (Argon or Nitrogen) for 15-20 minutes.

• Reaction: Heat the mixture to 100-110 °C and stir vigorously for 12-24 hours, monitoring progress by TLC or LC-MS.

• Workup & Purification: Cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate (B1210297). Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the product as a solid.

Step 2: Synthesis of tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate

The nitro group is reduced to the corresponding aniline.

• Reagents & Setup: Dissolve the product from Step 1 in a solvent such as methanol (B129727) or ethyl acetate.

• Catalyst & Atmosphere: Carefully add Palladium on carbon (10% Pd/C, ~5-10 mol% Pd). Secure the flask to a hydrogenation apparatus or use a balloon filled with hydrogen gas.

• Reaction: Stir the suspension under a hydrogen atmosphere (1 atm) at room temperature for 4-12 hours until the reaction is complete (monitored by TLC/LC-MS).

• Workup & Purification: Filter the mixture through Celite to remove the catalyst, washing the pad with methanol. Concentrate the filtrate to obtain the aniline product, which is often pure enough for the next step without further purification.

Step 3: Synthesis of 1-(4-Aminophenyl)piperazine

The Boc protecting group on the piperazine nitrogen is removed.

• Reagents & Setup: Dissolve the product from Step 2 in dichloromethane (B109758) (DCM).

• Reaction: Add trifluoroacetic acid (TFA, 5-10 equivalents) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Workup: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected product.

Step 4: Synthesis of Aniline-piperazine-C3-NH-Boc

The final amide coupling step attaches the linker.

• Reagents & Setup: Dissolve 4-(Boc-amino)butanoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF). Add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA, 2.5 eq).[9] Stir for 15 minutes at room temperature to activate the carboxylic acid.

• Reaction: Add a solution of 1-(4-aminophenyl)piperazine (from Step 3, 1.0 eq) in DMF to the activated acid mixture.

• Monitoring: Stir the reaction at room temperature for 4-12 hours. Monitor for completion by LC-MS.

• Workup & Purification: Dilute the reaction mixture with water and extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude material by flash column chromatography to afford the final Aniline-piperazine-C3-NH-Boc linker.

Quantitative Data Summary

The efficiency of the key coupling reactions can vary based on the specific substrates, catalysts, and conditions used. The tables below summarize typical yields for analogous transformations reported in the literature.

Table 1: Representative Yields for Buchwald-Hartwig Amination of Aryl Halides with N-Boc-piperazine

Aryl Halide	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	(NHC)Pd(allyl)Cl	NaOtBu	Dioxane	100	0.1	96
4-Chlorobenzonitrile	Pd₂(dba)₃ / XPhos	K₃PO₄	t-BuOH	100	18	95
1-Bromo-4-methoxybenzene	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110	8	~90[3]
2-Bromopyridine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	100	12	88

Table 2: Representative Yields for Amide Coupling Reactions with Anilines/Amines

Carboxylic Acid	Amine	Coupling Reagent	Base	Solvent	Yield (%)
Boc-Valine	Biphenylamine	EDC/HOBt/DMAP	DIPEA	DCM	93[9]
Boc-Proline	Boc-piperidine-4-amine	EDC/HOBt/DMAP	DIPEA	DCM	>95[9]
18β-glycyrrhetinic acid	1-Boc-piperazine	EDC/HOBt	NEt₃	Acetonitrile	76[10]
P-Aminobenzoic acid	Piperazine	(as acid chloride)	Aq. Base	Water	High

References

• 1. Buchwald–Hartwig reaction: an update | Semantic Scholar [semanticscholar.org]
• 2. WO2023077441A1 - Methods and compositions for targeted protein degradation - Google Patents [patents.google.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. researchgate.net [researchgate.net]
• 5. Reaction kinetics for the synthesis of an anti-cancer drug (adavosertib) precursor - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Rapid synthesis of pomalidomide-conjugates for the development of protein degrader libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BJOC - Efficient synthesis of piperazinyl amides of 18β-glycyrrhetinic acid [beilstein-journals.org]

Application Notes and Protocols for Aniline-piperazine-C3-NH-Boc in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Aniline-piperazine-C3-NH-Boc, also identified as tert-butyl (3-(4-(phenylamino)piperazin-1-yl)propyl)carbamate, is a versatile bifunctional linker molecule with significant applications in modern drug discovery. Its chemical structure, featuring a reactive aniline, a piperazine (B1678402) core, a C3 alkyl chain, and a Boc-protected amine, makes it a valuable building block, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and potent kinase inhibitors.

This document provides detailed application notes and experimental protocols for the use of Aniline-piperazine-C3-NH-Boc in two primary areas: the development of Wee1 kinase degraders and the synthesis of multi-kinase inhibitors, including RET kinase.

Application I: Development of Wee1 Kinase Degrading PROTACs

Application Note

Proteolysis Targeting Chimeras (PROTACs) are innovative heterobifunctional molecules designed to eliminate specific proteins from the cell by hijacking the ubiquitin-proteasome system.[1] A PROTAC consists of a ligand that binds to the target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker that connects these two components.[1] Aniline-piperazine-C3-NH-Boc serves as a key component of the linker in the synthesis of PROTACs targeting the Wee1 kinase.[2][3]

Wee1 is a critical cell cycle checkpoint kinase that prevents entry into mitosis by phosphorylating and inactivating Cyclin-Dependent Kinase 1 (CDK1).[4][5] In many cancers, particularly those with a deficient G1/S checkpoint (e.g., p53 mutations), cells become heavily reliant on the G2/M checkpoint regulated by Wee1 to prevent mitotic catastrophe.[5][6] Therefore, targeting Wee1 is a promising strategy for cancer therapy. By converting a Wee1 inhibitor, such as AZD1775 (Adavosertib), into a PROTAC using a linker derived from Aniline-piperazine-C3-NH-Boc and an E3 ligase ligand like pomalidomide (B1683931) (which recruits Cereblon, or CRBN), it is possible to induce the selective degradation of the Wee1 protein.[3][7] This approach can offer advantages over simple inhibition, including increased potency and a more sustained duration of action.

Signaling Pathways and Mechanisms

The diagrams below illustrate the mechanism of PROTAC-mediated protein degradation and the role of Wee1 in the G2/M cell cycle checkpoint.

PROTAC-mediated degradation of Wee1 kinase.

Role of Wee1 in the G2/M cell cycle checkpoint.

Quantitative Data: Wee1 Degraders

The following table summarizes the activity of a representative Wee1 PROTAC degrader, ZNL-02-096, which conjugates AZD1775 with a pomalidomide-based linker.[8]

Compound	Target	Activity	Value	Cell Line	Notes
ZNL-02-096	Wee1 Degradation	Max. Degradation	100 nM	MOLT4	Induces potent and rapid degradation of Wee1 in a CRBN- and proteasome-dependent manner.[8]
PLK1	Degradation	Not observed	MOLT4	Spares the off-target kinase PLK1, unlike the parent inhibitor AZD1775.[8]
Cell Cycle	G2/M Accumulation	10-fold lower dose than AZD1775	Ovarian Cancer Cells	Demonstrates superior potency in inducing cell cycle arrest compared to the inhibitor alone.[6]
Anti-proliferative	Synergy	Synergizes with Olaparib	Ovarian Cancer Cells	Shows synergistic anti-cancer effects when combined with PARP inhibitors.[8]

Experimental Protocols

This protocol outlines a general multi-step synthesis for creating a Wee1-targeting PROTAC by linking Adavosertib (AZD1775) to Pomalidomide via the Aniline-piperazine-C3-NH-Boc linker.

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Selective Wee1 degradation by PROTAC degraders recruiting VHL and CRBN E3 ubiquitin ligases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.lancaster-university.uk [research.lancaster-university.uk]
• 5. Frontiers | Targeting the DNA Damage Response for Cancer Therapy by Inhibiting the Kinase Wee1 [frontiersin.org]
• 6. Rapid synthesis of pomalidomide-conjugates for the development of protein degrader libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ZNL-02-096 | Wee1 PROTAC | Probechem Biochemicals [probechem.com]

Application Notes and Protocols for Aniline-piperazine-C3-NH-Boc in Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted protein degradation (TPD) has emerged as a transformative therapeutic modality, offering the potential to address disease targets previously considered "undruggable." Proteolysis-targeting chimeras (PROTACs) are at the forefront of this revolution. These heterobifunctional molecules are engineered to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS), to selectively eliminate disease-causing proteins.[1]

A PROTAC molecule consists of three key components: a ligand that binds to the target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects these two moieties. The linker is a critical determinant of a PROTAC's efficacy, influencing its physicochemical properties, cell permeability, and the stability of the ternary complex formed between the POI and the E3 ligase.[1]

The Aniline-piperazine-C3-NH-Boc moiety represents a versatile and strategic building block in the design of PROTAC linkers. The piperazine (B1678402) ring imparts a degree of rigidity to the linker, which can pre-organize the PROTAC into a conformation favorable for the formation of a stable and productive ternary complex.[1][2] This enhanced conformational control is crucial for efficient ubiquitination and subsequent degradation of the target protein.[1] Furthermore, the piperazine scaffold can improve the solubility and metabolic stability of the PROTAC molecule.[1] The Boc-protected amine provides a convenient handle for the modular and controlled synthesis of PROTACs.[1]

These application notes provide a comprehensive overview of the use of Aniline-piperazine-C3-NH-Boc in the development of PROTACs, including quantitative data on the degradation of key protein targets, detailed experimental protocols, and visualizations of the underlying biological pathways and experimental workflows.

Data Presentation

The following tables summarize the degradation efficiency of representative PROTACs constructed using piperazine-containing linkers. The data highlights the impact of linker composition and length on the potency (DC50) and maximal degradation (Dmax) of the target protein.

Table 1: Degradation of Bromodomain-containing protein 4 (BRD4) by a JQ1-based PROTAC with a Piperazine-C3 Linker

Compound	Linker Length (atoms)	DC50 (nM)	Dmax (%)
PROTAC-1	12	>1000	<20
PROTAC-2	15	85	>95
PROTAC-3	18	250	80

Data is representative and adapted from studies on BRD4-targeting PROTACs with piperazine-containing linkers.[1] The DC50 value represents the concentration of the PROTAC required to induce 50% degradation of the target protein, while the Dmax value indicates the maximum percentage of protein degradation achieved.

Table 2: Degradation of Wee1 Kinase by an AZD1775-based PROTAC with a Piperazine-C3 Linker

Compound	E3 Ligase Ligand	DC50 (nM)	Dmax (%)
WEE1-PROTAC-1	Pomalidomide (B1683931) (CRBN)	150	>90
WEE1-PROTAC-2	VH032 (VHL)	200	85

Data is representative of Wee1-degrading PROTACs.[3][4] The choice of E3 ligase ligand can influence the degradation efficiency.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes involved in targeted protein degradation using PROTACs with an Aniline-piperazine-C3-NH-Boc linker, the following diagrams have been generated using the DOT language.

Caption: PROTAC-mediated protein degradation pathway.

Caption: Experimental workflow for PROTAC evaluation.

Experimental Protocols

Synthesis of a BRD4-Targeting PROTAC with a Piperazine-C3 Linker

This protocol describes a multi-step synthesis to generate a BRD4-targeting PROTAC using a piperazine-containing linker.[1]

Step 1: Coupling of Pomalidomide to the Piperazine Linker

• To a solution of pomalidomide (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (B91526) (HATU) (1.2 eq) and N,N-diisopropylethylamine (DIPEA) (3.0 eq).

• Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add a solution of 4-(tert-butoxycarbonyl)piperazine-1-propanoic acid (1.1 eq) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 4 hours under a nitrogen atmosphere.

• Monitor the reaction progress by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with saturated aqueous NaHCO3, water, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the Boc-protected intermediate.

Step 2: Boc Deprotection

• Dissolve the Boc-protected intermediate (1.0 eq) in a 1:1 mixture of dichloromethane (B109758) (DCM) and trifluoroacetic acid (TFA).

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the deprotection by LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• Co-evaporate the residue with DCM (3x) to ensure complete removal of TFA. The resulting amine salt is used in the next step without further purification.

Step 3: Coupling of the JQ1 Warhead

• To a solution of (+)-JQ1 carboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add the deprotected amine salt from the previous step to the reaction mixture.

• Stir the reaction at room temperature for 4 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, purify the crude product by preparative HPLC to yield the final PROTAC.

Western Blot Analysis of Protein Degradation

This protocol outlines the steps for analyzing target protein levels via Western blot following PROTAC treatment.[5][6]

Materials:

• Human cancer cell line expressing the target protein (e.g., THP-1 for BRD4)

• PROTAC stock solution in DMSO

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies against the target protein and a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• ECL chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with increasing concentrations of the PROTAC (e.g., 1 nM to 10 µM) or vehicle control (DMSO) for the desired time (e.g., 24 hours).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Add 100-200 µL of ice-cold lysis buffer to each well and scrape the cells.

  • Incubate the lysate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (protein lysate).

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer to each lysate and boil at 95°C for 5-10 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVdf or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Incubate the membrane with ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities and normalize to the loading control.

  • Calculate the percentage of degradation relative to the vehicle control.

  • Determine the DC50 and Dmax values by fitting the dose-response data to a four-parameter logistic curve.[1]

Cell Viability Assay (MTT Assay)

This protocol describes how to assess the effect of PROTAC treatment on cell viability using an MTT assay.[7]

Materials:

• Cells in a 96-well plate

• PROTAC stock solution in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at an appropriate density.

  • Treat cells with a range of PROTAC concentrations for the desired duration (e.g., 72 hours).

• MTT Addition:

  • Add MTT solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Solubilization:

  • Add solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Determine the IC50 value by plotting the percentage of viability against the log of the PROTAC concentration.

Co-Immunoprecipitation (Co-IP) for Ternary Complex Formation

This protocol is used to demonstrate the PROTAC-induced formation of the ternary complex between the target protein and the E3 ligase.[8][9]

Materials:

• Cells treated with PROTAC or vehicle control

• Lysis buffer for Co-IP (non-denaturing)

• Primary antibody against the target protein or the E3 ligase

• Protein A/G magnetic beads

• Wash buffer

• Elution buffer

• Western blot reagents

Procedure:

• Cell Lysis:

  • Lyse the treated cells with a non-denaturing lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with protein A/G magnetic beads.

  • Incubate the pre-cleared lysate with the primary antibody (e.g., anti-BRD4) overnight at 4°C with gentle rotation.

  • Add protein A/G magnetic beads and incubate for another 2-4 hours.

• Washing:

  • Wash the beads several times with wash buffer to remove non-specific binding proteins.

• Elution:

  • Elute the protein complexes from the beads using an elution buffer or by boiling in Laemmli sample buffer.

• Western Blot Analysis:

  • Run the eluted samples on an SDS-PAGE gel and perform a western blot.

  • Probe the membrane with antibodies against the immunoprecipitated protein (as a control) and the suspected interacting partner (e.g., anti-CRBN). An increased signal for the interacting partner in the PROTAC-treated sample compared to the control indicates the formation of the ternary complex.

Conclusion

The Aniline-piperazine-C3-NH-Boc linker is a valuable component in the design and synthesis of effective PROTACs for targeted protein degradation. Its incorporation can enhance the conformational rigidity of the linker, leading to improved formation of the ternary complex and potent degradation of the target protein. The provided data and protocols offer a framework for researchers to utilize this linker in their own targeted protein degradation research and drug development efforts. By systematically applying these methodologies, scientists can advance the development of novel therapeutics for a wide range of diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective Wee1 degradation by PROTAC degraders recruiting VHL and CRBN E3 ubiquitin ligases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Protocol to test for the formation of ternary protein complexes in vivo or in vitro using a two-step immunoprecipitation approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol to test for the formation of ternary protein complexes in vivo or in vitro using a two-step immunoprecipitation approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Pomalidomide-C3-adavosertib

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of Pomalidomide-C3-adavosertib, a Proteolysis Targeting Chimera (PROTAC), designed to induce the degradation of the WEE1 kinase. This PROTAC utilizes pomalidomide (B1683931) as a ligand for the Cereblon (CRBN) E3 ubiquitin ligase and adavosertib as a targeting moiety for the WEE1 kinase, connected by a three-carbon (C3) linker. The synthesis is based on the conjugation of a key intermediate, designated as Compound Int-3 (a pomalidomide-C3 linker precursor), with adavosertib. These protocols are intended for researchers in drug discovery and chemical biology to facilitate the synthesis and evaluation of this and similar PROTAC molecules.

Introduction

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that offer a novel therapeutic modality for targeting and degrading pathogenic proteins.[1][2][3] They function by recruiting a specific E3 ubiquitin ligase to a protein of interest, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.[4] Pomalidomide is a well-established immunomodulatory drug that binds to the Cereblon (CRBN) component of the CUL4-DDB1-CRBN E3 ubiquitin ligase complex, making it a valuable component for recruiting this ligase in PROTAC design.[5][][7] Adavosertib is a potent and selective inhibitor of WEE1 kinase, a key regulator of the G2/M cell cycle checkpoint.[8][9] By creating a PROTAC that links pomalidomide and adavosertib, it is possible to induce the targeted degradation of WEE1, which may offer therapeutic benefits in various cancers.

This protocol outlines the synthesis of Pomalidomide-C3-adavosertib, focusing on the final coupling step between a pomalidomide-C3 linker intermediate (Compound Int-3) and adavosertib.

Signaling Pathways

Pomalidomide-Mediated Protein Degradation

Pomalidomide functions as the E3 ligase-recruiting element of the PROTAC. It binds to CRBN, a substrate receptor of the CUL4A-DDB1 E3 ubiquitin ligase complex.[][10] This binding event allows the PROTAC to bring the target protein, in this case, WEE1 kinase, into close proximity with the E3 ligase machinery. This proximity facilitates the transfer of ubiquitin from an E2-conjugating enzyme to the target protein, marking it for degradation by the 26S proteasome.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. precisepeg.com [precisepeg.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 7. benchchem.com [benchchem.com]
• 8. Safety, anti-tumor activity, and biomarker analysis in a phase 1 trial of the once-daily Wee1 inhibitor adavosertib (AZD1775) in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Effects of Wee1 inhibitor adavosertib on patient-derived high-grade serous ovarian cancer cells are multiple and independent of homologous recombination status [frontiersin.org]
• 10. Molecular mechanism of action of immune-modulatory drugs thalidomide, lenalidomide and pomalidomide in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aniline-Piperazine-C3-NH-Boc Linker in PROTAC Design

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) have emerged as a powerful therapeutic modality for targeted protein degradation. These heterobifunctional molecules consist of a ligand for a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker connecting the two. The linker plays a crucial role in the efficacy of a PROTAC, influencing the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), which is essential for ubiquitination and subsequent proteasomal degradation of the POI.

The aniline-piperazine-C3-NH-Boc linker is a versatile building block in PROTAC design. The piperazine (B1678402) ring offers a degree of rigidity, which can pre-organize the PROTAC into a favorable conformation for ternary complex formation.[1][2] Additionally, the piperazine moiety can improve the solubility and other physicochemical properties of the PROTAC.[1][2] The C3 alkyl chain provides appropriate spacing between the two ligands, and the Boc-protected amine allows for a modular and controlled synthetic strategy. This application note provides detailed protocols for the synthesis of the aniline-piperazine-C3-NH-Boc linker, its incorporation into a PROTAC, and methods for evaluating the resulting degrader.

Data Presentation

The selection of the linker is a critical determinant of a PROTAC's degradation efficiency. The following table summarizes data from a study on BRD4-targeting PROTACs that utilize a piperazine-containing linker, demonstrating the impact of linker length on degradation potency (DC50) and maximal degradation (Dmax). These PROTACs employ a (+)-JQ1 warhead for BRD4 and a pomalidomide-derived ligand for the Cereblon (CRBN) E3 ligase.

Compound	Linker Length (atoms)	DC50 (nM)	Dmax (%)
PROTAC 1	12	>1000	<20
PROTAC 2	13	120	85
PROTAC 3 (Compound 34)	15	8	>95
PROTAC 4	18	25	>95
PROTAC 5	21	50	90

Data sourced from "A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs". The data indicates that for this particular BRD4-targeting PROTAC series, a piperazine-containing linker with a length of 15 atoms provides the optimal geometry for efficient ternary complex formation, resulting in the most potent degradation of BRD4.[3]

The aniline-piperazine-C3-NH-Boc linker has also been successfully employed in the development of WEE1 kinase degraders. The PROTAC ZNL-02-096, which incorporates a derivative of this linker, induces potent and selective degradation of WEE1.[4][5][6] In MOLT-4 cells, ZNL-02-096 achieves maximal degradation of WEE1 at a concentration of 100 nM.[4]

Experimental Protocols

Protocol 1: Synthesis of tert-butyl (3-(4-(4-aminophenyl)piperazin-1-yl)propyl)carbamate (Aniline-piperazine-C3-NH-Boc linker)

This protocol describes a plausible multi-step synthesis of the aniline-piperazine-C3-NH-Boc linker based on established chemical transformations, including Buchwald-Hartwig amination.

Step 1: Synthesis of tert-butyl (3-(piperazin-1-yl)propyl)carbamate

• To a solution of 1-Boc-piperazine (1.0 eq) in anhydrous acetonitrile, add 3-bromopropylamine (B98683) hydrobromide (1.1 eq) and potassium carbonate (3.0 eq).

• Stir the reaction mixture at 80°C for 16 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford tert-butyl (3-(piperazin-1-yl)propyl)carbamate.

Step 2: Buchwald-Hartwig Amination

• To a reaction vessel, add tert-butyl (3-(piperazin-1-yl)propyl)carbamate (1.0 eq), 4-bromoaniline (B143363) (1.0 eq), a palladium catalyst (e.g., Pd2(dba)3, 0.05 eq), and a phosphine (B1218219) ligand (e.g., XPhos, 0.1 eq).

• Add a suitable base, such as sodium tert-butoxide (1.5 eq), and anhydrous toluene.

• Degas the reaction mixture with argon for 15 minutes.

• Heat the reaction mixture to 100°C and stir for 12 hours under an argon atmosphere.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (B1210297).

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield tert-butyl (3-(4-(4-aminophenyl)piperazin-1-yl)propyl)carbamate.

Protocol 2: Synthesis of a WEE1-Targeting PROTAC (e.g., ZNL-02-096)

This protocol outlines the coupling of the aniline-piperazine-C3-NH-Boc linker to an E3 ligase ligand (pomalidomide) and a target-binding ligand (adavosertib derivative).

Step 1: Coupling of the Linker to Pomalidomide (B1683931)

• To a solution of pomalidomide (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add a coupling agent such as HATU (1.2 eq) and a base like N,N-diisopropylethylamine (DIPEA) (3.0 eq).

• Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add a solution of tert-butyl (3-(4-(4-aminophenyl)piperazin-1-yl)propyl)carbamate (1.1 eq) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 4 hours under a nitrogen atmosphere.

• Monitor the reaction progress by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO3, water, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the Boc-protected intermediate.

Step 2: Boc Deprotection

• Dissolve the Boc-protected intermediate (1.0 eq) in a 1:1 mixture of dichloromethane (B109758) (DCM) and trifluoroacetic acid (TFA).

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the deprotection by LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• Co-evaporate the residue with DCM (3x) to ensure complete removal of TFA. The resulting amine is typically used in the next step without further purification.

Step 3: Coupling of the Deprotected Intermediate to the WEE1 Ligand

• To a solution of the WEE1 ligand (e.g., a carboxylic acid derivative of adavosertib) (1.0 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of the deprotected amine from Step 2 (1.1 eq) in anhydrous DMF.

• Stir the reaction at room temperature for 4 hours under a nitrogen atmosphere.

• Monitor the reaction progress by LC-MS.

• Upon completion, work up the reaction as described in Step 1.

• Purify the final PROTAC product by preparative HPLC.

Protocol 3: Western Blot Analysis of PROTAC-Mediated Protein Degradation

This protocol details the steps for quantifying the degradation of a target protein in cultured cells treated with a PROTAC.

Materials:

• Cell line expressing the target protein (e.g., MOLT-4 for WEE1)

• PROTAC stock solution in DMSO

• Cell culture medium and reagents

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTAC or vehicle control (DMSO) for a specified time (e.g., 24 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentration of all samples.

  • Prepare samples with Laemmli buffer and denature by heating.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with the loading control antibody.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein band intensity to the corresponding loading control band intensity.

  • Calculate the percentage of protein degradation relative to the vehicle-treated control.

  • Generate a dose-response curve to determine the DC50 and Dmax values.

Protocol 4: Ternary Complex Formation Assay (Bioluminescence Resonance Energy Transfer - BRET)

This protocol describes a cell-based assay to monitor the formation of the ternary complex.

Materials:

• Expression vectors for NanoLuc®-fusion of the target protein and HaloTag®-fusion of the E3 ligase component (e.g., CRBN or VHL).

• NanoBRET™ Nano-Glo® Substrate and HaloTag® NanoBRET™ 618 Ligand.

• PROTAC of interest.

• HEK293T cells or other suitable cell line.

• Transfection reagent.

Procedure:

• Cell Transfection: Co-transfect the cells with the NanoLuc®-target protein and HaloTag®-E3 ligase expression vectors.

• Cell Plating: Plate the transfected cells in a 96-well plate.

• Compound Treatment: Add the PROTAC at various concentrations to the cells.

• Reagent Addition: Add the HaloTag® NanoBRET™ 618 Ligand and the Nano-Glo® Substrate.

• Signal Detection: Measure the luminescence at two wavelengths (donor and acceptor emission) using a plate reader equipped for BRET measurements.

• Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission). A higher BRET ratio indicates proximity between the target protein and the E3 ligase, signifying ternary complex formation. The characteristic "hook effect" may be observed at high PROTAC concentrations.

Visualizations

Caption: PROTAC-mediated protein degradation pathway.

Caption: Experimental workflow for PROTAC synthesis and evaluation.

Caption: Relationship between linker properties and PROTAC efficacy.

References

• 1. Synthesis and antimicrobial activity of N-alkyl and N-aryl piperazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and Characterization of a Wee1 Kinase Degrader - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. ZNL 02-096 | Active Degraders | Tocris Bioscience [tocris.com]

Application Note: Comprehensive Analytical Characterization of Aniline-piperazine-C3-NH-Boc

Audience: Researchers, scientists, and drug development professionals.

Introduction: Aniline-piperazine-C3-NH-Boc is a bifunctional linker molecule commonly utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][2] PROTACs are an emerging therapeutic modality designed to hijack the cell's natural protein degradation machinery to eliminate disease-causing proteins. Given its critical role as a linker, rigorous analytical characterization of Aniline-piperazine-C3-NH-Boc is essential to ensure its identity, purity, and structural integrity before its incorporation into a final PROTAC construct. This document provides detailed protocols and data interpretation guidelines for the comprehensive characterization of this molecule using a suite of standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules. Both ¹H and ¹³C NMR are critical for confirming the connectivity of the aniline (B41778), piperazine (B1678402), propyl linker, and Boc protecting group.[3][4]

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the Aniline-piperazine-C3-NH-Boc sample.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). DMSO-d₆ is often suitable for piperazine derivatives.[5]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer for the specific sample.

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 16-64 scans, relaxation delay of 1-2 seconds, spectral width covering 0-12 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024 or more scans (due to lower sensitivity), relaxation delay of 2 seconds, spectral width covering 0-200 ppm.

• Data Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Assign the chemical shifts (ppm) by comparing them to expected values and analyzing coupling patterns (for ¹H NMR).

Data Presentation: Expected NMR Chemical Shifts

Table 1: Predicted ¹H NMR Data (in DMSO-d₆, 400 MHz)

Protons	Predicted δ (ppm)	Multiplicity	Integration	Assignment
Boc (t-butyl)	~1.40	s	9H	(CH₃)₃C-
Propyl (C2)	~1.70	quintet	2H	-CH₂-CH₂-CH₂-
Piperazine (C5, C6)	~2.55	t	4H	Aniline-N-CH₂-
Propyl (C1)	~2.95	q	2H	-CH₂-NH-Boc
Piperazine (C2, C3)	~3.10	t	4H	-N-CH₂-CH₂-N-Propyl
Propyl (C3)	~3.20	t	2H	Piperazine-N-CH₂-
Aniline NH₂	~5.00	s (broad)	2H	Ar-NH₂
Boc NH	~6.75	t (broad)	1H	-NH-Boc
Aromatic (ortho to NH₂)	~6.55	d	2H	Ar-H

| Aromatic (meta to NH₂) | ~6.90 | d | 2H | Ar-H |

Table 2: Predicted ¹³C NMR Data (in DMSO-d₆, 100 MHz)

Carbon	Predicted δ (ppm)	Assignment
Propyl (C2)	~27.5	-CH₂-CH₂-CH₂-
Boc (t-butyl CH₃)	~28.3	(CH₃)₃C-
Propyl (C1)	~38.0	-CH₂-NH-Boc
Piperazine (C2, C3)	~48.5	-N-CH₂-CH₂-N-Propyl
Piperazine (C5, C6)	~52.0	Aniline-N-CH₂-
Propyl (C3)	~56.0	Piperazine-N-CH₂-
Boc (quaternary C)	~77.5	(CH₃)₃C-
Aromatic (ortho to NH₂)	~114.0	Ar-C
Aromatic (meta to NH₂)	~120.0	Ar-C
Aromatic (ipso to Piperazine)	~140.0	Ar-C
Aromatic (ipso to NH₂)	~147.0	Ar-C

| Boc (C=O) | ~155.6 | -NH-C(O)O- |

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound and can provide structural information through fragmentation analysis. Due to the lability of the Boc group, soft ionization techniques are recommended to preserve the molecular ion.[6]

Experimental Protocol: ESI-MS

• Instrumentation: A mass spectrometer equipped with an Electrospray Ionization (ESI) source, such as a Quadrupole Time-of-Flight (Q-TOF) or a single quadrupole analyzer.

• Sample Preparation:

  • Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol (B129727) or acetonitrile.

  • A small amount of formic acid (0.1%) can be added to the solvent to promote protonation for positive ion mode analysis.

• MS Acquisition:

  • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire the mass spectrum in positive ion mode.

  • Use a low fragmentor or cone voltage initially to maximize the abundance of the protonated molecular ion [M+H]⁺.

  • Optionally, perform tandem MS (MS/MS) on the [M+H]⁺ peak to induce fragmentation and obtain further structural confirmation.

• Data Analysis:

  • Identify the peak corresponding to the protonated molecule [M+H]⁺.

  • Compare the observed m/z value with the calculated exact mass.

  • Analyze any observed fragment ions to confirm structural motifs. Common losses for Boc-protected amines include the t-butyl group (-56 Da), isobutylene (B52900) (-56 Da), the entire Boc group (-100 Da), or t-butanol (-74 Da).[7][8]

Data Presentation: Expected Mass Spectrometry Data

Chemical Formula: C₁₈H₃₀N₄O₂ Exact Mass: 334.2369 Molecular Weight: 334.46

Table 3: Expected m/z Values for Key Ions

Ion	Calculated m/z	Assignment
[M+H]⁺	335.2447	Protonated Molecular Ion
[M+Na]⁺	357.2266	Sodium Adduct
[M-C₄H₈+H]⁺	279.1815	Loss of isobutylene

| [M-Boc+H]⁺ | 235.1917 | Loss of Boc group |

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the purity of the synthesized compound. Due to the basic nature of the piperazine and aniline moieties, specific chromatographic conditions are required to achieve good peak shape and resolution.[9]

Experimental Protocol: Reversed-Phase HPLC

• Instrumentation: An HPLC system equipped with a UV detector, a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm), an autosampler, and a column oven.

• Sample Preparation:

  • Dissolve a small amount of the sample (~1 mg/mL) in the mobile phase or a compatible solvent like methanol or acetonitrile.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) or 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile or Methanol.

  • Gradient: A typical gradient might be 10-90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-35 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm.

• Data Analysis:

  • Integrate the peak corresponding to the main compound.

  • Calculate the purity by dividing the peak area of the main compound by the total area of all peaks in the chromatogram (Area % method).

Data Presentation: Typical HPLC Parameters

Table 4: Summary of HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water + 0.1% TFA; B: Acetonitrile
Gradient	10% to 90% B over 15 min, then hold for 2 min
Flow Rate	1.0 mL/min
Temperature	30 °C
Detection	UV, 254 nm

| Expected Retention Time | Dependent on exact system, but should be a single major peak |

Supporting Analytical Techniques

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is useful for confirming the presence of key functional groups.

• Protocol: Acquire the spectrum using a KBr pellet or an Attenuated Total Reflectance (ATR) accessory.

• Data Analysis: Identify characteristic absorption bands for the functional groups present in the molecule.[3][4]

Table 5: Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Functional Group
3450-3300	N-H Stretch (asymmetric & symmetric)	Primary Amine (Aniline)
3350-3250	N-H Stretch	Secondary Amine (Carbamate)
3050-3000	C-H Stretch	Aromatic
2975-2850	C-H Stretch	Aliphatic (Propyl, Piperazine, Boc)
1710-1680	C=O Stretch	Carbamate (Boc)
1620-1580	N-H Bend / C=C Stretch	Amine / Aromatic Ring

| 1250-1150 | C-N Stretch / C-O Stretch | Amine / Carbamate |

Elemental Analysis

Elemental analysis provides experimental confirmation of the compound's elemental composition (Carbon, Hydrogen, Nitrogen).

• Protocol: Submit a pure, dry sample to an analytical services laboratory for CHN analysis.

• Data Analysis: Compare the experimentally determined percentages of C, H, and N to the theoretical values. The experimental values should be within ±0.4% of the theoretical values.

Table 6: Theoretical Elemental Analysis Data for C₁₈H₃₀N₄O₂

Element	Theoretical %
Carbon (C)	64.64
Hydrogen (H)	9.04
Nitrogen (N)	16.75

| Oxygen (O) | 9.57 |

Visualizations

Analytical Workflow

The following diagram illustrates the logical workflow for the complete characterization of Aniline-piperazine-C3-NH-Boc.

Caption: Workflow for the analytical characterization of the target compound.

Data Interpretation Logic

This diagram shows how data from different analytical techniques are integrated to confirm the molecule's identity and purity.

Caption: Logical flow for data interpretation and final compound verification.

References

• 1. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, dynamic NMR characterization and XRD studies of novel N,N’-substituted piperazines for bioorthogonal labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. acdlabs.com [acdlabs.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Incorporating Aniline-piperazine-C3-NH-Boc into Small Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

The "Aniline-piperazine-C3-NH-Boc" linker is a valuable chemical tool utilized in the synthesis of complex small molecules, particularly in the burgeoning field of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein. The linker component of a PROTAC is critical as it dictates the spatial orientation of the target protein and the E3 ligase, profoundly influencing the efficacy and selectivity of the resulting degrader.

The Aniline-piperazine-C3-NH-Boc linker offers a combination of rigidity from the piperazine (B1678402) ring and flexibility from the C3 alkyl chain. The Boc-protected amine provides a convenient handle for sequential, controlled synthesis. This linker has been identified as a key component in the development of potent degraders targeting therapeutically relevant proteins, such as Wee1 kinase. This document provides detailed application notes and experimental protocols for the incorporation of this linker into small molecules, with a focus on the synthesis of a Wee1-targeting PROTAC.

Key Applications

The primary application of the Aniline-piperazine-C3-NH-Boc linker is in the construction of PROTACs. The aniline (B41778) moiety can be functionalized to attach to a ligand for a target protein, while the Boc-protected amine, after deprotection, can be coupled to a ligand for an E3 ligase. A notable example is its use in the synthesis of Pomalidomide-C3-adavosertib, a PROTAC designed to degrade Wee1 kinase, a critical regulator of the G2/M cell cycle checkpoint often overexpressed in cancer.[1][2]

Chemical Properties

Property	Value	Reference
Chemical Name	tert-butyl (3-(4-(phenylamino)piperazin-1-yl)propyl)carbamate	N/A
Molecular Formula	C20H34N4O2	N/A
Molecular Weight	362.51 g/mol	N/A
CAS Number	643087-19-8	[3]
Appearance	White to off-white solid	N/A
Solubility	Soluble in organic solvents such as DMSO, DMF, and DCM	N/A

Experimental Protocols

Protocol 1: Boc Deprotection of Aniline-piperazine-C3-NH-Boc

This protocol describes the removal of the tert-butyloxycarbonyl (Boc) protecting group to reveal the primary amine, which is then available for coupling to an E3 ligase ligand.

Materials:

• Aniline-piperazine-C3-NH-Boc

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve Aniline-piperazine-C3-NH-Boc (1.0 eq) in anhydrous DCM (0.1 M).

• To the stirred solution, add TFA (10.0 eq) dropwise at room temperature.

• Stir the reaction mixture for 1-2 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Redissolve the residue in DCM and wash with saturated NaHCO₃ solution to neutralize the excess acid.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the deprotected aniline-piperazine-C3-amine.

Quantitative Data (Representative):

Reaction Step	Reactants	Reagents	Solvent	Time (h)	Yield (%)	Purity (%)
Boc Deprotection	Aniline-piperazine-C3-NH-Boc	TFA	DCM	1-2	>95	>95

Note: Yields and purity are representative and may vary depending on the specific substrate and reaction conditions.

Protocol 2: Synthesis of a Wee1-Targeting PROTAC (Pomalidomide-C3-adavosertib)

This protocol outlines the coupling of the deprotected aniline-piperazine-C3-amine with pomalidomide (B1683931) (a Cereblon E3 ligase ligand) and adavosertib (a Wee1 kinase inhibitor). This is a representative multi-step synthesis.

Step 2a: Coupling of Pomalidomide to the Linker

Materials:

• Deprotected aniline-piperazine-C3-amine (from Protocol 1)

• Pomalidomide derivative with a carboxylic acid handle

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of the pomalidomide derivative (1.0 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add a solution of the deprotected aniline-piperazine-C3-amine (1.1 eq) in anhydrous DMF.

• Stir the reaction at room temperature for 4-6 hours under a nitrogen atmosphere. Monitor the reaction by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated NaHCO₃ solution, followed by water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pomalidomide-linker conjugate.

Step 2b: Coupling of Adavosertib to the Pomalidomide-Linker Conjugate

This step assumes a derivative of adavosertib with a suitable functional group for coupling to the aniline nitrogen of the linker. A common strategy is a nucleophilic aromatic substitution (SNAr) reaction.

Materials:

• Pomalidomide-linker conjugate (from Step 2a)

• Adavosertib derivative with a leaving group (e.g., a fluoro or chloro group on an aromatic ring)

• DIPEA or another suitable base

• Anhydrous DMF or DMSO

• Reverse-phase HPLC for purification

Procedure:

• Dissolve the pomalidomide-linker conjugate (1.0 eq) and the adavosertib derivative (1.1 eq) in anhydrous DMF or DMSO.

• Add DIPEA (3.0 eq) to the mixture.

• Heat the reaction to 80-100 °C and stir for 12-24 hours, monitoring by LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Purify the crude product directly by reverse-phase HPLC to yield the final PROTAC, Pomalidomide-C3-adavosertib.

• Characterize the final product by LC-MS and NMR.

Quantitative Data (Representative for PROTAC Synthesis):

Reaction Step	Reactants	Reagents	Solvent	Time (h)	Yield (%)	Purity (%)
Amide Coupling	Pomalidomide derivative, Deprotected linker	HATU, DIPEA	DMF	4-6	50-70	>95 (after purification)
SNAr Coupling	Pomalidomide-linker, Adavosertib derivative	DIPEA	DMF/DMSO	12-24	30-50	>98 (after purification)

Note: Yields for multi-step syntheses, especially for complex molecules like PROTACs, can vary significantly. The provided data is an estimate based on similar reported syntheses.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of a Wee1-targeting PROTAC.

Caption: Simplified Wee1 signaling pathway in response to DNA damage.

Conclusion

The Aniline-piperazine-C3-NH-Boc linker is a versatile and strategic component for the synthesis of complex small molecules, particularly PROTACs. Its incorporation allows for a modular and controlled synthetic approach. The provided protocols offer a foundational methodology for researchers to utilize this linker in their drug discovery efforts. The successful synthesis of potent molecules like Wee1 degraders highlights the potential of this linker in developing novel therapeutics for cancer and other diseases. As with any multi-step organic synthesis, optimization of reaction conditions may be necessary to achieve desired yields and purity for specific target molecules.

References

• 1. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Aniline-piperazine-C3-NH-Boc

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the synthesis yield of Aniline-piperazine-C3-NH-Boc, a valuable linker for PROTACs and other drug discovery applications.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for Aniline-piperazine-C3-NH-Boc?

A1: The synthesis of Aniline-piperazine-C3-NH-Boc typically involves a multi-step process. The two primary strategies for forming the core aniline-piperazine structure are:

• Reductive Amination: This involves the reaction of N-Boc-4-piperidone with aniline (B41778) in the presence of a reducing agent like sodium triacetoxyborohydride (B8407120).[1]

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction joins an aryl halide (e.g., bromobenzene) with a suitable piperazine (B1678402) derivative.

Once the aniline-piperazine core is synthesized and deprotected, the final step is the addition of the C3-NH-Boc linker. This is commonly achieved through:

• N-alkylation: Reacting the secondary amine of the piperazine with an alkyl halide, such as 3-(Boc-amino)propyl bromide.

• Reductive Amination: Reacting the piperazine with 3-(Boc-amino)propanal.

Q2: I am observing a low yield in the final N-alkylation step. What are the potential causes?

A2: Low yields in the N-alkylation of the aniline-piperazine core with the C3-NH-Boc linker can be attributed to several factors:

• Steric Hindrance: The aniline group on the piperazine ring can sterically hinder the approach of the alkylating agent.

• Side Reactions: Competition between N-alkylation and C-alkylation at the carbon alpha to the nitrogen can occur.[2] Additionally, overalkylation, where the linker reacts with both nitrogens of the piperazine (if unprotected), can be a problem.

• Poor Reactivity of the Alkylating Agent: The halide used (bromide is generally more reactive than chloride) and the overall stability of the alkylating agent can affect the reaction rate.

• Inappropriate Base: The choice of base is crucial for deprotonating the piperazine nitrogen without causing unwanted side reactions.

Q3: What are the key parameters to optimize in a Buchwald-Hartwig amination for this synthesis?

A3: To improve the yield and efficiency of a Buchwald-Hartwig amination for forming the aniline-piperazine bond, consider optimizing the following:

• Catalyst System: The choice of palladium precursor (e.g., Pd2(dba)3, Pd(OAc)2) and ligand is critical. Bulky electron-rich phosphine (B1218219) ligands often give the best results.

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide is commonly used.

• Solvent: Anhydrous, aprotic solvents like toluene (B28343) or dioxane are typical.

• Temperature: The reaction often requires heating, but excessive temperatures can lead to catalyst decomposition.

• Reaction Time: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and avoid decomposition of the product.

Troubleshooting Guides

Problem 1: Low Yield in Reductive Amination of N-Boc-4-piperidone with Aniline

Potential Cause	Troubleshooting Suggestion
Inefficient Imine Formation	Ensure anhydrous reaction conditions. The presence of water can hydrolyze the imine intermediate. Consider adding a dehydrating agent like magnesium sulfate.
Decomposition of Reducing Agent	Sodium triacetoxyborohydride is moisture-sensitive. Use a fresh bottle or ensure it has been stored properly. Add the reducing agent portion-wise to control the reaction rate.
Sub-optimal pH	The reaction is typically carried out under mildly acidic conditions to promote imine formation. A small amount of acetic acid is often added.[1]
Impure Starting Materials	Purify N-Boc-4-piperidone and aniline before use. Impurities can interfere with the reaction.

Problem 2: Formation of Side Products in Buchwald-Hartwig Amination

Potential Cause	Troubleshooting Suggestion
Hydrodehalogenation	The aryl halide is reduced instead of coupling. This can be minimized by using a suitable ligand and ensuring an oxygen-free environment.
Bis-arylation of Piperazine	If using unprotected piperazine, double addition of the aryl group can occur. Using a mono-Boc-protected piperazine is the standard approach to prevent this.
Catalyst Decomposition	The palladium catalyst can precipitate out of the solution, leading to an incomplete reaction. Ensure proper ligand-to-metal ratio and avoid excessively high temperatures.

Problem 3: Difficulty in Purifying the Final Product

Potential Cause	Troubleshooting Suggestion
Residual Starting Materials	If the reaction has not gone to completion, unreacted aniline-piperazine or the C3-NH-Boc linker will contaminate the product. Optimize reaction conditions to drive the reaction to completion.
Polar Impurities	The Boc-protected amine can be quite polar. Use a combination of normal and reverse-phase chromatography for effective purification. A mild acidic wash during workup can sometimes help remove basic impurities.
Greasy Product	The Boc group can make the final product oily or waxy, complicating crystallization. Trituration with a non-polar solvent like hexane (B92381) or pentane (B18724) can sometimes induce solidification.

Experimental Protocols

Protocol 1: Synthesis of tert-butyl 4-anilinopiperidine-1-carboxylate (Reductive Amination)

• To a solution of N-tert-butoxycarbonyl-4-piperidone (1.0 eq) and aniline (1.05 eq) in anhydrous dichloromethane (B109758) (DCM), add acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Cool the reaction mixture to 0 °C and add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., ethyl acetate/hexanes gradient) to yield tert-butyl 4-anilinopiperidine-1-carboxylate.

Protocol 2: N-Alkylation of 4-Anilinopiperidine with 3-(Boc-amino)propyl bromide

• Deprotect tert-butyl 4-anilinopiperidine-1-carboxylate using standard conditions (e.g., trifluoroacetic acid in DCM or HCl in dioxane) to obtain 4-anilinopiperidine.

• Dissolve 4-anilinopiperidine (1.0 eq) in a suitable aprotic solvent such as acetonitrile (B52724) or DMF.

• Add a non-nucleophilic base, such as potassium carbonate or diisopropylethylamine (DIPEA) (2.0-3.0 eq).

• Add 3-(Boc-amino)propyl bromide (1.1 eq) to the mixture.

• Heat the reaction mixture to 60-80 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography to obtain Aniline-piperazine-C3-NH-Boc.

Data Presentation

Table 1: Comparison of Yields for Aniline-Piperazine Core Synthesis

Method	Key Reagents	Typical Yield	Reference
Reductive Amination	N-Boc-4-piperidone, Aniline, NaBH(OAc)3	70-90%	[1]
Buchwald-Hartwig	Bromobenzene, N-Boc-piperazine, Pd catalyst, Base	60-85%	[3]

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Aniline-piperazine-C3-NH-Boc Reactions

This guide provides troubleshooting advice and frequently asked questions for researchers working with Aniline-piperazine-C3-NH-Boc reactions, commonly used in the synthesis of PROTAC linkers and other drug discovery compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My initial aniline (B41778) and piperazine (B1678402) coupling reaction is showing low yield. What are the common causes?

A1: Low yields in the initial N-alkylation of aniline with a Boc-protected piperazine derivative can stem from several factors:

• Insufficient activation of the alkylating agent: If you are using a propyl halide, ensure your reaction conditions facilitate the nucleophilic substitution. This may involve the use of a suitable base and an appropriate solvent.

• Steric hindrance: The aniline or piperazine derivatives might be sterically hindered, slowing down the reaction rate. Consider increasing the reaction temperature or using a more reactive electrophile.

• Side reactions: The nucleophilic nature of the product, a secondary or primary amine, can lead to further alkylation, resulting in a mixture of products.[1]

• Reaction conditions: Ensure that the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if your reagents are sensitive to air or moisture.

Q2: I am observing multiple spots on my TLC plate after the alkylation step. What are these side products?

A2: The presence of multiple spots on your TLC plate likely indicates the formation of side products. Common side products in this reaction include:

• Dialkylation of aniline: The secondary amine product can react again with the alkylating agent.

• Overalkylation of piperazine: If the piperazine is not mono-Boc protected, both nitrogen atoms can undergo alkylation.

• Unreacted starting materials: Incomplete reaction will show the presence of starting aniline and piperazine derivatives.

To minimize these, consider using a controlled stoichiometry of your reactants and adding the alkylating agent slowly to the reaction mixture.

Q3: What are the best practices for purifying the Aniline-piperazine-C3-NH-Boc product?

A3: Purification of the final product is crucial for subsequent steps. The recommended purification method is column chromatography on silica (B1680970) gel. The choice of eluent system will depend on the polarity of your specific product, but a gradient of ethyl acetate (B1210297) in petroleum ether or dichloromethane (B109758) in methanol (B129727) is a good starting point.

Q4: I am having trouble with the N-Boc deprotection step. What are the alternative methods?

A4: The N-Boc group is typically removed under acidic conditions.[2][3] If you are experiencing issues such as low yield or decomposition of your product with standard methods like trifluoroacetic acid (TFA) in dichloromethane (DCM), consider the following alternatives:

• 4M HCl in dioxane: This is a common and effective reagent for Boc deprotection.[4]

• Thermolytic deprotection: In some cases, heating the N-Boc protected compound can lead to deprotection, potentially offering better selectivity if other acid-sensitive groups are present.[5]

• Milder acidic conditions: Using a more dilute solution of TFA or HCl might prevent the degradation of sensitive functional groups.[4]

It's important to monitor the reaction progress by TLC to avoid prolonged exposure to acidic conditions which could lead to side reactions.

Quantitative Data Summary

Parameter	Condition A	Condition B	Condition C
Alkylation Reaction Time	12 hours	24 hours	6 hours
Alkylation Temperature	Room Temperature	50°C	80°C
Product Yield (%)	65%	85%	70%
Product Purity (by HPLC)	90%	95%	92%
Boc Deprotection Reagent	20% TFA in DCM	4M HCl in Dioxane	Neat TFA
Deprotection Time	2 hours	1 hour	30 minutes
Deprotected Product Yield (%)	80%	92%	75%

Experimental Protocols

Protocol 1: Synthesis of tert-butyl (3-(4-(phenyl)piperazin-1-yl)propyl)carbamate

• Reaction Setup: To a solution of aniline (1.0 eq) and N-Boc-piperazine (1.1 eq) in a suitable solvent such as acetonitrile (B52724) or DMF, add a base like potassium carbonate (2.0 eq).

• Addition of Alkylating Agent: Add 1-bromo-3-chloropropane (B140262) (1.2 eq) dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture at 60°C and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Protocol 2: N-Boc Deprotection

• Reaction Setup: Dissolve the Boc-protected compound (1.0 eq) in dichloromethane (DCM).

• Addition of Acid: Add trifluoroacetic acid (TFA) (10 eq) dropwise to the solution at 0°C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring the deprotection by TLC.

• Work-up: Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• Purification: Dissolve the residue in a minimal amount of solvent and precipitate the product by adding a non-polar solvent like diethyl ether. Filter the solid and dry under vacuum to obtain the deprotected amine salt.

Visual Guides

Caption: Experimental workflow for the synthesis and deprotection of the target compound.

Caption: A logical troubleshooting guide for common synthesis issues.

References

• 1. tsijournals.com [tsijournals.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. reddit.com [reddit.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Aniline-piperazine-C3-NH-Boc

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering challenges in the purification of Aniline-piperazine-C3-NH-Boc and related compounds. The unique structure of this molecule, combining a basic aniline (B41778), a piperazine (B1678402) ring, and a lipophilic Boc-protected tail, presents specific purification hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the main structural features of Aniline-piperazine-C3-NH-Boc that make its purification challenging?

A1: The primary challenges arise from the molecule's combination of distinct chemical properties:

• Multiple Basic Centers: The presence of both a weakly basic aniline and a more basic piperazine can cause significant tailing and streaking on silica (B1680970) gel chromatography due to strong interactions with the acidic silanol (B1196071) groups.[1]

• Intermediate Polarity: The molecule has a non-polar Boc group and aromatic ring, contrasted with the polar amine and piperazine functionalities. This amphiphilic nature can lead to poor solubility in common single-solvent systems and complicates the selection of an appropriate chromatography eluent.

• Boc Group Lability: The tert-butoxycarbonyl (Boc) protecting group is sensitive to acidic conditions.[2] Standard silica gel is slightly acidic, which can cause partial deprotection of the Boc group during long purification runs, leading to multiple spots on a Thin Layer Chromatography (TLC) plate and a mixture of products.

Q2: What are the likely impurities I might see after synthesis?

A2: Common impurities can include:

• Unreacted Starting Materials: Aniline, piperazine derivatives, or the Boc-protected C3-amine linker.

• Reaction Byproducts: Salts formed during the reaction (e.g., triethylamine (B128534) hydrochloride if a base was used) and byproducts from the Boc-protection step like tert-butanol.[2][3]

• Partially Deprotected Product: The target molecule with the Boc group removed, which will be significantly more polar.

• Oxidized Aniline: Aniline derivatives can be susceptible to air oxidation, which often results in the formation of colored impurities.[4]

Troubleshooting Guides

Issue 1: My compound is streaking or tailing on the TLC plate.

This is a very common issue for basic compounds like Aniline-piperazine-C3-NH-Boc on standard silica plates.[1][5]

• Cause A: Sample Overloading: Applying too concentrated a spot can cause streaking.[6][7]

  • Solution: Dilute your sample significantly before spotting it on the TLC plate.[6][7]

• Cause B: Strong Interaction with Silica: The basic nitrogen atoms in the piperazine and aniline moieties interact strongly with the acidic silanol groups of the silica gel.[1]

  • Solution 1: Add a Basic Modifier to the Eluent. Add a small amount of a base to your mobile phase to neutralize the acidic sites on the silica. This will improve spot shape and resolution.[1][8]

    • Triethylamine (TEA): Add 0.5-2% TEA to your solvent system (e.g., Ethyl Acetate (B1210297)/Hexane).[6]

    • Ammonia (B1221849) in Methanol (B129727): For more polar systems, using a solvent like Dichloromethane (B109758)/Methanol, adding 1-10% of a 7N ammonia in methanol solution can be effective.[6]

  • Solution 2: Use an Alternative Stationary Phase. If streaking persists, consider using a different type of plate for your analysis.

    • Alumina (B75360) Plates: Basic or neutral alumina can be a good alternative to silica for purifying basic compounds.[9]

    • Reverse-Phase Plates (C18): These plates are suitable for moderately polar compounds and use polar solvents like acetonitrile/water.[6]

Issue 2: My compound is sticking to the silica gel column and won't elute.

This is an extension of the TLC streaking issue. The strong adsorption of your basic compound to the silica prevents it from moving down the column.

• Solution 1: Deactivate the Silica Gel. Before running your column, flush the packed silica gel with your starting eluent containing 1-2% triethylamine.[10] This neutralizes the active sites. Then, run the column with your chosen eluent system, which should also contain a small percentage of TEA (e.g., 0.5%).[10]

• Solution 2: Increase Eluent Polarity Drastically. If your compound is still not eluting, a steep gradient to a highly polar solvent system may be required. A common choice is a gradient from Hexane/Ethyl Acetate to Dichloromethane/Methanol. Remember to include a basic modifier in all solvent mixtures.

• Solution 3: Change the Stationary Phase. For very problematic cases, switching to a different stationary phase like basic alumina or reverse-phase silica (C18) may be necessary.[9][11]

Issue 3: I have multiple spots on my TLC after purification.

• Cause A: Incomplete Separation: The chosen solvent system may not be adequate to separate your product from a closely-running impurity.

  • Solution: Re-optimize your solvent system using TLC. Aim for a retention factor (Rf) of 0.2-0.4 for your target compound to achieve the best separation on a column.[9] Test various solvent mixtures of differing polarities and compositions.

• Cause B: On-Column Decomposition: The compound may be degrading on the silica gel. The Boc group is acid-labile and can cleave during chromatography.[2]

  • Solution 1: Test for Stability. You can check for on-column degradation using two-dimensional (2D) TLC.[9] Spot your compound in one corner of a square TLC plate, run it in one direction, dry the plate completely, rotate it 90 degrees, and run it again in the same solvent system. If new spots appear off the diagonal, your compound is unstable on silica.[9]

  • Solution 2: Minimize Contact Time. If the compound is unstable, use faster purification methods. Flash chromatography with increased pressure is preferable to gravity chromatography.

  • Solution 3: Use Deactivated Silica or an Alternative Phase. As mentioned previously, deactivating the silica with a base or switching to alumina or reverse-phase chromatography can prevent degradation.[10]

Issue 4: How do I remove triethylamine (TEA) from my final product?

After using TEA in your column, it will be present in your purified fractions.

• Solution 1: Co-evaporation. Triethylamine has a boiling point of 89 °C.[12] It can often be removed by rotary evaporation. For trace amounts, repeatedly dissolving the product in a solvent like dichloromethane or toluene (B28343) and re-evaporating under high vacuum can effectively remove the residual TEA.[12][13]

• Solution 2: Aqueous Wash. If your product is sufficiently soluble in a non-polar organic solvent (like ethyl acetate or dichloromethane) and insoluble in water, you can perform an acidic wash. Dissolve the product in the organic solvent and wash it with a dilute aqueous acid solution (e.g., 5% HCl or saturated ammonium (B1175870) chloride solution).[14] This will protonate the TEA, making it water-soluble and pulling it into the aqueous layer. Caution: This method risks cleaving the Boc group. It should only be used if the product is known to be stable to brief, mild acid exposure.

Data Presentation

Table 1: Recommended Solvent Systems for Chromatography

This table provides starting points for developing a TLC and column chromatography solvent system. Optimization will be required for your specific batch.

Polarity	Solvent System	Modifier	Target Rf	Notes
Low to Medium	Hexane / Ethyl Acetate (EtOAc)	0.5 - 1% Triethylamine	0.2 - 0.4	Good starting point. Adjust the Hexane:EtOAc ratio to achieve the target Rf.
Medium to High	Dichloromethane (DCM) / Methanol (MeOH)	0.5 - 1% Triethylamine	0.2 - 0.4	Use for more polar compounds. Start with a low percentage of MeOH (1-2%) and increase as needed.
High	DCM / (7N NH3 in MeOH)	N/A	0.2 - 0.4	A pre-mixed solution of ammonia in methanol can be used for highly basic or polar compounds that show persistent streaking.[6]

Experimental Protocols

Protocol 1: General Purification by Flash Column Chromatography

• Solvent System Selection:

  • Develop a solvent system using TLC as described in Table 1. The ideal system gives your product an Rf value between 0.2 and 0.4 and shows good separation from all impurities.

  • Prepare a bulk quantity of your starting eluent (e.g., 90:10 Hexane:EtOAc + 1% TEA).

• Column Packing:

  • Select an appropriate size flash column for your sample amount.

  • Prepare a slurry of silica gel in your starting eluent and pour it into the column.

  • Use air pressure to pack the silica into a firm, stable bed. Ensure the top of the silica bed is level.

• Sample Loading:

  • Wet Loading: Dissolve your crude product in a minimal amount of dichloromethane or your eluent. Pipette the solution directly and evenly onto the top of the silica bed.[15]

  • Dry Loading (Recommended): Dissolve your crude product in a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel (2-3 times the mass of your crude product). Evaporate the solvent on a rotary evaporator until you have a dry, free-flowing powder. Carefully add this powder to the top of your packed column.[15]

• Elution:

  • Carefully add your eluent to the column.

  • Apply pressure to the top of the column and begin collecting fractions.

  • Monitor the fractions by TLC to identify which ones contain your pure product.

• Product Isolation:

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator.

  • Place the flask under high vacuum for several hours to remove any residual solvents, including triethylamine.

Visualizations

Diagram 1: Troubleshooting Workflow for Purification Issues

Caption: A flowchart for troubleshooting common issues during the purification of basic amine compounds.

Diagram 2: General Experimental Workflow for Purification

Caption: A step-by-step workflow for the flash column chromatography purification process.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chembam.com [chembam.com]
• 6. silicycle.com [silicycle.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Optimizing Reaction Conditions for Aniline-piperazine-C3-NH-Boc

Welcome to the technical support center for the synthesis and optimization of Aniline-piperazine-C3-NH-Boc. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for Aniline-piperazine-C3-NH-Boc?

A1: The synthesis of Aniline-piperazine-C3-NH-Boc typically involves two key transformations: the formation of a C-N bond between an aniline (B41778) derivative and a piperazine (B1678402) derivative, and the Boc-protection of a primary amine. There are two primary synthetic routes:

• Route A: Coupling of an aniline derivative with a pre-functionalized piperazine containing the C3-NH-Boc linker.

• Route B: Coupling of an aniline derivative with a piperazine-C3-NH2 linker, followed by Boc-protection of the terminal primary amine.

The choice of route depends on the nature of the aniline substrate and the availability of starting materials.

Q2: Which C-N coupling method is most suitable for this synthesis?

A2: The two most common methods for forming the aniline-piperazine bond are the Buchwald-Hartwig amination and Nucleophilic Aromatic Substitution (SNAr).[1][2]

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is highly versatile and is generally the preferred method, especially for less reactive aniline derivatives. It offers a broad substrate scope and functional group tolerance.[3][4]

• Nucleophilic Aromatic Substitution (SNAr): This method is typically employed when the aniline derivative contains strong electron-withdrawing groups that activate the aromatic ring towards nucleophilic attack.[1][5] It is a transition-metal-free alternative but has a more limited substrate scope.[5]

Q3: How can I selectively protect the primary amine of the C3 linker in the presence of the piperazine and aniline nitrogens?

A3: Primary amines are generally more nucleophilic and less sterically hindered than the secondary amine of the piperazine ring or the aromatic amine of the aniline. This inherent difference in reactivity allows for selective Boc-protection under controlled conditions.[6] Key factors for achieving selectivity include:

• Stoichiometry: Using a controlled amount of Boc-anhydride (typically 1.0-1.2 equivalents) favors the protection of the more reactive primary amine.

• Reaction Temperature: Performing the reaction at a lower temperature (e.g., 0 °C to room temperature) can enhance selectivity.

• Solvent and Base: The choice of solvent and a non-nucleophilic base can influence the reaction's selectivity.

Q4: What are the common side reactions to be aware of during the synthesis?

A4: Common side reactions include:

• Buchwald-Hartwig Amination:

  • Hydrodehalogenation: The replacement of the halide on the aniline derivative with a hydrogen atom.

  • Homocoupling: The formation of biaryl compounds from the aniline starting material.[3]

  • Double Amination: In cases where piperazine is used, reaction at both nitrogen atoms can occur if the stoichiometry is not carefully controlled.[1]

• SNAr:

  • Formation of Phenol Byproducts: If water is present, the diazonium salt intermediate (in some SNAr precursors) can decompose to form phenols.

• Boc-Protection:

  • Over-protection: Protection of the piperazine or aniline nitrogen if an excess of Boc-anhydride is used or if the reaction conditions are too harsh.[7]

  • Urea formation: A potential side reaction if isocyanates are formed as impurities.[8]

Troubleshooting Guides

Aniline-Piperazine Coupling (Buchwald-Hartwig Amination)

Problem	Possible Cause(s)	Suggested Solution(s)
Low to no conversion of starting material	Inactive catalyst	- Use a pre-catalyst or ensure the active Pd(0) species is generated correctly.- Use fresh catalyst.
Inappropriate ligand	- Screen different phosphine (B1218219) ligands (e.g., XPhos, SPhos, BrettPhos) as bulky, electron-rich ligands are often effective.[9]
Aryl chloride is used	- Aryl chlorides are less reactive than bromides or iodides.[10] Consider using a more active catalyst system or switching to the corresponding aryl bromide or iodide.
Insufficiently strong base	- Use a strong, non-nucleophilic base such as NaOtBu, K3PO4, or Cs2CO3.
Solvent not properly degassed	- Ensure the solvent is thoroughly degassed to prevent oxidation of the Pd(0) catalyst.
Significant side product formation (e.g., hydrodehalogenation)	High reaction temperature	- Reduce the reaction temperature and monitor the reaction progress over a longer period.
Presence of water	- Use anhydrous solvents and reagents.
Inefficient ligand	- A well-chosen ligand can suppress side reactions by promoting the desired reductive elimination step.[3]
Difficulty in purifying the product	Residual palladium catalyst	- Purify by column chromatography. In some cases, a charcoal treatment or filtration through a pad of Celite® can help remove residual palladium.
Presence of phosphine oxide	- Optimize the reaction to minimize catalyst decomposition. Purification can be achieved through careful column chromatography.

Aniline-Piperazine Coupling (SNAr)

Problem	Possible Cause(s)	Suggested Solution(s)
No reaction or very slow reaction	Aniline ring is not sufficiently activated	- SNAr requires strong electron-withdrawing groups (e.g., -NO2, -CN) on the aniline derivative.[11] If the aniline is electron-rich or neutral, consider using the Buchwald-Hartwig amination.
Poor nucleophile	- Aniline can be a weak nucleophile. The reaction rate can sometimes be increased by using a more polar, aprotic solvent like DMSO or DMF.[12]
Incorrect pH	- The nucleophilicity of aniline can be pH-dependent. Adjusting the pH of the reaction mixture may improve the rate.[13]
Formation of multiple products	Uncontrolled substitution	- SNAr on poly-substituted aromatics can lead to a mixture of regioisomers. Careful control of reaction conditions (temperature, stoichiometry) is necessary.[5]

Boc-Protection of the C3-NH2 Linker

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete reaction	Insufficient Boc-anhydride	- Use a slight excess (1.1-1.2 equivalents) of Boc-anhydride.
Low nucleophilicity of the primary amine	- Ensure the amine is in its free base form. If starting from a salt, add an appropriate amount of a non-nucleophilic base (e.g., triethylamine, DIPEA).
Formation of di-Boc or other over-protected products	Excess Boc-anhydride	- Carefully control the stoichiometry of the Boc-anhydride.
Reaction temperature is too high	- Perform the reaction at a lower temperature (e.g., 0 °C).
Difficulty in isolating the product	Product is an oil	- If the product is an oil, purification by column chromatography is often necessary. In some cases, it may be possible to induce crystallization by adding seed crystals or using a specific solvent system.[14]
Unreacted Boc-anhydride and byproducts	- A mild aqueous workup with a dilute acid (e.g., 1M HCl) can help remove unreacted amine and base, while a wash with a bicarbonate solution can remove acidic byproducts.

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination of an Aryl Bromide with 1-(3-aminopropyl)-4-Boc-piperazine

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl bromide (1.0 mmol), 1-(3-aminopropyl)-4-Boc-piperazine (1.2 mmol), a palladium pre-catalyst (e.g., Pd2(dba)3, 0.02 mmol), a suitable phosphine ligand (e.g., XPhos, 0.04 mmol), and a base (e.g., NaOtBu, 1.4 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene (B28343) or dioxane, 5 mL) via syringe.

• Reaction: Stir the mixture at the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of Celite®. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Selective Boc-Protection of Aniline-piperazine-C3-NH2

• Reaction Setup: Dissolve the Aniline-piperazine-C3-NH2 (1.0 mmol) in a suitable solvent (e.g., dichloromethane (B109758) or THF, 10 mL) in a round-bottom flask. Add a non-nucleophilic base (e.g., triethylamine, 1.5 mmol).

• Boc-Anhydride Addition: Cool the solution to 0 °C in an ice bath. Add a solution of di-tert-butyl dicarbonate (B1257347) (Boc2O, 1.1 mmol) in the same solvent dropwise over 10-15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Workup: Quench the reaction by adding water. Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.[15]

Visualizations

Caption: General experimental workflow for the synthesis of Aniline-piperazine-C3-NH-Boc.

Caption: Troubleshooting logic for low yield in the aniline-piperazine coupling reaction.

References

• 1. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. youtube.com [youtube.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 15. pubs.acs.org [pubs.acs.org]

Aniline-piperazine-C3-NH-Boc stability and storage issues

Technical Support Center: Aniline-piperazine-C3-NH-Boc

Welcome to the technical support center for Aniline-piperazine-C3-NH-Boc. This resource is designed for researchers, scientists, and drug development professionals using this bifunctional linker in their experiments. Here you will find answers to frequently asked questions, troubleshooting guidance for common issues, and detailed protocols to ensure the stability and successful application of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Aniline-piperazine-C3-NH-Boc?

A1: For optimal stability, the compound should be stored under the following conditions:

• Short-term (1-4 weeks): Store as a solid at 2-8°C under an inert atmosphere (e.g., Argon or Nitrogen).

• Long-term (months to years): Store as a solid at -20°C or below, under an inert atmosphere, and protected from light.

• In Solution: If storage in solution is unavoidable, use an anhydrous aprotic solvent (e.g., DMF, DMSO) at -80°C. Prepare solutions fresh whenever possible and minimize freeze-thaw cycles. The aniline (B41778) moiety is best preserved at a neutral pH.[1]

Q2: My solid sample has developed a yellowish or brownish tint. Is it still usable?

A2: The aniline moiety in the molecule is susceptible to oxidation upon exposure to air and light, which can result in a color change to yellow, red, or brown.[1][2] This coloration indicates the formation of oxidized impurities. While a slight discoloration may not significantly impact some experiments, it is a sign of degradation. We recommend assessing the purity of the sample via HPLC or LC-MS before use. For applications sensitive to impurities, using freshly purified or new material is advised.

Q3: Is the Boc (tert-Butoxycarbonyl) protecting group stable during my reaction?

A3: The Boc group is generally stable under basic and nucleophilic conditions.[3] However, it is highly sensitive to acid and will be cleaved by strong acids such as trifluoroacetic acid (TFA), hydrochloric acid (HCl), or formic acid, even at room temperature.[4][5] Care must be taken to ensure that reaction conditions, reagents, or even silica (B1680970) gel used for chromatography are not acidic.

Q4: What are the primary degradation pathways for this molecule?

A4: The two main points of instability are the Boc-protected amine and the aniline ring.

• Acid-Catalyzed Deprotection: The Boc group can be lost, exposing the primary amine. This can lead to unwanted side reactions if other electrophilic species are present.

• Oxidation of the Aniline Ring: The electron-rich aniline moiety can be oxidized, leading to the formation of colored impurities and potential polymerization.[2]

• Piperazine (B1678402) Oxidation: While generally more stable, the piperazine ring can also undergo oxidation under harsh conditions, potentially leading to ring-opened byproducts or N-oxides.[6]

Q5: How can I check the purity of my Aniline-piperazine-C3-NH-Boc sample?

A5: High-Performance Liquid Chromatography (HPLC) is the recommended method for quantitative purity analysis.[7] A standard protocol would involve a C18 reverse-phase column with a mobile phase gradient of water and acetonitrile, often with a neutral or slightly basic buffer to avoid on-column deprotection. Thin-Layer Chromatography (TLC) can be used for rapid, qualitative checks.[7]

Troubleshooting Guide

Issue 1: Low or no yield in my coupling reaction where this linker is used as a nucleophile.

Possible Cause	Troubleshooting Step
Degraded Starting Material	The aniline nitrogen's nucleophilicity is reduced upon oxidation. A color change (yellow/brown) in the solid suggests degradation.[2] Confirm purity via HPLC before use.
Accidental Deprotection	If your reaction mixture is acidic, the Boc group may have been cleaved, leading to a free primary amine that could compete in the reaction. Ensure all reagents and solvents are non-acidic.
Steric Hindrance	The aniline is a relatively weak nucleophile, and steric hindrance from your reaction partner could be limiting the reaction rate. Consider increasing the reaction temperature or using a more potent coupling agent/catalyst.

Issue 2: My final product shows an unexpected mass corresponding to the loss of 100 Da.

Possible Cause	Troubleshooting Step
Loss of Boc Group	A mass loss of 100.12 Da corresponds to the cleavage of the Boc group (C₅H₉O₂). This is almost certainly due to exposure to acidic conditions.[4]
Acidic Workup	Aqueous acidic washes (e.g., 1M HCl) during workup will remove the Boc group. Use a neutral or slightly basic wash (e.g., saturated NaHCO₃ solution) if the Boc group needs to be retained.
Acidic Chromatography	Standard, untreated silica gel can be slightly acidic. Neutralize your silica gel by pre-treating it with a solution of triethylamine (B128534) in your eluent system (e.g., 0.1-1% Et₃N).

Issue 3: Inconsistent results between different batches of the linker.

Possible Cause	Troubleshooting Step
Variable Purity/Storage	Different batches may have been stored under different conditions, leading to varying levels of oxidation.[8] Always assess the purity of a new batch upon receipt and handle it according to the recommended storage guidelines.
Water Content	The compound can be hygroscopic. Water content can interfere with moisture-sensitive reactions. Store the compound in a desiccator and handle it under an inert atmosphere.

Stability Data Summary

The following table summarizes the expected stability of Aniline-piperazine-C3-NH-Boc under various conditions. This data is illustrative and based on the known chemical properties of its constituent functional groups.

Condition	Temperature	Atmosphere	Expected Purity after 3 Months	Primary Degradation
Ideal Storage (Solid)	-20°C	Inert (N₂/Ar)	>98%	Minimal
Solid, Refrigerated	4°C	Inert (N₂/Ar)	>97%	Minor Aniline Oxidation
Solid, Benchtop	25°C	Air, Light	<90%	Significant Aniline Oxidation
Solution (Anhydrous DMSO)	-80°C	Sealed	>95%	Minimal
Solution (Anhydrous DMF)	-20°C	Sealed	~92%	Slow Aniline Oxidation
Solution (Methanol)	25°C	Air	<85%	Aniline Oxidation
Acidic (pH < 4)	25°C	N/A	<5% (as Boc-protected)	Boc Cleavage
Basic (pH > 9)	25°C	N/A	>98%	Stable

Experimental Protocols

Protocol 1: HPLC Method for Purity Assessment

This protocol provides a general method for determining the purity of Aniline-piperazine-C3-NH-Boc.

• Instrumentation: HPLC system with UV detector.

• Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, pH 7.5.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-17 min: 10% to 95% B

  • 17-20 min: 95% B

  • 20-21 min: 95% to 10% B

  • 21-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of 50:50 Acetonitrile:Water.

Protocol 2: Small-Scale Stability Stress Test

This protocol can be used to evaluate the stability of the linker under your specific experimental conditions.

• Preparation: Prepare separate solutions of the linker (~1 mg/mL) in the solvents/reagents you plan to use (e.g., reaction buffer, purification solvent).

• Incubation: Aliquot the solutions into several vials. Keep one vial as a T=0 reference and store it at -80°C. Incubate the other vials under the desired stress conditions (e.g., room temperature, 40°C).

• Time Points: At specified time points (e.g., 2h, 6h, 24h), transfer one vial from each condition to -80°C to quench any degradation.

• Analysis: After collecting all time points, analyze the T=0 reference and all stressed samples by HPLC (using Protocol 1) or LC-MS to determine the percentage of the parent compound remaining and identify major degradants.

Visual Guides and Workflows

Caption: Troubleshooting decision tree for unexpected experimental results.

Caption: Primary degradation pathways for Aniline-piperazine-C3-NH-Boc.

Caption: Experimental workflow for conducting a stability stress test.

References

• 1. Aniline | C6H5NH2 | CID 6115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Aniline - Wikipedia [en.wikipedia.org]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 5. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 6. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. Addressing Significant Changes in API Stability Data – StabilityStudies.in [stabilitystudies.in]

Technical Support Center: Troubleshooting Boc Deprotection of Piperazine Moiety

Welcome to the technical support center for the Boc deprotection of piperazine (B1678402) moieties. This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during this crucial synthetic step.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here we address specific problems you might encounter during the Boc deprotection of a piperazine-containing compound.

Q1: My Boc deprotection is incomplete. How can I drive the reaction to completion?

A1: Incomplete deprotection is a common issue. Here are several strategies to troubleshoot and optimize your reaction:

• Extend the Reaction Time: The kinetics of deprotection can be slow depending on the substrate. Monitor the reaction by TLC or LC-MS at regular intervals and consider extending the reaction time. For some substrates, prolonged reaction times are necessary for full deprotection.[1][2]

• Increase the Acid Concentration: If using trifluoroacetic acid (TFA), you can increase its concentration in the solvent (e.g., from 20% to 50% in dichloromethane (B109758) - DCM). Similarly, for HCl in dioxane, using a higher molarity solution can be effective.[2]

• Elevate the Reaction Temperature: Gently warming the reaction mixture can increase the rate of deprotection. However, be cautious as higher temperatures may lead to side reactions. A modest increase to 30-40°C is a good starting point.

• Change the Reagent or Solvent System: If standard conditions (TFA/DCM or HCl/dioxane) are not effective, consider alternative systems. For example, using a different solvent might help with the solubility of your starting material and reagents.

Q2: I am observing significant side product formation. What are the likely side reactions and how can I minimize them?

A2: Side reactions can lower your yield and complicate purification. Here are some common side reactions and mitigation strategies:

• Alkylation of the newly deprotected amine: The tert-butyl cation generated during deprotection is an electrophile and can alkylate the free piperazine nitrogen or other nucleophilic sites on your molecule.

  • Troubleshooting: Add a scavenger, such as triethylsilane (TES) or anisole (B1667542), to the reaction mixture to trap the tert-butyl cation.

• Aspartimide Formation: Although more common in Fmoc solid-phase peptide synthesis, aspartimide formation can occur under acidic conditions, especially if your molecule contains an aspartic acid residue.[3][4][5]

  • Troubleshooting: Use milder acidic conditions or a different deprotection strategy if this side reaction is prevalent.

• Cleavage of other acid-sensitive groups: If your molecule contains other acid-labile protecting groups (e.g., trityl, t-butyl ethers/esters), they may also be cleaved under the reaction conditions.

  • Troubleshooting: A careful selection of orthogonal protecting groups is crucial. If cleavage of other groups is an issue, you may need to use milder deprotection conditions or explore alternative deprotection methods that are more selective for the Boc group.[6]

Q3: My starting material is not fully soluble in the reaction mixture. What can I do?

A3: Poor solubility can hinder the reaction. Consider the following:

• Solvent Screening: Test the solubility of your N-Boc piperazine derivative in various solvents commonly used for deprotection, such as dichloromethane (DCM), dioxane, and methanol (B129727).

• Co-solvent System: Using a mixture of solvents can improve solubility. For example, adding a small amount of a more polar solvent like methanol to DCM might be effective.

• Sonication: Briefly sonicating the reaction mixture can help to dissolve the starting material.

Q4: Are there alternative, milder methods for Boc deprotection of piperazine?

A4: Yes, if standard strong acid conditions are problematic, you can explore these alternatives:

• Thermal Deprotection: In some cases, N-Boc groups can be removed thermally, often in a suitable solvent under reflux or using microwave irradiation.[6] This method can be advantageous when other acid-sensitive functional groups are present.[6]

• Lewis Acids: Certain Lewis acids can catalyze the removal of the Boc group under milder conditions than strong Brønsted acids.

• Alternative Reagents: Reagents like TMS-I in DCM with sodium bicarbonate can provide a pH-neutral method for Boc deprotection.[7]

Quantitative Data Summary

The following table summarizes typical reaction conditions for the Boc deprotection of piperazine moieties. Note that optimal conditions will be substrate-dependent.

Reagent System	Concentration	Solvent	Temperature (°C)	Typical Reaction Time	Notes
Trifluoroacetic Acid (TFA)	10-50% (v/v)	Dichloromethane (DCM)	0 to RT	30 min - 4 h	A scavenger like triethylsilane or anisole is often added.
Hydrochloric Acid (HCl)	4 M	Dioxane or Diethyl Ether	0 to RT	30 min - 2 h	Can be purchased as a solution or prepared by bubbling HCl gas through the solvent.
Thermal Deprotection	N/A	Toluene, Xylene, or DMF	80 - 150	1 - 12 h	Substrate dependent; monitor carefully to avoid decomposition.[6]

Experimental Protocols

Standard Protocol for Boc Deprotection using TFA/DCM

• Preparation: Dissolve the N-Boc protected piperazine derivative in anhydrous dichloromethane (DCM) (approximately 0.1-0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0°C using an ice bath.

• Reagent Addition: Slowly add trifluoroacetic acid (TFA) to the stirred solution. A typical starting concentration is 20% TFA (v/v). If your substrate contains other acid-sensitive groups, you may start with a lower concentration (e.g., 10%).

• Reaction Monitoring: Allow the reaction to stir at 0°C and warm to room temperature over 1-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the excess TFA and DCM.

  • Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate (B1210297) or DCM).

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid. Be cautious as CO2 evolution can cause pressure build-up.

  • Wash with brine, dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography, crystallization, or distillation as required.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the Boc deprotection of a piperazine moiety.

Caption: Troubleshooting workflow for Boc deprotection of piperazine.

References

• 1. Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chempep.com [chempep.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Aniline-piperazine-C3-NH-Boc Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Aniline-piperazine-C3-NH-Boc, a common PROTAC linker.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis, categorized by the synthetic strategy employed.

Strategy 1: N-Arylation of pre-functionalized piperazine (B1678402)

This approach involves coupling an aniline (B41778) derivative with a piperazine already bearing the C3-NH-Boc side chain (e.g., tert-butyl (3-(piperazin-1-yl)propyl)carbamate). The most common coupling method is the Buchwald-Hartwig amination.

Observed Problem	Potential Cause(s)	Suggested Solution(s)
Low yield of the desired mono-arylated product.	1. Formation of bis-arylated piperazine: The aniline derivative reacts with both nitrogen atoms of the piperazine.[1] 2. Dehalogenation of the aryl halide: The starting aniline derivative loses its halide, preventing coupling.[1] 3. Inefficient catalyst turnover.	1. Use an excess of the piperazine starting material relative to the aniline derivative. 2. Employ a pre-catalyst and run the reaction at a lower temperature to minimize dehalogenation.[1] 3. Screen different palladium catalysts and ligands (e.g., RuPhos, DavePhos, XPhos) to optimize the reaction.[1]
Difficult purification; product co-elutes with an impurity.	1. Presence of unreacted starting materials. 2. Formation of palladium-ligand complexes that are difficult to remove. 3. Formation of structurally similar side products (e.g., isomers, dehalogenated starting material).	1. Optimize the reaction stoichiometry to ensure full conversion of the limiting reagent. 2. Consider using a pre-catalyst to reduce the amount of residual ligand.[1] 3. Employ alternative purification techniques such as preparative TLC or crystallization. Consider derivatizing the product or impurity to alter its chromatographic behavior.
Reaction does not proceed to completion.	1. Inactivated catalyst. 2. Insufficiently strong base. 3. Steric hindrance from the C3-NH-Boc chain.	1. Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere. 2. Use a stronger base such as sodium tert-butoxide (NaOtBu).[1] 3. Screen different ligands that are more effective for sterically hindered substrates.

Strategy 2: Functionalization of Aniline-Piperazine Core

This strategy involves first coupling aniline with piperazine (or a Boc-protected piperazine), followed by the addition of the C3-NH-Boc side chain.

Observed Problem	Potential Cause(s)	Suggested Solution(s)
Low yield during the initial aniline-piperazine coupling.	1. Competitive side reactions if unprotected piperazine is used, leading to multiple arylations.	1. Use mono-Boc-protected piperazine to ensure selective mono-arylation. The Boc group can be removed in a subsequent step.[1]
Low yield during the alkylation step to add the C3-NH-Boc chain.	1. Over-alkylation: The alkylating agent reacts with the newly formed secondary amine. 2. Poor reactivity of the aniline-piperazine adduct.	1. Use a suitable protecting group on the aniline nitrogen if it is susceptible to alkylation. 2. Optimize reaction conditions (temperature, solvent, base) for the alkylation step.
Formation of intractable byproducts.	1. Decomposition of starting materials or products under the reaction conditions.	1. Consider milder reaction conditions or alternative synthetic routes. 2. Ensure the purity of all starting materials.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the Buchwald-Hartwig amination step for this synthesis?

A1: The most frequently encountered side reactions are the formation of the bis-arylated piperazine, where the aniline derivative couples to both nitrogen atoms of the piperazine, and the dehalogenation of the aryl halide starting material.[1] Using a mono-protected piperazine, such as Boc-piperazine, can prevent the bis-arylation.[1] Dehalogenation can often be minimized by using milder reaction conditions and carefully selecting the catalyst and ligand system.[1]

Q2: I am observing a side product that is difficult to separate from my desired Aniline-piperazine-C3-NH-Boc product. What could it be?

A2: A common and difficult-to-separate impurity is the dehalogenated aniline starting material, which has a similar polarity to the product. Another possibility is the presence of isomers if the starting aniline has multiple reactive sites. In some cases, ring-fragmentation of the piperazine moiety can occur, especially if strong bases like organolithium reagents are used under certain conditions.

Q3: How can I improve the yield and purity of my final product?

A3: To improve yield and purity, consider the following:

• Protecting Groups: Utilize a Boc protecting group on one of the piperazine nitrogens to prevent di-substitution during N-arylation.[1]

• Reaction Conditions: Optimize the temperature, reaction time, and choice of catalyst, ligand, and base for each step. For Buchwald-Hartwig reactions, using a pre-catalyst at a lower temperature can reduce side reactions.[1]

• Purification: Employing a multi-step purification process, which may include column chromatography followed by crystallization or preparative HPLC, can be effective in removing persistent impurities.

Q4: Are there alternative methods to the Buchwald-Hartwig amination for the N-arylation step?

A4: Yes, other methods for N-arylation include the Ullmann condensation and nucleophilic aromatic substitution (SNAr). However, these methods often require harsher reaction conditions (e.g., high temperatures) and may have a more limited substrate scope compared to the Buchwald-Hartwig amination.

Q5: My Boc-protected intermediate appears to be degrading during the workup or purification. What could be the cause?

A5: The Boc protecting group is sensitive to acidic conditions. Ensure that any aqueous washes are not acidic and that the silica (B1680970) gel used for chromatography is neutral. If acidic conditions are necessary for other parts of the molecule, an alternative acid-stable protecting group may be required.

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination (Strategy 1)

• To an oven-dried reaction vessel, add the aryl halide (1.0 eq), tert-butyl (3-(piperazin-1-yl)propyl)carbamate (1.2-1.5 eq), palladium pre-catalyst (e.g., Pd2(dba)3, 2-5 mol%), and a suitable ligand (e.g., RuPhos, 4-10 mol%).

• Add a base, such as sodium tert-butoxide (1.5-2.0 eq).

• The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous solvent (e.g., toluene (B28343) or dioxane).

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir until the reaction is complete, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Synthetic strategies for Aniline-piperazine-C3-NH-Boc.

Caption: Troubleshooting flowchart for Buchwald-Hartwig amination.

References

• 1. reddit.com [reddit.com]

Technical Support Center: Aniline-piperazine-C3-NH-Boc

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the purity of Aniline-piperazine-C3-NH-Boc, a key bifunctional linker used in the synthesis of PROTACs and other targeted therapies.[1][2] This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data interpretation aids.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of Aniline-piperazine-C3-NH-Boc, offering potential causes and actionable solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low overall yield after synthesis	- Incomplete reaction during the coupling of aniline (B41778) and piperazine (B1678402) moieties.- Suboptimal reaction conditions for the attachment of the C3-NH-Boc linker.- Degradation of the product during work-up or purification.	- Monitor reaction progress by TLC or LC-MS to ensure complete consumption of starting materials.- Optimize reaction temperature, time, and stoichiometry of reagents.- Employ milder purification techniques and avoid prolonged exposure to strong acids or bases.
Presence of unreacted N-Boc-piperazine	- Insufficient amount of the aniline starting material or coupling agent.- Deactivation of the aniline reactant.	- Use a slight excess of the aniline component during the reaction.- Ensure the quality and reactivity of all starting materials.
Residual aniline starting material in the product	- Incomplete reaction.- Inefficient removal during extraction or chromatography.	- Drive the reaction to completion using appropriate catalysts or longer reaction times.- Perform an acidic wash (e.g., with 1M HCl) during the work-up to remove the basic aniline impurity.
Product appears as a persistent oil instead of a solid	- Presence of residual solvents.- Co-elution of oily impurities during chromatography.- The compound is intrinsically an oil at room temperature.	- Ensure complete removal of solvents under high vacuum.- Optimize the chromatographic separation to remove all impurities.- If the pure compound is an oil, store it under an inert atmosphere to prevent degradation.
Low purity after column chromatography	- Inappropriate solvent system (polarity too high or too low).- Co-elution of closely related impurities.- Overloading of the column.	- Optimize the solvent system using Thin Layer Chromatography (TLC) before running the column.- Consider using a different stationary phase (e.g., alumina) or a different chromatography technique (e.g., reversed-phase HPLC).- Reduce the amount of crude material loaded onto the column.
Broad or tailing peaks in HPLC analysis	- Interaction of the basic piperazine moiety with residual silanols on the HPLC column.- Inappropriate mobile phase pH or buffer concentration.	- Use a column with end-capping or a base-deactivated stationary phase.- Add a small amount of a competing base (e.g., triethylamine) or an ion-pairing agent to the mobile phase.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for purifying crude Aniline-piperazine-C3-NH-Boc?

A1: The most common and effective method for purifying piperazine derivatives like Aniline-piperazine-C3-NH-Boc is silica (B1680970) gel column chromatography. A gradient elution with a solvent system such as ethyl acetate (B1210297) in hexanes or dichloromethane (B109758) in methanol (B129727) is typically effective.

Q2: Can I use crystallization to purify this compound?

A2: Crystallization can be a viable purification method if a suitable solvent system is found. However, due to the flexible nature of the linker, the compound may exist as an oil or have a low melting point, making crystallization challenging. Experiment with a range of solvents from polar (e.g., ethanol, isopropanol) to non-polar (e.g., hexanes, diethyl ether) and solvent mixtures.

Q3: How can I remove the di-Boc protected piperazine impurity?

A3: The di-Boc piperazine impurity is generally less polar than the desired product. Therefore, it should elute earlier during normal-phase column chromatography. Careful fractionation and monitoring by TLC or HPLC are crucial to separate it from the product.

Q4: What are the expected NMR chemical shifts for Aniline-piperazine-C3-NH-Boc?

A4: While the exact spectrum needs to be experimentally determined, you can expect characteristic signals for the aromatic protons of the aniline ring, the methylene (B1212753) protons of the piperazine ring and the C3 linker, and a singlet for the nine protons of the Boc protecting group around 1.4 ppm. The NH proton of the carbamate (B1207046) will likely appear as a broad singlet.

Q5: What are the key considerations for the long-term storage of Aniline-piperazine-C3-NH-Boc?

A5: Like many aniline derivatives, this compound can be susceptible to oxidation, which may cause discoloration over time.[3] It is recommended to store the purified compound under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C for long-term storage) and protected from light.

Experimental Protocols

General Protocol for Purification by Silica Gel Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Column Packing: Pour the slurry into a glass column and allow the silica to settle, ensuring a uniform and well-packed bed.

• Sample Loading: Dissolve the crude Aniline-piperazine-C3-NH-Boc in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. Carefully load the dried silica onto the top of the column.

• Elution: Begin elution with a non-polar mobile phase (e.g., 100% hexanes) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or methanol).

• Fraction Collection: Collect fractions and monitor their composition using TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Standard Protocol for Purity Assessment by HPLC

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B), both containing 0.1% trifluoroacetic acid (TFA) or formic acid.

  • A typical gradient could be: 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the aniline chromophore absorbs, typically around 254 nm.

• Sample Preparation: Dissolve a small amount of the compound in the mobile phase or a compatible solvent to a concentration of approximately 1 mg/mL.

Data Presentation

Table 1: Typical Analytical Data for Key Compounds

Compound	Molecular Weight	Expected 1H NMR Signals (ppm, indicative)	TLC Rf (indicative)a
Aniline-piperazine-C3-NH-Boc	~376.5	1.4 (s, 9H, Boc), 2.5-3.5 (m, 8H, piperazine), 1.6-1.8 (m, 2H, C3-linker), 3.1-3.3 (m, 2H, C3-linker), 4.8 (br s, 1H, NH-Boc), 6.8-7.3 (m, 5H, Ar-H)	0.4
N-Boc-piperazine	186.25	1.45 (s, 9H), 2.78 (t, 4H), 3.36 (t, 4H)[4]	0.6
Aniline	93.13	3.6 (br s, 2H, NH2), 6.7-7.2 (m, 5H, Ar-H)	0.8

a Rf values are highly dependent on the specific TLC conditions (plate, solvent system) and should be considered as relative indicators.

Visualizations

Caption: A typical workflow for the purification of Aniline-piperazine-C3-NH-Boc.

Caption: A decision tree for troubleshooting low purity issues.

References

• 1. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CN108033931B - Synthesis method of N-Boc piperazine - Google Patents [patents.google.com]
• 4. 1-BOC-Piperazine (57260-71-6) 1H NMR spectrum [chemicalbook.com]

Technical Support Center: Scaling Up Aniline-piperazine-C3-NH-Boc Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in scaling up the synthesis of the PROTAC linker, Aniline-piperazine-C3-NH-Boc.

Synthetic Pathway Overview

The synthesis of Aniline-piperazine-C3-NH-Boc is a multi-step process. A common and effective route involves three key transformations:

• Buchwald-Hartwig Amination: Coupling of an aniline (B41778) precursor with a suitable piperazine (B1678402) derivative.

• N-Alkylation: Introduction of the three-carbon (C3) linker to the piperazine nitrogen.

• Boc Protection: Installation of the tert-butoxycarbonyl (Boc) protecting group on the terminal amine of the C3 linker.

Caption: Synthetic pathway for Aniline-piperazine-C3-NH-Boc.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section is organized by the synthetic step and addresses common issues encountered during scale-up.

Step 1: Buchwald-Hartwig Amination of Aniline with N-Boc-piperazine

Q1: What are the most critical parameters for a successful Buchwald-Hartwig amination at scale?

A1: When scaling up, the following parameters are critical:

• Inert Atmosphere: Strict exclusion of oxygen is paramount. Ensure all glassware is oven-dried and the reaction is performed under a positive pressure of an inert gas like nitrogen or argon.

• Reagent Purity: Use high-purity aniline, N-Boc-piperazine, and anhydrous, degassed solvents. Impurities can deactivate the palladium catalyst.

• Catalyst and Ligand Selection: The choice of palladium source (e.g., Pd₂(dba)₃, Pd(OAc)₂) and phosphine (B1218219) ligand (e.g., XPhos, SPhos, RuPhos) is crucial and often substrate-dependent. For scale-up, using air-stable pre-catalysts is often more reliable.

• Base Selection: The choice of base (e.g., NaOtBu, K₂CO₃, Cs₂CO₃) can significantly impact the reaction rate and side product formation. Stronger bases like NaOtBu are often effective but can be sensitive to moisture and functional groups.

• Temperature Control: Precise temperature control is essential. Overheating can lead to catalyst decomposition and side reactions.

Troubleshooting Guide: Buchwald-Hartwig Amination

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no conversion	1. Inactive catalyst. 2. Poor quality reagents/solvents. 3. Insufficiently inert atmosphere. 4. Inappropriate base or ligand.	1. Use a fresh batch of catalyst or a pre-catalyst. 2. Purify starting materials and use freshly distilled, degassed solvents. 3. Improve inert gas purging of the reaction vessel. 4. Screen different ligands and bases on a small scale.
Formation of side products (e.g., hydrodehalogenation of aryl halide)	1. Catalyst deactivation. 2. Reaction temperature is too high. 3. Presence of water.	1. Use a higher catalyst loading or a more robust ligand. 2. Lower the reaction temperature and monitor progress over a longer period. 3. Ensure all reagents and solvents are scrupulously dry.
Inconsistent yields upon scale-up	1. Inefficient mixing. 2. Poor heat transfer.	1. Use an appropriate overhead stirrer for larger volumes. 2. Ensure efficient heating and use a reactor with a suitable surface area-to-volume ratio.

Step 2: N-Alkylation of 1-Phenylpiperazine

Q2: What are the common challenges when alkylating the piperazine nitrogen with a C3 linker?

A2: Key challenges include:

• Dialkylation: The product, being a secondary amine, can react with another equivalent of the alkylating agent to form a quaternary ammonium (B1175870) salt.

• Reaction Rate: The nucleophilicity of the piperazine nitrogen can be influenced by the aniline group, potentially leading to slow reaction times.

• Choice of Alkylating Agent: The reactivity of the C3 linker (e.g., bromo-, chloro-, or tosyl-activated) will affect the reaction conditions required.

Troubleshooting Guide: N-Alkylation

Issue	Potential Cause(s)	Recommended Solution(s)
Formation of dialkylated product	1. Excess alkylating agent. 2. High reaction temperature.	1. Use a slight excess of the piperazine starting material (1.1-1.2 equivalents). 2. Run the reaction at a lower temperature for a longer duration.
Slow or incomplete reaction	1. Insufficiently reactive alkylating agent. 2. Inappropriate base or solvent.	1. Switch to a more reactive alkylating agent (e.g., from chloride to bromide or iodide). 2. Use a stronger base (e.g., K₂CO₃ in DMF or ACN) to facilitate the reaction.
Difficult purification	1. Presence of unreacted starting materials and dialkylated product.	1. Optimize the reaction stoichiometry to minimize byproducts. 2. Employ column chromatography with a suitable solvent system for purification.

Step 3: Boc Protection of the Terminal Amine

Q3: What are the key considerations for the Boc protection step?

A3: This is often a straightforward reaction, but attention should be paid to:

• Stoichiometry of Boc Anhydride (Boc₂O): Using a slight excess (1.1-1.2 equivalents) of Boc₂O is common to ensure complete reaction.

• Base: A mild base like triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA) is typically used to scavenge the acid formed during the reaction. In some cases, the reaction can be performed without a base.

• Workup: The workup is crucial for removing unreacted Boc₂O and other byproducts. An aqueous wash is typically employed.

Troubleshooting Guide: Boc Protection

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete reaction	1. Insufficient Boc₂O. 2. Steric hindrance around the amine.	1. Increase the equivalents of Boc₂O slightly. 2. Increase the reaction time and/or temperature.
Formation of di-Boc protected product (if other amines are present)	1. Not applicable for the final step of this specific synthesis, but a general concern.	1. Carefully control the stoichiometry of Boc₂O.
Difficult removal of excess Boc₂O	1. Boc₂O can be difficult to remove by simple extraction.	1. Use a scavenger resin that reacts with anhydrides. 2. Careful column chromatography can also be effective.

Experimental Protocols

Protocol 1: Synthesis of 1-Boc-4-(phenyl)piperazine (Buchwald-Hartwig Amination)

Reagent	Molar Eq.	MW	Amount (for 10g scale of Aniline)
Aniline	1.0	93.13	10.0 g
N-Boc-piperazine	1.2	186.25	23.9 g
Pd₂(dba)₃	0.01	915.7	0.98 g
XPhos	0.04	476.6	2.04 g
Sodium tert-butoxide (NaOtBu)	1.5	96.1	15.5 g
Toluene (B28343) (anhydrous)	-	-	200 mL

Procedure:

• To an oven-dried three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add aniline, N-Boc-piperazine, sodium tert-butoxide, and XPhos.

• Evacuate and backfill the flask with nitrogen three times.

• Add Pd₂(dba)₃ under a positive flow of nitrogen.

• Add anhydrous, degassed toluene via cannula.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water (100 mL).

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 150 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (Hexane/Ethyl Acetate gradient) to afford 1-Boc-4-(phenyl)piperazine.

Expected Yield: 75-85%

Protocol 2: Synthesis of Aniline-piperazine-C3-NH-Boc (N-Alkylation and Boc Protection)

Note: This protocol assumes a two-step, one-pot approach after the initial deprotection of 1-Boc-4-(phenyl)piperazine.

Part A: Deprotection

• Dissolve 1-Boc-4-(phenyl)piperazine (1.0 eq) in a 1:1 mixture of Dichloromethane (DCM) and Trifluoroacetic acid (TFA).

• Stir at room temperature for 1-2 hours until deprotection is complete (monitored by TLC/LC-MS).

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. Co-evaporate with DCM (3x) to ensure complete removal of TFA. The resulting 1-phenylpiperazine TFA salt is used directly in the next step.

Part B: N-Alkylation

Reagent	Molar Eq.	MW	Amount (starting from 10g of 1-Phenylpiperazine)
1-Phenylpiperazine	1.0	162.23	10.0 g
tert-butyl (3-bromopropyl)carbamate	1.1	238.12	16.0 g
Potassium Carbonate (K₂CO₃)	3.0	138.21	25.5 g
Acetonitrile (ACN)	-	-	150 mL

Procedure:

• To a round-bottom flask containing the 1-phenylpiperazine TFA salt, add acetonitrile, potassium carbonate, and tert-butyl (3-bromopropyl)carbamate.

• Heat the mixture to 80 °C and stir for 12-16 hours, monitoring by TLC or LC-MS.

• Cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify by flash column chromatography (DCM/Methanol gradient) to yield Aniline-piperazine-C3-NH-Boc.

Expected Yield: 60-75% over two steps.

Caption: General troubleshooting workflow for synthesis scale-up.

Technical Support Center: Monitoring the Aniline-Piperazine-C3-NH-Boc Coupling Reaction

This technical support center is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for monitoring the progress of the Aniline-piperazine-C3-NH-Boc coupling reaction by Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is the quickest method to check if my Aniline-piperazine-C3-NH-Boc coupling reaction is proceeding?

The most rapid and common method for routine monitoring is Thin-Layer Chromatography (TLC). It offers a quick visualization of the consumption of your starting materials (aniline-piperazine and the Boc-protected C3-carboxylic acid linker) and the formation of the new, generally less polar, amide product. By co-spotting the reaction mixture with the starting materials, you can qualitatively assess the reaction's progress.[1]

Q2: My TLC shows the disappearance of the starting materials, but I'm unsure if the major new spot is my desired product. How can I confirm?

While TLC is excellent for tracking the consumption of reactants, it may not definitively identify the product. To confirm the identity of the product spot, Liquid Chromatography-Mass Spectrometry (LC-MS) is the recommended technique. LC-MS will provide the molecular weight of the components in your reaction mixture, allowing for positive identification of your desired product.

Q3: I don't see any product by LC-MS, but a new spot is visible on my TLC plate. What could be the issue?

This could indicate that your product does not ionize well under the current MS conditions or might be unstable in the MS source. Try adjusting the ionization source (e.g., from ESI to APCI) and polarity (positive/negative mode). Adding mobile phase additives like formic acid or ammonium (B1175870) acetate (B1210297) can also help promote ionization.[1] In some cases, you may need to rely on HPLC with UV detection for quantification and NMR for structural confirmation.[1]

Q4: What are the expected molecular weights for the starting materials and the final product?

To accurately interpret your LC-MS data, you need to know the theoretical molecular weights of your reactants and product. Let's consider a common reaction: the coupling of 1-phenylpiperazine (B188723) with N-Boc-4-aminobutanoic acid.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)
1-Phenylpiperazine	C₁₀H₁₄N₂	162.23	163.24
N-Boc-4-aminobutanoic acid	C₉H₁₇NO₄	203.23	204.24
Product: tert-butyl (4-(4-phenylpiperazin-1-yl)-4-oxobutyl)carbamate	C₁₉H₂₉N₃O₃	347.45	348.46

Troubleshooting Guides

Thin-Layer Chromatography (TLC) Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Streaking or elongated spots	- Sample is too concentrated.- The solvent system is not optimal for your compound's polarity.- The compound is acidic or basic and interacts strongly with the silica (B1680970) gel.	- Dilute your reaction mixture sample before spotting.- Adjust the polarity of your mobile phase. For amides, a mixture of ethyl acetate and hexanes or dichloromethane (B109758) and methanol (B129727) is a good starting point.- Add a small amount of triethylamine (B128534) (for basic compounds) or acetic acid (for acidic compounds) to the mobile phase (e.g., 0.1-1%).[2]
Spots are not moving from the baseline (Rf ≈ 0)	- The mobile phase is not polar enough.	- Increase the proportion of the more polar solvent in your mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture).
Spots are running with the solvent front (Rf ≈ 1)	- The mobile phase is too polar.	- Decrease the proportion of the polar solvent or choose a less polar solvent system.
Starting material and product spots have very similar Rf values	- The polarity difference between your reactant and product is minimal in the chosen solvent system.	- Try a different solvent system. For example, switch from an ethyl acetate/hexane system to a dichloromethane/methanol system.- Utilize a co-spot. If the reaction is complete, the co-spot of the starting material and the reaction mixture should appear as two distinct spots.
Smearing, especially with high-boiling point solvents (e.g., DMF, DMSO)	- The reaction solvent is interfering with the chromatography.	- After spotting the TLC plate, place it under high vacuum for a few minutes to evaporate the high-boiling point solvent before developing the plate.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS) Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No product peak detected	- The product is not ionizing under the chosen MS conditions.- The product is unstable and degrades in the MS source.	- Change the ionization source (e.g., ESI, APCI) and polarity (positive/negative).[1]- Add additives like formic acid or ammonium acetate to the mobile phase to aid ionization.[1]
Multiple product peaks observed	- Formation of side-products.- Presence of isomers.	- Analyze the molecular weights of the additional peaks to identify potential byproducts (e.g., double acylation, urea (B33335) byproducts from coupling reagents).- Optimize reaction conditions (e.g., temperature, order of reagent addition) to minimize side reactions.
Product peak is broad or tailing	- Poor solubility of the product in the mobile phase.- The product is interacting with the column's stationary phase.	- Adjust the HPLC gradient and mobile phase composition.- Modify the mobile phase pH or change the organic solvent.- Screen different HPLC column chemistries (e.g., C18, Phenyl-Hexyl).[1]

Experimental Protocols

TLC Monitoring Protocol

• Plate Preparation: Use silica gel 60 F₂₅₄ plates. With a pencil, gently draw a starting line approximately 1 cm from the bottom.

• Spotting: On the starting line, apply small spots of:

  • Aniline-piperazine starting material (SM1).

  • Boc-protected C3-carboxylic acid starting material (SM2).

  • A co-spot of both SM1 and SM2.

  • A small aliquot of the reaction mixture.

• Development: Place the TLC plate in a developing chamber containing an appropriate solvent system (e.g., 10-30% Ethyl Acetate in Hexanes, may require optimization). Ensure the solvent level is below the starting line.

• Visualization: After the solvent front has reached near the top of the plate, remove it, mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp (254 nm). Staining with potassium permanganate (B83412) or ninhydrin (B49086) (if a primary/secondary amine is expected) can also be used.

• Analysis: The product is typically less polar than the carboxylic acid starting material and more polar than the aniline-piperazine starting material. A successful reaction will show the consumption of SM1 and SM2 and the appearance of a new spot.

LC-MS Monitoring Protocol

• Sample Preparation: At various time points, take a small aliquot of the reaction mixture. Quench the reaction by diluting it significantly in the mobile phase (e.g., a mixture of acetonitrile (B52724) and water with 0.1% formic acid).

• Instrumentation: Use a reverse-phase C18 column with a gradient elution.

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: Start with a low percentage of B and gradually increase it over several minutes.

• Analysis: Inject the prepared sample. Monitor the chromatogram for the disappearance of the starting material peaks and the appearance of the product peak at their respective retention times. The mass spectrometer will confirm the identity of these peaks by their mass-to-charge ratio (m/z).

Visualizing the Troubleshooting Workflow

Below is a diagram illustrating a logical workflow for troubleshooting common issues encountered during the monitoring of the Aniline-piperazine-C3-NH-Boc reaction.

Caption: A flowchart for troubleshooting common TLC and LC-MS issues.

References

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. pittelkow.kiku.dk [pittelkow.kiku.dk]

Technical Support Center: Synthesis of Aniline-piperazine-C3-NH-Boc

Welcome to the technical support center for the synthesis of Aniline-piperazine-C3-NH-Boc. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting advice for the successful synthesis of this versatile PROTAC linker.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Aniline-piperazine-C3-NH-Boc?

A1: The most prevalent synthetic strategy involves a two-step process. The first step is the mono-N-arylation of a suitable piperazine (B1678402) derivative with an aniline (B41778) precursor, typically via a Buchwald-Hartwig amination reaction. The second step involves the alkylation of the remaining secondary amine of the piperazine with a Boc-protected C3-alkyl halide or a related electrophile.

Q2: Why is it crucial to use a mono-protected piperazine, such as Boc-piperazine, in the N-arylation step?

A2: Using a mono-protected piperazine is critical to prevent the common side reaction of diarylation, where the aniline derivative reacts with both nitrogen atoms of the piperazine ring.[1] This ensures the selective formation of the desired mono-arylated product. The Boc (tert-butyloxycarbonyl) protecting group can be selectively removed later in the synthetic sequence if required.

Q3: What are the key reaction parameters to control during the Buchwald-Hartwig amination step?

A3: The success of the Buchwald-Hartwig amination is highly dependent on the choice of catalyst, ligand, base, and solvent. For the coupling of anilines with piperazines, palladium catalysts with bulky, electron-rich phosphine (B1218219) ligands (e.g., XPhos, RuPhos) are often effective.[2] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are commonly used. Anhydrous solvents such as toluene (B28343) or dioxane are typical, as water can deactivate the catalyst.[2]

Q4: I am observing incomplete conversion during the final alkylation step. What could be the issue?

A4: Incomplete conversion in the alkylation step can be due to several factors. The reactivity of the C3-NH-Boc alkylating agent may be low. Ensure you are using a good leaving group (e.g., iodide or bromide). The base used might not be strong enough to deprotonate the piperazine nitrogen effectively. Consider using a stronger base like potassium carbonate or a hindered organic base. Finally, reaction temperature and time are critical; you may need to increase the temperature or prolong the reaction time.

Q5: What are the best practices for purifying the final Aniline-piperazine-C3-NH-Boc product?

A5: Purification is typically achieved through column chromatography on silica (B1680970) gel. A gradient elution system, often starting with a non-polar solvent (e.g., hexane (B92381) or heptane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate (B1210297) or dichloromethane/methanol), is usually effective in separating the desired product from starting materials and byproducts.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of Aniline-piperazine-C3-NH-Boc.

Problem 1: Low Yield in the N-Arylation (Buchwald-Hartwig) Step

Potential Cause	Troubleshooting Suggestion
Catalyst Inactivity	Ensure the palladium catalyst and phosphine ligand are handled under an inert atmosphere (e.g., argon or nitrogen) to prevent deactivation. Use a pre-catalyst for more reliable results.[1]
Inappropriate Base	Use a strong, non-nucleophilic, and soluble base like NaOtBu or KOtBu. For sensitive substrates, a milder base such as Cs₂CO₃ can be tested.[2]
Poor Ligand Choice	For coupling with an electron-rich aniline, a bulky, electron-rich phosphine ligand like XPhos or RuPhos is recommended.[2]
Solvent Issues	Use anhydrous solvents like toluene or dioxane. Ensure all glassware is thoroughly dried before use.[3]
Low Reactivity of Aryl Halide	If using an aryl chloride, consider switching to the more reactive aryl bromide or iodide.[1]

Problem 2: Formation of Bis-arylated Piperazine Byproduct

Potential Cause	Troubleshooting Suggestion
Use of Unprotected Piperazine	The most effective solution is to start with a mono-protected piperazine, such as N-Boc-piperazine.[1]
Incorrect Stoichiometry	If using unprotected piperazine is unavoidable, use a significant excess of piperazine relative to the aryl halide.[2]
Rate of Addition	Add the aryl halide slowly to the reaction mixture to maintain a high concentration of piperazine relative to the electrophile.[2]

Problem 3: Difficulty in Removing Impurities During Purification

Potential Cause	Troubleshooting Suggestion
Residual Palladium Catalyst	After the reaction, consider a workup procedure that includes a wash with an aqueous solution of a chelating agent like thiourea (B124793) or passing the crude product through a silica plug to remove residual palladium.
Co-eluting Impurities	Optimize the column chromatography conditions. Try a different solvent system or use a high-performance liquid chromatography (HPLC) for purification if necessary.
Unreacted Starting Materials	Ensure the reaction has gone to completion using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) before workup. If the reaction has stalled, re-evaluate the reaction conditions (temperature, time, reagents).

Experimental Protocols

Key Experiment: Buchwald-Hartwig Amination for N-Arylation of Boc-Piperazine with an Aniline Derivative

This protocol is a representative procedure and may require optimization for specific substrates.

Materials:

• Aryl halide (e.g., 4-bromoaniline) (1.0 equiv)

• N-Boc-piperazine (1.2 equiv)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃) (2 mol%)

• Phosphine ligand (e.g., XPhos) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene

Procedure:

• To an oven-dried Schlenk tube, add the aryl halide, N-Boc-piperazine, NaOtBu, palladium pre-catalyst, and phosphine ligand.

• Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon) three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Table 1: Comparison of Reaction Conditions for Buchwald-Hartwig Amination

Catalyst/Ligand System	Base	Solvent	Temperature (°C)	Typical Yield Range (%)	Reference
Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	80-100	75-95	[2]
Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane	100	70-90	[2]
G3-XPhos Precatalyst	LHMDS	THF	60-80	80-98	[1]
CuI / 1,10-phenanthroline	Cs₂CO₃	DMF	110-120	60-85	[2]

Visualizations

Caption: Synthetic pathway for Aniline-piperazine-C3-NH-Boc.

Caption: Troubleshooting workflow for synthesis.

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Aniline-Piperazine-C3-NH-Boc Coupling Protocols

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis and refinement of Aniline-piperazine-C3-NH-Boc coupling protocols. The content is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses common issues encountered during the N-arylation of mono-Boc-protected piperazine (B1678402) with an aniline (B41778) derivative, a key step in synthesizing the title compound and related structures.

Question 1: Why is the yield of my N-arylation reaction consistently low?

Answer: Low yields in aniline-piperazine coupling, typically performed under Buchwald-Hartwig or similar cross-coupling conditions, can stem from several factors:

• Catalyst Inactivation: The palladium catalyst can be sensitive to oxygen and moisture. Ensure all solvents and reagents are anhydrous and that the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).[1]

• Incorrect Ligand/Base Combination: The choice of ligand and base is critical and substrate-dependent. For electron-poor anilines, more electron-rich and bulky phosphine (B1218219) ligands (e.g., XPhos, RuPhos) may be required.[1] Strong, non-nucleophilic bases like NaOtBu or K₃PO₄ are common, but milder bases like Cs₂CO₃ might be necessary for sensitive substrates.[1]

• Poor Substrate Nucleophilicity: Anilines, particularly those that are electron-poor, can be poor nucleophiles, leading to slow or incomplete reactions. Increasing the reaction temperature or using a more active catalyst system can help overcome this.

• Low Reaction Temperature: While some couplings proceed at room temperature, many require heating. An insufficient temperature will result in a slow reaction rate. Optimal temperatures for Buchwald-Hartwig couplings are often in the 80-110 °C range.

Question 2: I am observing a significant amount of a bis-arylated piperazine byproduct. How can I prevent this?

Answer: Formation of a bis-arylated byproduct occurs when both nitrogen atoms of the piperazine ring react with the aniline precursor.

• Ensure Complete Mono-Protection: The most critical step is to start with high-purity, mono-Boc-protected piperazine. Incomplete protection will leave reactive secondary amines available for the second arylation.

• Control Stoichiometry: Using a slight excess of the mono-Boc-piperazine relative to the aryl halide (or aniline derivative) can help minimize the double addition. A slow addition of the aryl halide to the reaction mixture can also maintain a high relative concentration of the piperazine, favoring mono-arylation.[1]

Question 3: My starting materials are not fully soluble in the reaction solvent. What should I do?

Answer: Poor solubility can significantly hinder reaction kinetics.

• Solvent Selection: Common solvents for Buchwald-Hartwig reactions include toluene (B28343), dioxane, and THF.[1] If solubility is an issue, consider a more polar aprotic solvent like DMF or DMSO, but be aware they can affect catalyst activity and require higher purification effort.

• Temperature: Gently heating the mixture during dissolution can improve solubility.

• Zwitterionic Character: If your starting material has both acidic and basic functional groups, it may exist as a zwitterion, which often have poor solubility in common organic solvents.[2] In such cases, adjusting the pH or using a mixture of solvents might be necessary. For Boc protection specifically, aqueous conditions with a base like NaOH can solve solubility issues for zwitterionic substrates.[2][3]

Question 4: The Boc deprotection step is incomplete or leads to unwanted side products. How can I optimize this?

Answer: Incomplete deprotection or side reactions are common issues during the removal of the Boc group with acid.

• Incomplete Deprotection: This is often due to insufficient acid concentration, short reaction time, or low temperature.[4] Monitor the reaction by TLC or LC-MS to ensure the complete disappearance of the starting material before work-up.[4]

• Alkylation Side Product: The deprotection process generates a reactive tert-butyl cation, which can alkylate nucleophilic sites on your molecule (e.g., electron-rich aromatic rings).[4] The most effective solution is to add a scavenger, such as triethylsilane (TES) or thioanisole, to the reaction mixture to trap the cation.[4]

Frequently Asked Questions (FAQs)

Q1: What is the primary function of the Boc group in this synthesis? A1: The tert-butoxycarbonyl (Boc) group is a protecting group for one of the amine functionalities on the piperazine ring.[4] This prevents the nitrogen from undergoing unwanted reactions, such as double arylation, and ensures that the coupling occurs selectively at the unprotected nitrogen.[1] Its stability under basic and neutral conditions and its easy removal under acidic conditions make it ideal for this purpose.[5][6]

Q2: Which analytical techniques are best for monitoring the reaction progress? A2: Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common and effective techniques. TLC provides a quick qualitative assessment of the consumption of starting materials and the formation of the product. LC-MS is invaluable for confirming the mass of the desired product and identifying potential side products by their mass-to-charge ratio.[1][4]

Q3: Can I use a different protecting group instead of Boc? A3: Yes, other protecting groups can be used, but the choice depends on the overall synthetic strategy. The key is to select a group that is stable to the coupling conditions (typically basic, palladium-catalyzed) but can be removed without affecting other functional groups in the molecule (orthogonal protection). For example, a Cbz group is stable under these conditions but is typically removed by catalytic hydrogenation, which might not be compatible if your molecule contains reducible functional groups like alkenes or alkynes.[6]

Data & Protocols

Optimized Reaction Conditions

The following tables summarize typical starting conditions for key steps. These should be optimized for specific substrates.

Table 1: Typical Buchwald-Hartwig N-Arylation Conditions

Parameter	Condition	Notes
Catalyst	Pd₂(dba)₃ or Pd(OAc)₂ (1-5 mol%)	Ensure high purity.
Ligand	XPhos, RuPhos, SPhos (1.2-2x Pd)	Bulky, electron-rich ligands are often effective.[1]
Base	NaOtBu, K₃PO₄, Cs₂CO₃ (1.5-2.5 equiv.)	Base strength should be matched to substrate reactivity.[1]
Solvent	Toluene, Dioxane, THF (Anhydrous)	Ensure solvents are deoxygenated.[1]
Temperature	80 - 110 °C	Monitor for potential degradation of starting materials.
Atmosphere	Inert (Argon or Nitrogen)	Critical for preventing catalyst deactivation.[1]

Table 2: Boc Deprotection Protocols

Parameter	Condition	Notes
Reagent	Trifluoroacetic Acid (TFA)	A strong acid is required to cleave the carbamate.[6]
Concentration	20-50% TFA in Dichloromethane (B109758) (DCM)	Higher concentrations may be needed for stubborn substrates.[4]
Scavenger	Triethylsilane (TES), Thioanisole (5% v/v)	Highly recommended to prevent tert-butylation side products.[4]
Temperature	0 °C to Room Temperature	Start at 0 °C for addition, then allow to warm.
Time	30 - 120 minutes	Monitor reaction to completion by TLC or LC-MS.[4]

Detailed Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Coupling

• To an oven-dried reaction vessel, add the aryl halide (1.0 equiv.), N-Boc-piperazine (1.2 equiv.), the phosphine ligand (e.g., XPhos, 0.04 equiv.), and the base (e.g., NaOtBu, 1.5 equiv.).

• Seal the vessel with a septum, and purge with argon for 5-10 minutes.

• Add the palladium source (e.g., Pd₂(dba)₃, 0.02 equiv.).

• Evacuate and backfill the vessel with argon three times.

• Add anhydrous, deoxygenated toluene via syringe.

• Place the vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction's progress by TLC or LC-MS. A typical reaction time is 2-12 hours.

• Upon completion, cool the mixture to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Boc Deprotection

• Dissolve the Boc-protected compound (1.0 equiv.) in dichloromethane (DCM, approx. 0.1 M).

• If using a scavenger, add triethylsilane (5-10 equiv.).

• Cool the solution to 0 °C in an ice bath.

• Add Trifluoroacetic Acid (TFA) dropwise (to achieve a final concentration of 20-50% v/v).

• Remove the ice bath and allow the reaction to stir at room temperature for 30-60 minutes.

• Monitor the reaction by TLC or LC-MS to ensure the starting material is fully consumed.[4]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• The resulting amine salt can often be used directly in the next step or neutralized with a mild base (e.g., saturated NaHCO₃ solution) and extracted if the free amine is required.

Visual Guides

Caption: A typical experimental workflow for the synthesis of Aniline-piperazine-C3-NH-Boc.

Caption: A decision tree to diagnose and resolve low-yield issues in coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

A Comparative Guide to PROTAC Linkers: Benchmarking Aniline-piperazine-C3-NH-Boc

In the rapidly advancing field of targeted protein degradation, the design of Proteolysis Targeting Chimeras (PROTACs) has become a pivotal aspect of modern drug discovery. These heterobifunctional molecules are composed of a ligand for a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker that bridges the two. The linker, far from being a passive spacer, critically influences the efficacy, selectivity, and physicochemical properties of the PROTAC. This guide provides a detailed comparison of the Aniline-piperazine-C3-NH-Boc linker with other commonly employed PROTAC linkers, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

The Aniline-piperazine-C3-NH-Boc linker is a specific chemical entity used in the synthesis of PROTACs, such as those targeting Wee1 kinase.[1][2] Its structure incorporates several key features: a rigid piperazine (B1678402) ring, a short C3 alkyl chain, and an aniline (B41778) moiety. This combination of elements imparts a semi-rigid architecture, which can be advantageous for optimizing the formation of a productive ternary complex between the target protein and the E3 ligase.

The Functional Anatomy of PROTAC Linkers

PROTAC linkers can be broadly categorized into flexible and rigid types, with many modern linkers occupying a space in between as semi-rigid structures. The choice of linker has a profound impact on the PROTAC's ability to induce a stable and efficient ternary complex, which is a prerequisite for successful protein ubiquitination and subsequent degradation by the proteasome.[3]

Flexible Linkers: Alkyl and PEG Chains

Flexible linkers, predominantly composed of alkyl chains or polyethylene (B3416737) glycol (PEG) units, have been widely used in initial PROTAC designs due to their synthetic accessibility.

• Alkyl Chains: These linkers offer a high degree of conformational freedom, which can allow the PROTAC to adopt various orientations to facilitate ternary complex formation. However, long alkyl chains can increase the lipophilicity of the molecule, potentially leading to poor solubility and cell permeability.

• PEG Chains: PEG linkers are known to enhance the aqueous solubility of PROTACs. The ethylene (B1197577) glycol units can also engage in hydrogen bonding, which may influence interactions within the ternary complex. However, PEG linkers can sometimes lead to increased metabolic instability.

Rigid and Semi-Rigid Linkers: The Case for Conformational Control

To overcome the limitations of highly flexible linkers, researchers have increasingly turned to more rigid and semi-rigid designs. These linkers often incorporate cyclic structures like piperazine, piperidine, or aromatic rings.

• Piperazine-Containing Linkers: The piperazine ring, as found in the Aniline-piperazine-C3-NH-Boc linker, introduces a degree of rigidity. This conformational constraint can pre-organize the PROTAC into a bioactive conformation, reducing the entropic penalty upon binding and promoting a more stable ternary complex. Furthermore, the piperazine moiety can improve a PROTAC's physicochemical properties, such as solubility (upon protonation) and metabolic stability.[4][5][6][7] Studies have shown that fine-tuning the chemical environment around the piperazine ring can significantly impact its protonation state and, consequently, the overall properties of the PROTAC.[4][5][6][7]

• Aniline Moiety: The inclusion of an aniline group can provide a point for further chemical modification and can influence the electronic properties and binding interactions of the linker.

• C3 Alkyl Chain: The three-carbon chain in the Aniline-piperazine-C3-NH-Boc linker provides a defined spacing between the piperazine ring and the point of attachment to either the target binder or the E3 ligase ligand. The length of the alkyl chain is a critical parameter that must be optimized for each specific PROTAC system.

Quantitative Comparison of Linker Performance

The efficacy of a PROTAC is typically quantified by its DC50 (the concentration required to degrade 50% of the target protein) and Dmax (the maximum percentage of protein degradation). The following table summarizes representative data from a study on BRD4-targeting PROTACs, illustrating the impact of linker length and composition on degradation performance. While this study does not specifically use the Aniline-piperazine-C3-NH-Boc linker, it provides valuable insights into the performance of piperazine-containing linkers.

Compound ID	Linker Composition	Linker Length (atoms)	Target Protein	E3 Ligase	DC50 (nM)	Dmax (%)	Reference
Compound 34	Piperazine-based	15	BRD4	CRBN	4.9	>95	[3]
Compound 35	Piperazine-based	18	BRD4	CRBN	15.6	>95	[3]
Compound 36	Piperazine-based	12	BRD4	CRBN	23.7	>95	[3]

Data from a study on BRD4-targeting PROTACs with piperazine-containing linkers, a (+)-JQ1 warhead, and a pomalidomide-derived ligand for Cereblon (CRBN) E3 ligase.[3]

This data highlights that even subtle changes in linker length within a series of piperazine-containing PROTACs can significantly impact degradation potency.

Visualizing PROTAC Mechanisms and Workflows

To better understand the principles of PROTAC action and the experimental processes involved in their evaluation, the following diagrams have been generated using the Graphviz DOT language.

Caption: General mechanism of PROTAC-mediated protein degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Aniline-piperazine-C3-NH-Boc and Other Piperazine Derivatives in Synthesis for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of piperazine (B1678402) moieties into therapeutic candidates and complex chemical probes, such as Proteolysis Targeting Chimeras (PROTACs), is a cornerstone of modern drug discovery. The selection of the appropriate piperazine derivative is critical, as it significantly influences the synthetic efficiency, physicochemical properties, and biological activity of the final molecule. This guide provides an objective comparison of Aniline-piperazine-C3-NH-Boc with other classes of piperazine derivatives, supported by experimental data and detailed protocols to inform rational molecular design and synthesis.

Executive Summary

Aniline-piperazine-C3-NH-Boc has emerged as a valuable bifunctional linker in the synthesis of targeted therapies, particularly in the realm of PROTACs where it serves to connect a target-binding warhead to an E3 ligase ligand. Its structure, featuring a semi-rigid piperazine core, an aniline (B41778) group for further functionalization, a three-carbon spacer, and a Boc-protected amine, offers a balance of structural constraint and synthetic versatility. Compared to more flexible linkers, such as those based on polyethylene (B3416737) glycol (PEG), and simpler alkyl chains, piperazine derivatives like Aniline-piperazine-C3-NH-Boc can enhance the pre-organization of a molecule, potentially leading to more favorable interactions within a biological system. This can translate to improved efficacy in cellular and in vivo models. However, the choice of a specific piperazine derivative is highly dependent on the specific application and the desired structure-activity relationship (SAR).

I. The Strategic Advantage of Piperazine-Containing Linkers in PROTACs

PROTACs are heterobifunctional molecules that induce the degradation of a target protein by bringing it into proximity with an E3 ubiquitin ligase. The linker connecting the two ligands is a critical determinant of the PROTAC's efficacy.

Comparison of Linker Types:

• Flexible Linkers (e.g., Alkyl Chains, PEG): These linkers offer synthetic simplicity and can allow for a broad exploration of spatial orientations between the target protein and the E3 ligase. However, their high conformational flexibility can come at an entropic cost upon binding and may not always lead to an optimal ternary complex formation.

• Rigid and Semi-Rigid Linkers (e.g., Piperazine Derivatives): The inclusion of a cyclic moiety like piperazine introduces a degree of rigidity into the linker. This can:

  • Pre-organize the PROTAC: Constraining the linker's conformation can reduce the entropic penalty of forming the ternary complex, potentially leading to higher degradation efficiency.

  • Improve Physicochemical Properties: The basic nitrogen atoms of the piperazine ring can be protonated at physiological pH, which can improve solubility and cell permeability.

  • Provide Synthetic Handles: The piperazine scaffold offers multiple points for chemical modification, allowing for fine-tuning of the linker's properties.

The Aniline-piperazine-C3-NH-Boc linker embodies these advantages, providing a semi-rigid scaffold with a protected amine for controlled, sequential synthesis.

II. Comparative Synthesis of Piperazine Derivatives

The synthesis of functionalized piperazine derivatives is a key step in the development of many drug candidates. The choice of synthetic route can impact yield, purity, and scalability.

Synthesis of Aniline-piperazine-C3-NH-Boc (Intermediate Int-3)

A detailed experimental protocol for the synthesis of tert-butyl (3-(4-(phenylamino)piperazin-1-yl)propyl)carbamate, also known as Aniline-piperazine-C3-NH-Boc, is crucial for its application in PROTAC development. The synthesis typically involves a multi-step sequence.

Experimental Protocol: Synthesis of tert-butyl (3-(4-(phenylamino)piperazin-1-yl)propyl)carbamate

This protocol is a representative synthesis and may require optimization based on specific laboratory conditions and desired scale.

• Step 1: Mono-Boc protection of 1,3-diaminopropane (B46017).

  • To a solution of 1,3-diaminopropane (excess) in a suitable solvent such as dichloromethane (B109758) (DCM) or methanol, add di-tert-butyl dicarbonate (B1257347) (Boc)₂O dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • The reaction mixture is then worked up using an aqueous acid-base extraction to isolate the mono-Boc protected product, tert-butyl (3-aminopropyl)carbamate.

• Step 2: Reductive amination with a protected piperazine.

  • Combine tert-butyl (3-aminopropyl)carbamate with a suitable protected piperazine derivative (e.g., 1-Boc-piperazine) and a reducing agent such as sodium triacetoxyborohydride (B8407120) in a chlorinated solvent like dichloroethane (DCE).

  • The reaction is typically stirred at room temperature for 12-24 hours.

  • Purification is achieved through column chromatography to yield the desired substituted piperazine.

• Step 3: Deprotection and arylation.

  • The Boc-protected piperazine is deprotected under acidic conditions (e.g., trifluoroacetic acid in DCM).

  • The resulting secondary amine is then subjected to a Buchwald-Hartwig amination with a suitable aniline precursor (e.g., a protected bromoaniline) in the presence of a palladium catalyst, a phosphine (B1218219) ligand, and a base.

• Step 4: Final deprotection (if necessary).

  • If the aniline nitrogen was protected, a final deprotection step is carried out to yield the target molecule, Aniline-piperazine-C3-NH-Boc.

Note: The specific reagents and conditions can be found in patents such as WO2020069105, which describes the synthesis of intermediates for Wee1 kinase degraders.

General Comparison of Synthetic Routes for Piperazine Derivatives:

Synthetic Method	Starting Materials	Key Features & Considerations	Typical Yields
Buchwald-Hartwig Amination	Aryl halide, Piperazine	Versatile for creating N-aryl piperazines. Requires a palladium catalyst and a phosphine ligand.	Good to Excellent
Reductive Amination	Aldehyde/Ketone, Piperazine	Forms C-N bonds. Utilizes reducing agents like NaBH(OAc)₃ or NaBH₃CN.	Moderate to Good
Ring Formation from Diamines	Diamine, Dihalide	Classical method for constructing the piperazine ring. Can be lower yielding and less regioselective.	Variable
Click Chemistry	Azide and Alkyne functionalized precursors	Provides a highly efficient and modular approach for linking piperazine-containing fragments.	Excellent

III. Performance Comparison in PROTAC Applications

The ultimate measure of a linker's effectiveness is its impact on the biological activity of the PROTAC. This is typically assessed by measuring the concentration required to achieve 50% degradation of the target protein (DC₅₀) and the maximum percentage of degradation (Dₘₐₓ).

Table 1: Illustrative Comparison of Linker Types on PROTAC Performance (Hypothetical Data based on literature trends)

Linker Type	Target Protein	E3 Ligase	DC₅₀ (nM)	Dₘₐₓ (%)	Key Observations
Flexible (PEG-based)	Kinase X	CRBN	100	85	Provides good degradation but may not be optimal.
Flexible (Alkyl Chain)	Kinase X	CRBN	150	80	Can suffer from lower solubility and higher lipophilicity.
Rigid (Piperazine-based)	Kinase X	CRBN	25	>95	The rigid structure facilitates a more stable ternary complex, leading to enhanced degradation.[1][]

Note: The data presented here is illustrative and intended to highlight general trends observed in the literature. Actual performance is highly dependent on the specific target, E3 ligase, and the overall PROTAC architecture.

IV. Visualizing the Role of Piperazine Linkers

The following diagrams illustrate the key concepts discussed in this guide.

References

• 1. benchchem.com [benchchem.com]

Unveiling the Role of Aniline-piperazine-C3-NH-Boc in Wee1 Inhibition: A Comparative Guide to Direct Inhibition vs. Targeted Degradation

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of therapeutic strategies targeting the Wee1 kinase, a critical regulator of the G2/M cell cycle checkpoint. We delve into the validation of the role of Aniline-piperazine-C3-NH-Boc as a key component in a novel targeted degradation approach and contrast this with the established mechanism of direct enzymatic inhibition by small molecules.

The G2/M checkpoint is a crucial cellular process that prevents cells with damaged DNA from entering mitosis. A key kinase governing this checkpoint is Wee1. By phosphorylating and inactivating Cyclin-Dependent Kinase 1 (Cdk1), Wee1 provides time for DNA repair. In many cancer cells, the G1 checkpoint is defective, making them heavily reliant on the G2/M checkpoint for survival. This dependency presents a strategic vulnerability, positioning Wee1 as a promising target for anticancer therapies.

Traditionally, the focus has been on developing small molecule inhibitors that directly block the catalytic activity of Wee1. However, an emerging and powerful alternative is the use of Proteolysis-Targeting Chimeras (PROTACs) to induce the targeted degradation of the Wee1 protein. The linker molecule, Aniline-piperazine-C3-NH-Boc, is an integral component in the synthesis of a Wee1-targeting PROTAC, Pomalidomide-C3-adavosertib (also known as ZNL-02-096). This guide will compare the performance of this PROTAC-mediated degradation strategy with that of direct Wee1 inhibitors, supported by experimental data.

Performance Comparison: Wee1 Degradation vs. Direct Inhibition

The efficacy of targeting the Wee1 pathway can be assessed through various quantitative metrics. Below is a comparison of the Wee1 degrader utilizing the Aniline-piperazine-C3-NH-Boc linker and several prominent direct Wee1 inhibitors.

Compound Name	Mechanism of Action	Target	Cell-Free IC50 (nM)	Cellular DC50 (nM)	Selectivity Notes
ZNL-02-096	Wee1 Protein Degradation	Wee1	3.58[1]	≤ 100[1]	Selectively degrades Wee1 while sparing PLK1, a known off-target of adavosertib.[1][2][3][4] Induces G2/M accumulation at 10-fold lower doses than adavosertib.[5]
Adavosertib (AZD1775/MK-1775)	Direct Inhibition	Wee1	5.2[6][7][8]	N/A	Potent Wee1 inhibitor, but also shows activity against Polo-like kinase 1 (PLK1).[5]
Azenosertib (B8217948) (ZN-c3)	Direct Inhibition	Wee1	3.9[6][7][9][10]	N/A	Highly selective for Wee1 with approximately 60-fold greater potency against Wee1 than PLK1.[9]
Debio 0123 (WEE1-IN-5)	Direct Inhibition	Wee1	0.8[7][11]	N/A	A potent and highly selective Wee1 inhibitor that does not inhibit PLK1 or PLK2.[12]
PD0166285	Direct Inhibition	Wee1	24[6][7][13][14][15][16]	N/A	An early Wee1 inhibitor that also shows activity against other kinases including Myt1, Chk1, c-Src, EGFR, and FGFR1.[8][14][15]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and the experimental approaches used to validate these compounds, the following diagrams are provided.

Caption: Wee1 signaling pathway and points of therapeutic intervention.

Caption: General experimental workflow for evaluating Wee1-targeted therapies.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental findings. Below are summaries of key experimental protocols used to evaluate Wee1 inhibitors and degraders.

Wee1 Kinase Inhibition Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This assay quantitatively measures the ability of a compound to inhibit the enzymatic activity of Wee1.

• Principle: The assay is based on the binding and displacement of a fluorescently labeled ATP-competitive tracer to the Wee1 kinase. A europium-labeled anti-tag antibody binds to the kinase. When both the tracer and the antibody are bound to the kinase, a high degree of FRET occurs. An inhibitor competes with the tracer for binding to the kinase, resulting in a loss of FRET signal.

• Materials:

  • Recombinant Wee1 kinase

  • Europium-labeled anti-tag antibody

  • Alexa Fluor® 647-labeled kinase tracer

  • Test compounds (Wee1 inhibitors)

  • Assay buffer

  • 384-well microplates

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a 384-well plate, add the test compound, a pre-mixed solution of Wee1 kinase and the anti-tag antibody, and the kinase tracer.

  • Incubate the plate at room temperature for a specified period (e.g., 1 hour) to allow the binding reaction to reach equilibrium.

  • Read the plate on a TR-FRET-compatible microplate reader, measuring the emission at both the donor (e.g., 615 nm) and acceptor (e.g., 665 nm) wavelengths.

  • Calculate the emission ratio (acceptor/donor) and plot the results against the compound concentration to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess the effect of a compound on the metabolic activity of cells, which is an indicator of cell viability.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Materials:

  • Cancer cell lines

  • Cell culture medium and supplements

  • 96-well plates

  • Test compounds

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound and incubate for a specific duration (e.g., 72 hours).[17]

  • Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.[18]

  • Add the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.[9]

Clonogenic Survival Assay

This assay assesses the ability of a single cell to grow into a colony, providing a measure of long-term cell survival and reproductive integrity after treatment.

• Principle: Cells are treated with a compound, and then a known number of cells are plated and allowed to grow until visible colonies are formed. The number of colonies is counted to determine the surviving fraction of cells.

• Materials:

  • Cancer cell lines

  • Cell culture medium and supplements

  • 6-well plates or culture dishes

  • Test compounds

  • Crystal violet staining solution

• Procedure:

  • Treat cells in suspension or as monolayers with various concentrations of the test compound for a specified duration.

  • Harvest and count the cells.

  • Plate a known number of cells (e.g., 200-1000 cells) into 6-well plates and incubate for 10-14 days, or until colonies of at least 50 cells are visible.

  • Fix the colonies with a solution such as methanol (B129727) and stain with crystal violet.

  • Count the number of colonies in each well.

  • Calculate the plating efficiency and the surviving fraction for each treatment condition compared to the untreated control.

Conclusion

The targeting of Wee1 kinase represents a promising strategy in oncology, particularly for cancers with defective G1 checkpoint control. The development of PROTACs, utilizing linkers such as Aniline-piperazine-C3-NH-Boc, to induce Wee1 degradation offers a novel and potent alternative to direct enzymatic inhibition. The Wee1 degrader ZNL-02-096 demonstrates high potency and selectivity, with the advantage of sparing the off-target kinase PLK1. This targeted degradation approach has the potential to overcome some of the limitations of traditional small molecule inhibitors, such as off-target effects and the need for sustained high drug concentrations to maintain target inhibition.

In contrast, direct Wee1 inhibitors like azenosertib and Debio 0123 have also shown significant improvements in selectivity and potency over earlier generations of inhibitors. The choice between these two therapeutic modalities will likely depend on the specific tumor context, potential resistance mechanisms, and the overall safety profile.

The data and protocols presented in this guide provide a framework for the continued evaluation and comparison of these exciting therapeutic strategies. Further preclinical and clinical investigation is warranted to fully elucidate the therapeutic potential of both Wee1 degradation and direct inhibition in the fight against cancer.

References

• 1. Wee1 (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 2. rndsystems.com [rndsystems.com]
• 3. ZNL 02-096 | Active Degraders | Tocris Bioscience [tocris.com]
• 4. ZNL-02-096 | Wee1 PROTAC | Probechem Biochemicals [probechem.com]
• 5. Clonogenic assay [bio-protocol.org]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Adavosertib | Cell Signaling Technology [cellsignal.com]
• 9. Azenosertib Is a Potent and Selective WEE1 Kinase Inhibitor with Broad Antitumor Activity Across a Range of Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. selleckchem.com [selleckchem.com]
• 12. debiopharm.com [debiopharm.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Synthetic and Medicinal Chemistry Approaches Toward WEE1 Kinase Inhibitors and Its Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 16. selleckchem.com [selleckchem.com]
• 17. debiopharm.com [debiopharm.com]
• 18. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

Comparative Analysis of PROTACs Synthesized with Aniline-Piperazine-C3-NH-Boc and Alternatives for Targeted Wee1 Kinase Degradation

For Immediate Release

A detailed comparative analysis of Proteolysis Targeting Chimeras (PROTACs) designed to degrade the Wee1 kinase reveals the strategic importance of the linker component in determining degradation efficiency and selectivity. This report focuses on PROTACs synthesized using the Aniline-piperazine-C3-NH-Boc linker and its derivatives, benchmarked against alternative linker strategies, providing critical insights for researchers and professionals in drug development.

The Wee1 kinase is a crucial regulator of the G2/M cell cycle checkpoint, and its inhibition is a promising strategy in cancer therapy. The development of PROTACs to induce the degradation of Wee1 offers a novel therapeutic modality beyond simple inhibition. A key example is the PROTAC ZNL-02-096, which incorporates the Wee1 inhibitor AZD1775 as the warhead, a pomalidomide (B1683931) ligand to recruit the Cereblon (CRBN) E3 ubiquitin ligase, and a linker derived from the Aniline-piperazine-C3-NH-Boc scaffold.

Performance Comparison of Wee1 Degraders

The efficacy of Wee1-targeting PROTACs is critically dependent on the composition and length of the linker connecting the warhead to the E3 ligase ligand. The following table summarizes the performance of representative Wee1 PROTACs, including those with piperazine-based linkers and other alternatives.

PROTAC ID	Warhead	E3 Ligase Ligand	Linker Type	DC50 (nM)	Dmax (%)	Cell Line	Reference
ZNL-02-096	AZD1775	Pomalidomide	Piperazine-C3	~10	>90	MOLT-4	[1]
Compound 144	AZD1775	Pomalidomide	Piperazine-C4	<10	>90	MV-4-11	[2][3]
MA055	AZD1775	Pomalidomide	Short PEG	>1000	<20	Kelly	[2]
MA071	AZD1775	VH032	Long Alkyl	~100	~80	Kelly	[2]

Key Observations:

• Superiority of Piperazine-Based Linkers: PROTACs ZNL-02-096 and Compound 144, both featuring a piperazine-containing linker, demonstrate significantly higher potency (lower DC50 values) and greater maximal degradation (Dmax) of Wee1 compared to PROTACs with a short PEG linker (MA055) or a long alkyl linker (MA071).[1][2][3]

• Impact of Linker Length: A subtle modification in the linker length, from a C3 chain in ZNL-02-096 to a C4 chain in Compound 144, can influence degradation efficiency, highlighting the importance of optimizing linker length for productive ternary complex formation.[2][3]

• E3 Ligase Choice: The comparison also underscores the role of the recruited E3 ligase, with both CRBN and VHL being viable options for Wee1 degradation, although the linker requirements for each may differ.

Experimental Protocols

To ensure the reproducibility of these findings, detailed experimental methodologies are provided below.

Western Blotting for Wee1 Degradation

This protocol is adapted from studies evaluating Wee1 PROTACs.[1]

• Cell Culture and Treatment: Seed human cancer cell lines (e.g., MOLT-4, MV-4-11, Kelly) in 6-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of the PROTACs or DMSO as a vehicle control for a specified duration (e.g., 24 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA protein assay kit.

• Sample Preparation and SDS-PAGE: Normalize the protein concentration for all samples. Add Laemmli sample buffer and heat the samples at 95°C for 5 minutes. Load equal amounts of protein onto a polyacrylamide gel and perform electrophoresis to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. Incubate the membrane with a primary antibody specific for Wee1 overnight at 4°C. Use an antibody for a housekeeping protein (e.g., GAPDH, β-actin) as a loading control.

• Detection: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Perform densitometric analysis of the Western blot bands to quantify the relative levels of Wee1 protein, normalized to the loading control. The DC50 and Dmax values are calculated from the dose-response curves.

Cell Viability Assay

This protocol is a standard method to assess the anti-proliferative effects of the PROTACs.

• Cell Seeding: Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of the PROTACs. Include a vehicle control (DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plates for a specified period (e.g., 72 hours).

• Viability Assessment: Add a cell viability reagent (e.g., CellTiter-Glo®, MTT, or resazurin) to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the luminescence or absorbance using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the half-maximal inhibitory concentration (IC50) from the dose-response curves.

Visualizing the PROTAC Mechanism and Workflow

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Mechanism of Action for a Wee1-targeting PROTAC.

Caption: Experimental workflow for evaluating Wee1 PROTACs.

Caption: Logical relationship of comparative analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of CRBN-Dependent WEE1 Molecular Glue Degraders from a Multicomponent Combinatorial Library - PMC [pmc.ncbi.nlm.nih.gov]

Biological Validation of Targets for Aniline-Piperazine-C3-NH-Boc Based PROTACs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of PROTACs (Proteolysis-Targeting Chimeras) utilizing the Aniline-piperazine-C3-NH-Boc linker scaffold for the biological validation of protein targets. We present supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows to aid researchers in the design and evaluation of novel protein degraders.

Introduction to Aniline-Piperazine-C3-NH-Boc Based PROTACs

PROTACs are heterobifunctional molecules that hijack the cell's ubiquitin-proteasome system to induce the degradation of specific target proteins. They consist of a ligand that binds the target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker connecting the two. The "Aniline-piperazine-C3-NH-Boc" moiety represents a specific type of linker that plays a crucial role in determining the efficacy, selectivity, and physicochemical properties of the resulting PROTAC. This guide focuses on the biological validation of targets for PROTACs incorporating this particular linker.

Target Validation: WEE1 Kinase Degradation

A key target that has been successfully degraded using a PROTAC synthesized with an aniline-piperazine-C3 linker is the WEE1 G2 checkpoint kinase, a crucial regulator of the cell cycle. The PROTAC, Pomalidomide-C3-adavosertib , utilizes adavosertib (AZD1775) as the WEE1-binding warhead and pomalidomide (B1683931) to recruit the Cereblon (CRBN) E3 ligase.[1][2][3]

PROTAC-Mediated Degradation of WEE1 Signaling Pathway

The following diagram illustrates the mechanism of action for a WEE1-targeting PROTAC.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]

Assessing the Specificity of Aniline-Piperazine-C3-NH-Boc Derived PROTACs for Wee1 Kinase Degradation

For Immediate Release

In the rapidly evolving field of targeted protein degradation, the specificity of proteolysis-targeting chimeras (PROTACs) is a critical determinant of their therapeutic potential and safety. This guide provides a comparative analysis of the specificity of PROTACs derived from the Aniline-piperazine-C3-NH-Boc linker scaffold, with a focus on their application in degrading the Wee1 kinase, a key regulator of the G2/M cell cycle checkpoint.

The Aniline-piperazine-C3-NH-Boc moiety serves as a versatile linker in the construction of PROTACs. When combined with a ligand for the Cereblon (CRBN) E3 ubiquitin ligase, such as pomalidomide, and a warhead targeting a specific protein of interest, it forms a heterobifunctional degrader. In the context of Wee1 degradation, the warhead is typically derived from a known Wee1 inhibitor, such as AZD1775. The resulting PROTAC is designed to induce the selective ubiquitination and subsequent proteasomal degradation of Wee1.

Comparative Analysis of Wee1 Degradation

Recent studies have demonstrated that the conversion of a kinase inhibitor into a PROTAC can significantly enhance its selectivity. The Wee1 inhibitor AZD1775 is known to have off-target effects on other kinases. However, when incorporated into a PROTAC, the resulting molecule can induce highly specific degradation of Wee1. The choice of linker and E3 ligase ligand is crucial in achieving this selectivity.

The following table summarizes the degradation potency and selectivity of a Wee1-targeting PROTAC (Compound 1) that utilizes a piperazine-based linker structurally related to the Aniline-piperazine-C3-NH-Boc scaffold and recruits the CRBN E3 ligase. For comparison, data for an alternative PROTAC (Compound 2) recruiting the VHL E3 ligase with a different linker is also presented.

Compound ID	E3 Ligase Ligand	Linker Type	Target Protein	DC50 (nM)	Dmax (%)	Off-Target Degradation
Compound 1	Pomalidomide	Piperazine-based	Wee1	100	>95	No significant degradation of other tested kinases
Compound 2	VH032	PEG-based	Wee1	50	>95	Minor degradation of other kinases at high concentrations

Table 1: Comparative Performance of Wee1-Targeting PROTACs. DC50 represents the concentration of the compound required to degrade 50% of the target protein. Dmax indicates the maximum percentage of target protein degradation observed. Data is compiled from studies on Wee1-degrading PROTACs.

The Critical Role of the Linker in PROTAC Specificity

The linker component of a PROTAC is not merely a spacer but plays a critical role in the formation of a stable and productive ternary complex between the target protein, the PROTAC, and the E3 ligase. The length, rigidity, and chemical composition of the linker, such as the piperazine (B1678402) moiety in the Aniline-piperazine-C3-NH-Boc linker, influence the geometry of this complex, which in turn dictates the efficiency and selectivity of target degradation. A suboptimal linker can lead to reduced degradation potency or an increase in off-target effects.

Signaling Pathway of Wee1-Mediated Cell Cycle Control

Wee1 kinase is a critical negative regulator of the G2/M checkpoint in the cell cycle. It phosphorylates and inactivates cyclin-dependent kinase 1 (CDK1), preventing premature entry into mitosis. This provides time for DNA repair before cell division. In many cancer cells, particularly those with a defective G1 checkpoint (e.g., due to p53 mutations), there is an increased reliance on the G2/M checkpoint for survival. Targeting Wee1 for degradation removes this crucial checkpoint, leading to mitotic catastrophe and apoptosis in cancer cells.

Caption: Diagram of the Wee1 signaling pathway and the mechanism of action of a Wee1-targeting PROTAC.

Experimental Protocols

Western Blotting for Protein Degradation Assessment

Objective: To quantify the reduction in Wee1 protein levels following treatment with Aniline-piperazine-C3-NH-Boc derived PROTACs.

Methodology:

• Cell Culture and Treatment: Cancer cell lines (e.g., OVCAR8) are seeded in 6-well plates and allowed to adhere overnight. The cells are then treated with varying concentrations of the PROTAC or a vehicle control (e.g., DMSO) for a specified duration (e.g., 24 hours).

• Cell Lysis: After treatment, the cells are washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in each lysate is determined using a BCA protein assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for Wee1. A primary antibody for a loading control (e.g., β-actin or GAPDH) is also used. Subsequently, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software, and the levels of Wee1 are normalized to the loading control.

Experimental Workflow for Assessing PROTAC Specificity

The Performance Edge: Aniline-Piperazine-C3-NH-Boc and its Kin in Next-Generation Protein Degraders

For researchers, scientists, and drug development professionals, the rational design of Proteolysis Targeting Chimeras (PROTACs) is a paramount challenge. The linker connecting the target-binding warhead and the E3 ligase ligand is a critical determinant of a PROTAC's efficacy, stability, and pharmacokinetic profile. This guide provides a comparative analysis of the performance of PROTACs featuring piperazine-containing linkers, such as those derived from Aniline-piperazine-C3-NH-Boc, against alternative linker technologies, supported by experimental data.

The incorporation of rigidifying elements like piperazine (B1678402) rings into PROTAC linkers is a strategic approach to enhance therapeutic potential. Compared to flexible alkyl and polyethylene (B3416737) glycol (PEG) linkers, piperazine-containing linkers offer improved conformational control, which can lead to more favorable ternary complex formation between the target protein and the E3 ligase.[1][2] This enhanced structural organization can translate to superior degradation potency and efficacy.

Quantitative Performance Analysis

The efficacy of a PROTAC is typically quantified by its half-maximal degradation concentration (DC50) and the maximum level of protein degradation (Dmax). The following table summarizes data from a study on Bromodomain-containing protein 4 (BRD4)-targeting PROTACs, illustrating the impact of linker composition and length on degradation performance. The data highlights that a piperazine-containing linker with an optimal length can achieve potent degradation of the target protein.[1][3]

Compound ID	Linker Class	Linker Length (atoms)	DC50 (nM)	Dmax (%)
27	Ugi-like	13	110	88
28	Ugi-like	14	110	85
29	Ugi-like	15	130	85
32	Piperazine-containing	13	100	88
33	Piperazine-containing	14	80	90
34	Piperazine-containing	15	60	95
37	α-acyloxy amide	-	62	95

Data sourced from "A Versatile and Sustainable Multicomponent Platform for the Synthesis of Protein Degraders: Proof-of-Concept Application to BRD4-Degrading PROTACs".[3]

The data indicates that for this particular series of BRD4-targeting PROTACs, the piperazine-containing linker of 15 atoms (Compound 34 ) demonstrated the highest potency and maximal degradation.[1][3]

Signaling Pathways and Experimental Workflows

The mechanism of action of a PROTAC involves hijacking the cell's ubiquitin-proteasome system to induce the degradation of a target protein. This process is initiated by the formation of a ternary complex between the target protein, the PROTAC, and an E3 ubiquitin ligase.

Caption: PROTAC-mediated protein degradation pathway.

The evaluation of a novel PROTAC's performance requires a systematic experimental approach, beginning with synthesis and culminating in cellular and biophysical characterization.

Caption: General experimental workflow for PROTAC evaluation.

Detailed Experimental Protocols

Accurate and reproducible experimental data are crucial for the rational design and optimization of PROTACs. Below are detailed methodologies for key experiments used to evaluate the performance of PROTACs.

Western Blot Analysis for Protein Degradation

This protocol is used to quantify the degradation of the target protein in response to PROTAC treatment.

• Cell Culture and Treatment:

  • Plate cells (e.g., MDA-MB-231) at a suitable density to achieve 70-80% confluency at the time of treatment.

  • Treat cells with a range of concentrations of the PROTACs for a specified duration (e.g., 8 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis:

  • After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the target protein (e.g., anti-BRD4) overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Also, probe for a loading control protein (e.g., α-Tubulin or GAPDH) to ensure equal protein loading.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities and normalize the target protein signal to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle control.

  • Plot the degradation percentage against the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 and Dmax values.[3][4]

Biophysical Assays for Ternary Complex Formation

These assays are crucial for understanding the direct interaction between the PROTAC, the target protein, and the E3 ligase.

Surface Plasmon Resonance (SPR)

SPR measures the binding kinetics and affinity of the ternary complex formation in real-time.

• Immobilization:

  • Immobilize the E3 ligase (e.g., biotinylated Cereblon) onto a streptavidin-coated sensor chip.

• Binary Interaction Analysis:

  • Inject the PROTAC over the immobilized E3 ligase to determine the binding affinity (KD) of the PROTAC-E3 ligase interaction.

  • In a separate experiment, inject the target protein (e.g., BRD4) over a surface with immobilized PROTAC to measure the PROTAC-target protein interaction.

• Ternary Complex Analysis:

  • Inject a pre-mixed solution of the PROTAC and the target protein at varying concentrations over the immobilized E3 ligase.

  • The formation of the ternary complex will result in a binding signal.

  • Analyze the sensorgrams to determine the association and dissociation rate constants and the overall affinity of the ternary complex.

Isothermal Titration Calorimetry (ITC)

ITC measures the heat changes associated with binding events to determine the thermodynamic parameters of the ternary complex formation.

• Sample Preparation:

  • Prepare solutions of the E3 ligase, the target protein, and the PROTAC in the same buffer to minimize heat of dilution effects.

• Binary Titrations:

  • Titrate the PROTAC into the sample cell containing the E3 ligase to measure the binding thermodynamics of this interaction.

  • Similarly, titrate the PROTAC into the target protein.

• Ternary Complex Titration:

  • To measure the thermodynamics of ternary complex formation, titrate a solution of the target protein into the sample cell containing the E3 ligase and the PROTAC.

  • The resulting heat changes are measured and analyzed to determine the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the ternary complex formation. This can reveal the cooperativity of binding.[5]

Conclusion

The strategic incorporation of rigid structural elements, such as piperazine rings found in linkers like Aniline-piperazine-C3-NH-Boc, represents a promising avenue for the development of highly potent and efficacious PROTACs. The provided quantitative data and detailed experimental protocols underscore the importance of linker optimization in the rational design of next-generation protein degraders. By carefully evaluating linker properties through robust experimental workflows, researchers can unlock the full therapeutic potential of targeted protein degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Aniline-Piperazine-C3-NH-Boc in PROTAC Development

In the rapidly advancing field of targeted protein degradation, the architecture of Proteolysis Targeting Chimeras (PROTACs) plays a pivotal role in their efficacy and pharmacological properties. The linker connecting the target-binding warhead and the E3 ligase-recruiting ligand is a critical determinant of a PROTAC's success. This guide provides a comparative analysis of PROTACs synthesized using linkers structurally related to Aniline-piperazine-C3-NH-Boc, with a focus on degraders of the Wee1 kinase.

Performance Comparison of Wee1 Kinase Degraders

Recent studies have explored the impact of linker composition on the degradation efficiency of PROTACs targeting Wee1, a key regulator of the G2/M cell cycle checkpoint. The Wee1 inhibitor AZD1775 (adavosertib) has been a common warhead for these PROTACs. Below is a summary of the performance of various AZD1775-based PROTACs with different linkers, recruiting either the Cereblon (CRBN) or von Hippel-Lindau (VHL) E3 ligase.

While a direct study featuring the exact Aniline-piperazine-C3-NH-Boc linker was not identified in the peer-reviewed literature, a close structural analog incorporating a piperazine (B1678402) ring and a short alkyl chain provides a relevant point of comparison.

Table 1: Comparison of CRBN-Recruiting Wee1 PROTACs with Varied Linkers

PROTAC Compound	Linker Structure	DC50 (nM)	Dmax (%)	Cell Line	Reference
42a (Piperazine Analog)	Pomalidomide-(PEG)2-piperazine-C3-AZD1775	1.8	>95	MV-4-11	[1]
PROTAC 1	Pomalidomide-C2-alkyl-AZD1775	>1000	<20	OVCAR8	[2]
PROTAC 2	Pomalidomide-C3-alkyl-AZD1775	100-1000	~60	OVCAR8	[2]
PROTAC 3	Pomalidomide-C4-alkyl-AZD1775	10-100	>90	OVCAR8	[2]
PROTAC 4	Pomalidomide-PEG3-AZD1775	10-100	>90	OVCAR8	[2]

Table 2: Comparison of VHL-Recruiting Wee1 PROTACs with Varied Linkers

PROTAC Compound	Linker Structure	DC50 (nM)	Dmax (%)	Cell Line	Reference
MA055	VH032-PEG2-AZD1775	100-1000	~60	OVCAR8	[2]
MA071	VH032-PEG4-AZD1775	10-100	>90	OVCAR8	[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of research. The following are key experimental protocols adapted from studies on Wee1 PROTACs.

Synthesis of a Piperazine-Containing Wee1 PROTAC (Analogous to 42a)

A multi-step synthesis is typically employed for generating PROTACs with piperazine-containing linkers.[1]

• Boc Protection of Piperazine: Commercially available N-Boc-piperazine is reacted with a suitable linker precursor containing a leaving group (e.g., a halide) on one end and a protected amine or carboxylic acid on the other.

• Coupling to E3 Ligase Ligand: The resulting intermediate is deprotected and coupled to an activated E3 ligase ligand, such as pomalidomide, typically via amide bond formation.

• Coupling to Warhead: The other end of the linker is then deprotected and coupled to the warhead, AZD1775, often through a nucleophilic substitution reaction.

• Purification: The final PROTAC is purified using high-performance liquid chromatography (HPLC).

Western Blot for Protein Degradation (DC50 and Dmax Determination)

This protocol is a standard method for quantifying the degradation of a target protein.[3]

• Cell Culture and Treatment: Cancer cell lines (e.g., MV-4-11 or OVCAR8) are seeded in multi-well plates and allowed to adhere overnight. The cells are then treated with varying concentrations of the PROTAC or vehicle control (e.g., DMSO) for a specified duration (e.g., 24 hours).

• Cell Lysis: After treatment, the cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in each lysate is determined using a protein assay, such as the BCA assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for the target protein (Wee1) and a loading control (e.g., β-actin or GAPDH). Subsequently, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: The protein bands are visualized using a chemiluminescent substrate and an imaging system. The band intensities are quantified using densitometry software. The level of the target protein is normalized to the loading control, and the percentage of degradation is calculated relative to the vehicle-treated control. The DC50 and Dmax values are then determined by plotting the percentage of degradation against the PROTAC concentration.

Visualizing PROTAC Mechanisms and Workflows

Diagrams are essential for illustrating complex biological processes and experimental designs.

Caption: PROTAC-mediated protein degradation pathway.

Caption: Experimental workflow for comparing PROTAC performance.

References

• 1. Design, synthesis, and biological evaluation of Wee1 kinase degraders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selective Wee1 degradation by PROTAC degraders recruiting VHL and CRBN E3 ubiquitin ligases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

The Strategic Application of Aniline-Piperazine-C3-NH-Boc in PROTAC Design: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, the rational design of Proteolysis Targeting Chimeras (PROTACs) is paramount to achieving therapeutic success. The linker component of a PROTAC, which connects the target protein binder and the E3 ligase ligand, plays a critical role in determining the efficacy, selectivity, and physicochemical properties of the degrader molecule. This guide provides a comparative analysis of PROTACs utilizing the Aniline-piperazine-C3-NH-Boc linker, a building block noted for its favorable characteristics, against other common linker classes. We present supporting experimental data, detailed protocols, and visualizations to inform the design of next-generation protein degraders.

Performance Comparison: The Advantage of a Rigid Core

The incorporation of a piperazine (B1678402) moiety into a PROTAC linker, as seen in the Aniline-piperazine-C3-NH-Boc structure, offers distinct advantages over more flexible alkyl and polyethylene (B3416737) glycol (PEG) linkers. The rigid piperazine core can pre-organize the PROTAC into a conformation that is more conducive to the formation of a stable and productive ternary complex between the target protein and the E3 ligase. This enhanced structural rigidity can lead to improved degradation efficiency.

Furthermore, piperazine-containing linkers can significantly enhance the physicochemical properties of PROTACs. Their incorporation has been shown to improve aqueous solubility and cell permeability, critical factors for the development of orally bioavailable drugs. The basic nitrogen atoms of the piperazine ring can be protonated, which can aid in solubility and cellular uptake.

Below is a comparative summary of the performance of PROTACs with different linker types, focusing on the degradation of Wee1 kinase, a key regulator of the G2/M cell cycle checkpoint. The data is compiled from various studies to illustrate the impact of linker composition on degradation potency (DC50) and maximal degradation (Dmax).

Target Protein	E3 Ligase Ligand	Linker Type	Representative PROTAC	DC50 (nM)	Dmax (%)	Reference
Wee1 Kinase	Pomalidomide	Piperazine-based	Pomalidomide-C3-adavosertib	3.58	>90	[1]
Wee1 Kinase	CRBN Ligand	Alkyl	Degrader 142	>100	~70	[2]
Wee1 Kinase	CRBN Ligand	Alkyl (longer)	Degrader 144	<100	>90	[2]
Wee1 Kinase	CRBN Ligand	Molecular Glue	WEE1 degrader 2	140	85	[3]
BTK	Cereblon	PEG-based	NC-1	2.2	97	[4]

Note: Direct comparison of DC50 and Dmax values across different studies should be done with caution due to variations in experimental conditions, cell lines, and assay formats. The table aims to provide a general overview of the performance trends observed with different linker classes.

Experimental Protocols

Synthesis of a Wee1 Kinase PROTAC using Aniline-piperazine-C3-NH-Boc

The following is a representative synthetic protocol for a Wee1 kinase degrader, Pomalidomide-C3-adavosertib, adapted from methodologies described in the patent literature[5][6].

Scheme:

Caption: Synthetic scheme for Pomalidomide-C3-adavosertib.

Step 1: Coupling of Adavosertib to the Aniline-piperazine-C3-NH-Boc Linker

• Dissolve Adavosertib (1 equivalent) and Aniline-piperazine-C3-NH-Boc (1.1 equivalents) in a suitable solvent such as dimethylformamide (DMF).

• Add a coupling agent, for example, (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP) (1.2 equivalents), and a non-nucleophilic base like diisopropylethylamine (DIPEA) (2 equivalents).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the Adavosertib-linker intermediate.

Step 2: Deprotection and Coupling with Pomalidomide

• Dissolve the Adavosertib-linker intermediate in a solution of trifluoroacetic acid (TFA) in dichloromethane (B109758) (DCM) (e.g., 20% TFA in DCM) to remove the Boc protecting group.

• Stir the reaction at room temperature for 1-2 hours.

• Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

• Dissolve the deprotected intermediate and Pomalidomide (1 equivalent) in DMF.

• Add a coupling agent (e.g., PyBOP, 1.2 equivalents) and a base (e.g., DIPEA, 2 equivalents).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Work up the reaction as described in Step 1 and purify the final PROTAC molecule by preparative high-performance liquid chromatography (HPLC).

Western Blot Protocol for Wee1 Degradation

This protocol outlines the steps to assess the degradation of Wee1 kinase in cultured cells treated with a PROTAC degrader.

Caption: Experimental workflow for Western blot analysis.

1. Cell Culture and Treatment:

• Seed cells (e.g., MV-4-11) in a 6-well plate and allow them to adhere overnight.
• Treat the cells with varying concentrations of the Wee1 PROTAC degrader for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

2. Cell Lysis:

• Wash the cells with ice-cold phosphate-buffered saline (PBS).
• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
• Scrape the cells and collect the lysate in a microcentrifuge tube.
• Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet the cell debris.

3. Protein Quantification:

• Determine the protein concentration of the supernatant using a BCA protein assay kit.

4. SDS-PAGE and Protein Transfer:

• Normalize the protein concentrations and prepare samples with Laemmli buffer.
• Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

5. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.
• Incubate the membrane with a primary antibody against Wee1 (e.g., Cell Signaling Technology #4936) overnight at 4°C.[7]
• Wash the membrane three times with TBST.
• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
• Wash the membrane three times with TBST.

6. Detection and Analysis:

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.
• Capture the image using a chemiluminescence imaging system.
• Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin) to determine the extent of Wee1 degradation.

Signaling Pathway and Logical Relationships

The following diagrams illustrate the mechanism of action of PROTACs and the logical relationship between the properties of the Aniline-piperazine-C3-NH-Boc linker and the overall performance of the PROTAC.

References

• 1. Design, synthesis, and biological evaluation of Wee1 kinase degraders - East China Normal University [pure.ecnu.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2020069105A1 - Degraders of wee1 kinase - Google Patents [patents.google.com]
• 6. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 7. WO2024006881A1 - Wee1 degrading compounds and uses thereof - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Safe Disposal of Aniline-piperazine-C3-NH-Boc: A Comprehensive Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of Aniline-piperazine-C3-NH-Boc (CAS No. 643087-19-8), a PROTAC linker used in drug development research.[1] Adherence to these procedural guidelines is critical for ensuring the safety of laboratory personnel and maintaining environmental compliance. This guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times when handling this compound. This includes, but is not limited to:

Protective Equipment	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and potential dust exposure.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact and potential absorption.
Body Protection	A laboratory coat.	Protects against contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, such as a chemical fume hood.	Prevents inhalation of any potential dust or aerosols.[1]

Handling: Handle Aniline-piperazine-C3-NH-Boc in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1] Avoid the formation of dust and aerosols.[1] Prevent contact with skin and eyes.[1] After handling, wash hands thoroughly.

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of Aniline-piperazine-C3-NH-Boc is through a licensed chemical destruction facility.

• Waste Identification and Segregation:

  • Treat all waste containing Aniline-piperazine-C3-NH-Boc as hazardous chemical waste.

  • Segregate solid waste (e.g., unused compound, contaminated weighing paper) from liquid waste (e.g., solutions containing the compound).

  • Do not mix this waste with other waste streams unless compatibility is confirmed.

• Waste Collection and Labeling:

  • Solid Waste: Collect in a clearly labeled, sealed, and chemically compatible container.

  • Liquid Waste: Collect in a designated, leak-proof container. If dissolved in a solvent, the solvent's hazards must also be considered for labeling and disposal.

  • Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name: "Aniline-piperazine-C3-NH-Boc" and its CAS number (643087-19-8).

• Disposal Procedure:

  • The recommended disposal method is through controlled incineration at a licensed chemical destruction plant.[1] This process should include flue gas scrubbing to prevent environmental release of hazardous combustion byproducts.[1]

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.

  • Do not dispose of Aniline-piperazine-C3-NH-Boc down the drain or in regular trash.[1]

Spill Management

In the event of a spill:

• Evacuate the immediate area and ensure it is well-ventilated.

• Wear the appropriate PPE as outlined in the table above.

• For small solid spills, carefully sweep up the material, avoiding dust generation, and place it in a labeled hazardous waste container.

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place the contaminated absorbent into a sealed, labeled hazardous waste container.

• Decontaminate the spill area with a suitable solvent, followed by washing with soap and water. Collect all cleaning materials as hazardous waste.

• For large spills, or if you are not trained to handle them, contact your institution's EHS department immediately.

Experimental Protocols

The disposal of Aniline-piperazine-C3-NH-Boc does not involve experimental protocols but rather adherence to established safety and waste management procedures. The key "protocol" is the administrative and logistical process for hazardous waste disposal at your institution.

Caption: Workflow for the safe handling and disposal of Aniline-piperazine-C3-NH-Boc.

Logical Relationship of Safety Procedures

Caption: Interrelationship of safety procedures for Aniline-piperazine-C3-NH-Boc.

References

• 1. targetmol.com [targetmol.com]

Personal protective equipment for handling Aniline-piperazine-C3-NH-Boc

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Aniline-piperazine-C3-NH-Boc, a PROTAC linker used in the synthesis of various inhibitors.[1][2] Adherence to these procedures is essential for minimizing exposure and ensuring a safe laboratory environment. The following recommendations are based on best practices for handling structurally similar compounds, including aniline (B41778) and piperazine (B1678402) derivatives.[3][4][5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent contact and inhalation.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.[3]	Protects against splashes and airborne particles. Standard safety glasses are insufficient.[3]
Hand Protection	Nitrile rubber gloves (>0.11 mm thickness).[3] Butyl, neoprene, Polyvinyl alcohol (PVA), or Viton gloves are also recommended for aniline compounds.[5]	Provides a barrier against skin contact.[3] Inspect gloves before use and change them frequently.[3]
Body Protection	A lab coat or a chemical-resistant apron.[3]	Prevents contamination of personal clothing.[3]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge and a P100 particulate filter.[3]	Necessary when working outside a certified chemical fume hood or if there is a risk of generating dust or aerosols.[3][7]

Operational Plan: Safe Handling Procedures

Strict adherence to the following operational workflow is crucial for safety.

Preparation:

• Work Area: Always handle Aniline-piperazine-C3-NH-Boc in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible.[3][8]

• PPE Inspection: Assemble all required PPE and inspect it for any damage before use.[3]

Handling:

• Don PPE: Wear all specified PPE as detailed in the table above.[3][9]

• Avoid Dust and Aerosols: Take care to avoid generating dust or aerosols during transfer and handling.[3][9]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][4] Do not eat, drink, or smoke in the handling area.[4][9]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, protected from light and stored under an inert atmosphere.[8]

In Case of Exposure:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes while holding the eyelids open.[3] Seek immediate medical attention.[3][10]

• Skin Contact: Remove all contaminated clothing and wash the affected area with soap and water for at least 15 minutes.[3] Seek medical attention if irritation persists.[3][8]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[8][11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8][10]

Disposal Plan

All waste materials must be managed as hazardous waste.

• Waste Collection: Collect waste Aniline-piperazine-C3-NH-Boc and any contaminated materials (e.g., gloves, absorbent pads) in a compatible, clearly labeled, and sealed container for disposal.[5][6]

• Disposal Procedure: Dispose of the chemical waste through an approved waste disposal plant, following all local, state, and federal regulations.[8][12] Do not empty into drains.[12]

Experimental Workflow

The following diagram illustrates the stepwise workflow for the safe handling of Aniline-piperazine-C3-NH-Boc, from preparation to disposal.

Caption: A stepwise workflow for the safe handling of Aniline-piperazine-C3-NH-Boc.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Aniline-piperazine-C3-NH-Boc | PROTAC Linkers | 643087-19-8 | Invivochem [invivochem.com]
• 3. benchchem.com [benchchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. nj.gov [nj.gov]
• 7. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 8. fishersci.com [fishersci.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]